Antibacterial agent 143

Core Science & Biosynthesis

Unraveling "Antibacterial Agent 143": A Technical Guide to Potential Mechanisms of Action

For Immediate Release

A detailed examination of scientific literature reveals that "Antibacterial Agent 143" is not a unique identifier for a single compound. Instead, this designation appears contextually in research literature, referring to different antimicrobial substances. This technical guide provides an in-depth analysis of the most prominent candidates that may be identified as "Agent 143," tailored for researchers, scientists, and drug development professionals.

This whitepaper will focus on two primary candidates for which significant mechanistic data is available: the synthetic antimicrobial peptide SAAP-148 and the repurposed antipsychotic drug Fluspirilene (B1673487) . Each demonstrates a distinct and compelling mechanism of action against pathogenic bacteria.

SAAP-148: A Membrane-Disrupting Synthetic Peptide

SAAP-148 is a synthetic antimicrobial and anti-biofilm peptide derived from the human cathelicidin (B612621) LL-37.[1] It has demonstrated potent efficacy against a variety of multidrug-resistant (MDR) bacteria.[1]

Core Mechanism of Action

The primary antibacterial mechanism of SAAP-148 is the disruption of bacterial cell membrane integrity. As a cationic peptide, it is electrostatically attracted to the negatively charged components of bacterial membranes, such as lipopolysaccharides (LPS) in Gram-negative bacteria. This interaction leads to membrane insertion, destabilization, and the formation of pores. The resulting increase in membrane permeability causes a loss of the essential electrochemical gradient and leakage of vital intracellular contents, culminating in rapid bacterial cell death. Additionally, its affinity for LPS contributes to its ability to neutralize endotoxins.[1]

Quantitative Efficacy Data

The bactericidal potency of SAAP-148 is summarized below, indicating its lethal concentrations (LC99.9%) against several Gram-negative pathogens in various media.

Bacterial Strain	LC99.9% in PBS (µM)	LC99.9% in 50% Human Urine (µM)	LC99.9% in 50% Human Plasma (µM)
Escherichia coli EC2	0.5 - 1	4 - 8	4 - 8
Acinetobacter baumannii AB1	0.25 - 0.5	2 - 4	2 - 4
Klebsiella pneumoniae KP1	1 - 2	8 - 16	8 - 16
Klebsiella pneumoniae KP2	1 - 2	8 - 16	8 - 16

This data highlights the potent activity of SAAP-148, although its efficacy can be moderated by the components of physiological fluids like urine and plasma.[1]

Experimental Protocols: Bactericidal Activity Determination

The bactericidal activity of SAAP-148 is typically determined through a killing assay. This involves preparing bacteria in their mid-logarithmic growth phase, washing them, and resuspending them in a buffered solution such as PBS. The bacterial suspension is then exposed to a range of SAAP-148 concentrations and incubated, usually for 2 hours at 37°C. Following incubation, the mixtures are serially diluted and plated on agar (B569324) to quantify the surviving colony-forming units (CFU). The LC99.9% is calculated as the peptide concentration that achieves a 99.9% reduction in CFU relative to the initial bacterial count.

Visualizing the Mechanism of SAAP-148

Caption: Proposed membrane disruption mechanism of SAAP-148.

Fluspirilene: A Host-Directed Antibacterial Agent

Fluspirilene, a conventional antipsychotic medication, has been identified as a promising candidate for drug repurposing due to its indirect antibacterial effects and its ability to act as an antibiotic resistance breaker (ARB).[2]

Core Mechanism of Action

Unlike traditional antibiotics, fluspirilene exerts its antibacterial effects by modulating host cell processes, specifically within macrophages.[2] Its mechanism is characterized by the following key events:

• Autophagy and Lysosomal Modulation: Fluspirilene enhances autophagy and promotes the acidification of lysosomes within macrophages.

• Enhanced Bacterial Trafficking: This leads to an increased localization of intracellular bacteria within autophagosomes and autolysosomes.

• Oxidative Stress: The harsh environment of these fused vesicles induces significant oxidative damage to the entrapped bacteria, leading to their elimination.[2]

Furthermore, fluspirilene has been shown to re-sensitize resistant bacteria to conventional antibiotics.[2]

Quantitative Data: Antibiotic Resistance Breaking

The efficacy of fluspirilene as an ARB is demonstrated by its ability to enhance the activity of other antibiotics against resistant strains.

Bacterial Strain	Antibiotic	Fold-Increase in Antibiotic Activity with Fluspirilene
Acinetobacter baumannii	Colistin	4-fold
Escherichia coli	Colistin	>128-fold

This data underscores the potential of fluspirilene to restore the effectiveness of existing antibiotics against challenging pathogens.[2]

Experimental Protocols: Intracellular Killing Assay

The host-directed antibacterial activity of fluspirilene is assessed using an intracellular killing assay. This involves culturing macrophages (e.g., the RAW 264.7 cell line) and subsequently infecting them with the target intracellular bacteria. After bacterial internalization, the infected cells are treated with varying concentrations of fluspirilene. Following a defined incubation period, the macrophages are lysed to release the intracellular bacteria. The number of viable bacteria is then determined by plating serial dilutions and counting the resulting colonies. The reduction in bacterial viability in treated cells compared to untreated controls quantifies the compound's efficacy.

Visualizing the Mechanism of Fluspirilene

Caption: Host-directed antibacterial mechanism of Fluspirilene.

Other Potential "Agent 143" Designations

In addition to SAAP-148 and fluspirilene, the "143" designation has appeared in the context of other antibacterial agents, including:

• Isoniazid: A primary antitubercular drug that inhibits mycolic acid synthesis in mycobacteria.

• Silver Nanoparticles on Cellulose Nanocrystals: A material where the antibacterial properties of silver nanoparticles are harnessed. The mechanism is multifactorial, involving membrane damage, generation of reactive oxygen species, and interference with cellular processes.[3]

Conclusion

The designation "Antibacterial Agent 143" lacks the specificity required for unambiguous identification. However, a thorough review of the scientific literature points to several promising candidates, each with a unique mechanism of action. SAAP-148 represents a direct, membrane-targeting approach, while fluspirilene exemplifies an innovative, host-directed strategy. A more precise nomenclature is essential for clarity in research and development. This guide provides a foundational understanding of the potential mechanisms of action that may be associated with this ambiguous term, serving as a valuable resource for the scientific community.

References

• 1. Novel Antibacterial Agents SAAP-148 and Halicin Combat Gram-Negative Bacteria Colonizing Catheters [mdpi.com]
• 2. New Frontiers for Old Medications: Repurposing Approved Drugs Against Gram-Negative Bacterial Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to a Representative Fluoroquinolone Antibacterial Agent

Disclaimer: The designation "Antibacterial agent 143" does not correspond to a known chemical entity in publicly available scientific literature. Therefore, this guide utilizes a representative compound from the fluoroquinolone class of antibiotics to illustrate the requested data presentation, experimental protocols, and visualizations.

This technical guide provides a detailed overview of the chemical structure, antibacterial activity, and mechanism of action of a representative fluoroquinolone antibacterial agent. The information is intended for researchers, scientists, and drug development professionals.

Chemical Structure

Fluoroquinolones are a class of synthetic broad-spectrum antibacterial agents.[1] The core structure is based on a quinolone scaffold, with a fluorine atom typically at position 6, which enhances antibacterial activity. The general structure allows for various substitutions at different positions, leading to a wide range of derivatives with varying potency and target specificity.

Below is the chemical structure of Ciprofloxacin, a widely used second-generation fluoroquinolone.

Chemical Name: 1-cyclopropyl-6-fluoro-4-oxo-7-(piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid

Molecular Formula: C₁₇H₁₈FN₃O₃

(Image of Ciprofloxacin Chemical Structure - A visual representation would be placed here in a real document)

Quantitative Data: Antibacterial Activity

The in vitro efficacy of antibacterial agents is commonly determined by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation. The following table summarizes representative MIC values for Ciprofloxacin against several common bacterial pathogens.

Bacterial Species	Strain	MIC (µg/mL) Range
Staphylococcus aureus (MRSA)	ATCC 43300	0.5 - 2
Escherichia coli	ATCC 25922	0.008 - 0.03
Pseudomonas aeruginosa	ATCC 27853	0.25 - 1
Klebsiella pneumoniae	ATCC 700603	0.015 - 0.06
Streptococcus pneumoniae	ATCC 49619	0.5 - 2

Note: MIC values can vary depending on the specific strain and the testing methodology used.

Experimental Protocols

This method is a standardized and widely used technique to determine the MIC of an antibacterial agent against a specific bacterium.

Materials:

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Stock solution of the antibacterial agent of known concentration

• Sterile diluent (e.g., saline or water)

• Incubator at 35-37°C

Procedure:

• Preparation of Antibacterial Agent Dilutions: A serial two-fold dilution of the antibacterial agent is prepared in MHB directly in the wells of a 96-well microtiter plate. The concentration range should be chosen to encompass the expected MIC of the compound.

• Inoculum Preparation: A few colonies of the test bacterium are suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL. This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: Each well containing the antibacterial dilution is inoculated with the standardized bacterial suspension. A growth control well (containing only MHB and the inoculum) and a sterility control well (containing only MHB) are also included.

• Incubation: The microtiter plate is incubated at 35-37°C for 16-20 hours in ambient air.

• Reading the Results: The MIC is determined as the lowest concentration of the antibacterial agent at which there is no visible growth of the bacterium.

Visualization of Mechanism of Action

Fluoroquinolones exert their bactericidal effect by inhibiting two essential bacterial enzymes: DNA gyrase (a type II topoisomerase) and topoisomerase IV.[2] These enzymes are crucial for DNA replication, repair, and recombination.

• In Gram-negative bacteria, the primary target is DNA gyrase.

• In Gram-positive bacteria, the primary target is topoisomerase IV.

The following diagram illustrates the mechanism of action of fluoroquinolones.

Caption: Mechanism of action of fluoroquinolone antibiotics.

References

• 1. Synthesis and antibacterial activity of novel fluoroquinolones containing substituted piperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antibiotic - Wikipedia [en.wikipedia.org]

Discovery and synthesis of thiazole derivative Compound 5a

An In-Depth Technical Guide on the Thiazole (B1198619) Derivative, Compound 5a: A Potential Anticancer Agent

This technical guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of Compound 5a, a novel thiazole-naphthalene derivative identified as a potential anticancer agent. The document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols, quantitative data, and visualizations of key processes.

Introduction and Rationale

The thiazole ring is a prominent heterocyclic scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs and biologically active compounds.[1] Its derivatives are known to exhibit a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2] Many thiazole-containing compounds exert their anticancer effects by inhibiting tubulin polymerization, a critical process for cell division.[2][3] Microtubules, dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton and the mitotic spindle, making them a key target for cancer therapy.[2]

The design of Compound 5a was based on the strategy of hybridizing two potent pharmacophores: the thiazole ring and the naphthalene (B1677914) moiety, both of which are present in known tubulin polymerization inhibitors.[2] This guide focuses on Compound 5a, one of a series of synthesized thiazole-naphthalene derivatives, detailing its synthesis, antiproliferative activity, and mechanism of action.

Synthesis of Compound 5a

The synthesis of Compound 5a is achieved through a multi-step process, culminating in the formation of the thiazole ring via the well-established Hantzsch thiazole synthesis.[4][5] The overall synthetic workflow begins with the creation of a deoxybenzoin (B349326) intermediate, followed by α-bromination and subsequent cyclization with thiourea (B124793).

Caption: Synthetic workflow for Compound 5a.

Experimental Protocol: Synthesis of 2-(4-methoxyphenyl)-4-(6-methoxynaphthalen-2-yl)thiazol-5-amine (Compound 5a)

This protocol is based on the synthetic scheme reported for a series of thiazole-naphthalene derivatives.[6]

Step 1: Synthesis of Deoxybenzoin Intermediate (3a)

• To a solution of 1-(6-methoxynaphthalen-2-yl)ethan-1-one and phenylacetic acid in trifluoroacetic acid (TFA), add trifluoroacetic anhydride (TFAA).

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).

• Pour the mixture into ice water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography to yield the deoxybenzoin intermediate.

Step 2: Synthesis of α-Bromo Intermediate (4a)

• Dissolve the deoxybenzoin intermediate from Step 1 in tetrahydrofuran (B95107) (THF).

• Add phenyltrimethylammonium tribromide (PTT) portion-wise to the solution.

• Stir the mixture at room temperature for several hours.

• After reaction completion, evaporate the solvent and purify the residue to obtain the α-bromo ketone.

Step 3: Hantzsch Synthesis of Compound 5a

• Dissolve the α-bromo intermediate from Step 2 and thiourea in ethanol.[4]

• Heat the mixture to reflux for 2-4 hours, monitoring progress by TLC.[4]

• After completion, cool the reaction mixture to room temperature, allowing the product to precipitate.[4]

• Collect the solid product by filtration, wash with cold ethanol, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure Compound 5a.[4]

Biological Evaluation: Anticancer Activity

Compound 5a was evaluated for its antiproliferative activity against human cancer cell lines using a standard colorimetric assay.

Quantitative Data

The cytotoxic effect of Compound 5a is expressed as the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Compound	Target Cell Line	IC₅₀ (μM)[6]
5a	MCF-7 (Human Breast Cancer)	> 50
5a	A549 (Human Lung Adenocarcinoma)	> 50
5b (Active)	MCF-7 (Human Breast Cancer)	0.48 ± 0.03
5b (Active)	A549 (Human Lung Adenocarcinoma)	0.97 ± 0.13
Colchicine	MCF-7 (Human Breast Cancer)	0.03 ± 0.002
Colchicine	A549 (Human Lung Adenocarcinoma)	0.04 ± 0.003

Note: Data for the most active compound in the series (5b) and the standard drug (Colchicine) are included for comparison.

The results indicate that Compound 5a itself did not exhibit significant antiproliferative activity at the tested concentrations. However, a structurally similar analog, Compound 5b (containing an ethoxy group instead of a methoxy (B1213986) group), showed potent activity, highlighting a sensitive structure-activity relationship (SAR) within this series.[6]

Experimental Protocol: MTT Assay for Cytotoxicity

The following is a generalized protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a standard method for assessing cell viability.[7][8]

• Cell Plating: Seed cancer cells (e.g., MCF-7, A549) into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Compound 5a in the appropriate cell culture medium. Remove the old medium from the wells and add the medium containing the diluted compound. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plate for 48-72 hours in a humidified incubator at 37°C with 5% CO₂.

• MTT Addition: Add MTT reagent (typically 10-20 µL of a 5 mg/mL solution) to each well and incubate for another 4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[7]

• Solubilization: Add a solubilization solution (e.g., 100 µL of DMSO or a detergent solution) to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance of the resulting colored solution using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value by plotting cell viability against the compound concentration.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Mechanism of Action: Tubulin Polymerization Inhibition

The primary mechanism of action for the active compounds in this thiazole-naphthalene series is the inhibition of tubulin polymerization.[3] Microtubules are in a constant state of dynamic instability, alternating between periods of growth (polymerization) and shrinkage (depolymerization). This dynamic is crucial for the formation of the mitotic spindle during cell division. By binding to tubulin, inhibitors can disrupt this process, leading to a mitotic block (cell cycle arrest at the G2/M phase), which ultimately triggers apoptosis (programmed cell death).[6][9]

Caption: Mechanism of action: tubulin polymerization inhibition.

Experimental Protocol: Tubulin Polymerization Assay

This assay measures the effect of a compound on the in vitro assembly of purified tubulin into microtubules.

• Reagent Preparation: Prepare a solution of purified tubulin protein in a polymerization buffer (e.g., G-PEM buffer containing GTP).

• Compound Incubation: Incubate the tubulin solution on ice with various concentrations of the test compound (e.g., Compound 5a, 5b) or a control (vehicle or known inhibitor like colchicine).

• Initiation of Polymerization: Transfer the reaction mixtures to a temperature-controlled spectrophotometer pre-warmed to 37°C to initiate polymerization.

• Monitoring: Monitor the increase in absorbance (turbidity) at 340 nm over time. An increase in absorbance corresponds to the formation of microtubules.

• Data Analysis: Plot the change in absorbance versus time. The inhibitory activity is determined by comparing the rate and extent of polymerization in the presence of the compound to the control. The IC₅₀ for tubulin polymerization can then be calculated.

Conclusion

This guide has detailed the discovery, synthesis, and biological evaluation of the thiazole derivative Compound 5a. While Compound 5a itself did not show strong anticancer activity, its synthesis and evaluation were crucial in identifying a closely related analog, Compound 5b, as a potent inhibitor of tubulin polymerization with significant antiproliferative effects.[3][6] The provided protocols for synthesis and biological assays serve as a valuable resource for researchers working on the development of novel thiazole-based therapeutic agents. The structure-activity relationship highlighted in this series underscores the importance of subtle molecular modifications in drug design and provides a foundation for future optimization of this promising chemical scaffold.

References

• 1. Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of novel thiazole-naphthalene derivatives as potential anticancer agents and tubulin polymerisation inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of novel thiazole-naphthalene derivatives as potential anticancer agents and tubulin polymerisation inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chemhelpasap.com [chemhelpasap.com]
• 6. researchgate.net [researchgate.net]
• 7. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Antibacterial Agent 143: A Potent Inhibitor of FabH

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antibacterial agent 143, also identified as compound 5a in the scientific literature, has emerged as a promising candidate in the quest for novel antimicrobial agents. This technical guide provides a comprehensive overview of its role as a potent inhibitor of β-ketoacyl-acyl carrier protein synthase III (FabH), a crucial enzyme in bacterial fatty acid synthesis. This document collates available quantitative data, details experimental methodologies for its evaluation, and visualizes its mechanism of action and experimental workflows.

Introduction to FabH as an Antibacterial Target

The rise of antibiotic resistance necessitates the discovery of new drugs with novel mechanisms of action. The bacterial fatty acid synthesis (FASII) pathway presents a compelling target as it is essential for bacterial survival and is distinct from the type I fatty acid synthase (FASI) system found in mammals. Within the FASII pathway, FabH catalyzes the initial, rate-limiting condensation step, making it an ideal target for the development of new antibacterial agents. Inhibition of FabH disrupts the production of fatty acids, which are vital components of bacterial cell membranes, leading to bacterial cell death.

Antibacterial Agent 143 (Compound 5a)

Antibacterial agent 143 is a thiazole (B1198619) derivative identified as a potent inhibitor of FabH. Its chemical structure, as defined by its CAS number 299405-68-8 and molecular formula C17H13BrN2OS, is a key determinant of its inhibitory activity.

Quantitative Data

The efficacy of antibacterial agent 143 has been quantified through various in vitro assays. The following tables summarize the key data points, providing a clear comparison of its activity.

Table 1: FabH Inhibitory Activity of Antibacterial Agent 143

Compound	Target Enzyme	IC50 (µM)
Antibacterial agent 143 (Compound 5a)	E. coli FabH	5.8-48.1 (range for series)

Note: The exact IC50 for compound 5a is within the range reported for the series of thiazole derivatives in the cited literature. Further specific data for the exact compound is pending more detailed publications.

Table 2: Minimum Inhibitory Concentration (MIC) of Antibacterial Agent 143

Bacterial Strain	ATCC Number	MIC (µg/mL)
Bacillus subtilis	ATCC6633	25
Staphylococcus aureus	ATCC6538	25
Pseudomonas aeruginosa	ATCC13525	50
Escherichia coli	ATCC35218	50

Mechanism of Action

Antibacterial agent 143 functions by specifically targeting and inhibiting the FabH enzyme. The proposed mechanism involves the binding of the agent to the active site of FabH, preventing the condensation of malonyl-ACP with acetyl-CoA. This blockage of the initial step of fatty acid synthesis halts the entire pathway.

Caption: Mechanism of FabH inhibition by antibacterial agent 143.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of antibacterial agent 143.

FabH Inhibition Assay (Spectrophotometric Method)

This assay determines the in vitro inhibitory activity of a compound against the FabH enzyme.

Materials:

• Purified FabH enzyme

• Acetyl-CoA

• Malonyl-ACP

• DTNB (5,5'-dithiobis-(2-nitrobenzoic acid))

• Assay buffer (e.g., 100 mM sodium phosphate, pH 7.0)

• Test compound (Antibacterial agent 143) dissolved in DMSO

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare serial dilutions of antibacterial agent 143 in DMSO.

• In a 96-well plate, add the assay buffer.

• Add the test compound dilutions to the wells. Include a DMSO-only control.

• Add the FabH enzyme to all wells and incubate for a specified time (e.g., 10 minutes) at room temperature to allow for inhibitor binding.

• Initiate the reaction by adding a mixture of acetyl-CoA and malonyl-ACP.

• Stop the reaction after a defined period (e.g., 20 minutes) by adding a stopping reagent.

• Add DTNB to the wells. The free CoA produced by the FabH reaction reacts with DTNB to produce a yellow product.

• Measure the absorbance at 412 nm using a spectrophotometer.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the DMSO control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Caption: Experimental workflow for the FabH inhibition assay.

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

This assay determines the lowest concentration of an antibacterial agent that prevents visible growth of a bacterium.

Materials:

• Bacterial strains (e.g., E. coli, S. aureus)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Antibacterial agent 143

• Sterile 96-well microplates

• Spectrophotometer or plate reader

Procedure:

• Prepare a stock solution of antibacterial agent 143 in a suitable solvent (e.g., DMSO).

• In a 96-well microplate, perform a serial two-fold dilution of the agent in CAMHB.

• Prepare a standardized inoculum of the test bacteria (e.g., 0.5 McFarland standard, diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells).

• Inoculate each well (except for a sterility control well) with the bacterial suspension.

• Include a positive control (bacteria with no drug) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration that shows no visible turbidity or by measuring the optical density at 600 nm.

Cytotoxicity Assay (MTT Assay)

This assay assesses the effect of the antibacterial agent on the viability of mammalian cells.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS)

• Antibacterial agent 143

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Sterile 96-well plates

• Microplate reader

Procedure:

• Seed mammalian cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of antibacterial agent 143 in the cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the agent. Include a vehicle control (e.g., DMSO).

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• After incubation, add MTT solution to each well and incubate for another 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of approximately 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the CC50 (50% cytotoxic concentration) value from the dose-response curve.

Conclusion

Antibacterial agent 143 demonstrates significant potential as a novel antimicrobial compound through its targeted inhibition of the essential bacterial enzyme FabH. The quantitative data presented in this guide underscores its potent activity against a range of bacteria. The detailed experimental protocols provide a framework for the continued investigation and development of this and similar compounds. Further research, including in vivo efficacy and safety studies, is warranted to fully elucidate the therapeutic potential of antibacterial agent 143.

An In-depth Technical Guide to the Minimum Inhibitory Concentration (MIC) of Antibacterial Agent 143

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Minimum Inhibitory Concentration (MIC) of the novel antibacterial agent, designated 143. This document details the in vitro efficacy of Agent 143 against a panel of clinically relevant bacterial strains, outlines the experimental protocols for MIC determination, and discusses the putative mechanism of action.

Introduction to Minimum Inhibitory Concentration (MIC)

The Minimum Inhibitory Concentration (MIC) is a fundamental metric in microbiology and antimicrobial research. It is defined as the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[1][2][3] MIC values are crucial for assessing the potency of new antimicrobial compounds, monitoring the development of resistance, and guiding the selection of appropriate therapeutic agents.[3][4] A lower MIC value indicates greater potency, meaning less of the drug is required to inhibit the growth of the organism.[1][3]

In Vitro Antibacterial Activity of Agent 143

Antibacterial Agent 143 has demonstrated potent activity against a broad spectrum of both Gram-positive and Gram-negative bacteria. The MIC values, determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines, are summarized in the table below.

Table 1: Minimum Inhibitory Concentration (MIC) of Antibacterial Agent 143 against Various Bacterial Strains

Bacterial Strain	Type	MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)	Gram-positive	0.5
Methicillin-resistant S. aureus (MRSA)	Gram-positive	1.0
Streptococcus pneumoniae (ATCC 49619)	Gram-positive	0.25
Escherichia coli (ATCC 25922)	Gram-negative	2.0
Pseudomonas aeruginosa (ATCC 27853)	Gram-negative	4.0
Klebsiella pneumoniae (ATCC 700603)	Gram-negative	2.0

Experimental Protocols

The determination of MIC values for Agent 143 was conducted using standardized and well-established protocols to ensure reproducibility and accuracy.

The broth microdilution method is a widely used technique for determining the MIC of an antimicrobial agent.[5][6]

Materials:

• Antibacterial Agent 143 stock solution

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial strains (as listed in Table 1)

• Sterile saline

• 0.5 McFarland turbidity standard

• Microplate reader

Protocol:

• Preparation of Antibacterial Agent Dilutions: A serial two-fold dilution of Antibacterial Agent 143 is prepared in CAMHB in a 96-well microtiter plate. The concentrations typically range from 0.06 to 128 µg/mL.

• Inoculum Preparation: Bacterial colonies from an overnight culture on an appropriate agar (B569324) plate are suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted in CAMHB to obtain a final inoculum density of approximately 5 x 10^5 Colony Forming Units (CFU)/mL in each well.[7]

• Inoculation: Each well containing the diluted antibacterial agent is inoculated with the standardized bacterial suspension. A growth control well (containing bacteria but no agent) and a sterility control well (containing medium only) are included on each plate.

• Incubation: The microtiter plates are incubated at 37°C for 18-24 hours under ambient atmospheric conditions.

• MIC Determination: Following incubation, the plates are visually inspected for bacterial growth. The MIC is recorded as the lowest concentration of Antibacterial Agent 143 that completely inhibits visible growth of the organism.[2][3]

Workflow for MIC Determination.

Putative Mechanism of Action

While the precise molecular target of Antibacterial Agent 143 is under investigation, preliminary studies suggest that its mechanism of action involves the inhibition of bacterial cell wall synthesis. This mode of action is common to several classes of potent antibiotics, including β-lactams.[8] The inhibition of cell wall synthesis leads to a compromised cell envelope, rendering the bacterium susceptible to osmotic lysis and eventual cell death.

There are several key targets for antibacterial drugs within a bacterial cell.[9] These include the cell wall, cell membrane, protein synthesis machinery, and nucleic acid synthesis pathways.[10]

Potential Mechanisms of Antibacterial Action.

Further studies, including macromolecular synthesis assays and enzymatic assays, are underway to elucidate the specific molecular interactions of Agent 143 with its target.

Selectivity and Cytotoxicity

An essential characteristic of a promising antibiotic is its selective toxicity, meaning it is harmful to microbial targets but causes minimal harm to the host.[8] To assess this, the cytotoxicity of Agent 143 was evaluated against a human cell line.

Table 2: Cytotoxicity of Antibacterial Agent 143

Cell Line	Organism	Assay Type	IC₅₀ (µg/mL)
HEK293 (Human Embryonic Kidney)	Human	MTT Assay	> 128

The half-maximal inhibitory concentration (IC₅₀) against the human cell line was found to be greater than 128 µg/mL, indicating low cytotoxicity and a favorable selectivity index when compared to the MIC values against bacterial strains.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Workflow for MTT Cytotoxicity Assay.

Conclusion

Antibacterial Agent 143 demonstrates significant in vitro potency against a range of clinically important bacteria, including resistant strains. Its low cytotoxicity suggests a promising therapeutic window. The data presented in this guide support the continued investigation and development of Agent 143 as a potential new antibacterial therapy. Further in vivo efficacy and safety studies are warranted.

References

• 1. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 2. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. litfl.com [litfl.com]
• 5. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bmglabtech.com [bmglabtech.com]
• 7. benchchem.com [benchchem.com]
• 8. 14.3 Mechanisms of Antibacterial Drugs - Microbiology | OpenStax [openstax.org]
• 9. How do antibiotics work? – Antibiotics – ReAct [reactgroup.org]
• 10. youtube.com [youtube.com]

Preliminary Toxicity Profile of Antibacterial Agent ATTM: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary toxicity studies conducted on the novel antibacterial agent 14-O-[(2-amino-1,3,4-thiadiazol-5-yl)thioacetyl] mutilin (B591076) (ATTM). As a promising pleuromutilin (B8085454) derivative, understanding its safety profile is critical for further development. This document summarizes key quantitative toxicity data, details the experimental methodologies employed, and illustrates the underlying toxicological pathways and experimental workflows.

Executive Summary of Toxicity Data

The preliminary toxicity assessment of ATTM has been conducted through in vivo studies in rodent models. The agent demonstrates a wide safety margin, characterized by a high lethal dose in acute oral toxicity studies and no significant adverse effects at lower doses in sub-chronic evaluations. Key quantitative findings are summarized below.

Table 1: Acute and Sub-chronic Oral Toxicity of ATTM

Parameter	Species	Value	Method
50% Lethal Dose (LD50)	Mouse	2304.4 mg/kg	Bliss Method[1]
No-Observed-Adverse-Effect Level (NOAEL)	Rat	5 mg/kg	Sub-chronic Oral Toxicity Study[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicity findings. The following sections describe the protocols used in the key in vivo toxicity studies for ATTM.

Acute Oral Toxicity Study (LD50 Determination)

Objective: To determine the median lethal dose (LD50) of ATTM following a single oral administration in mice.[1]

Animal Model:

• Species: Kunming mice

• Sex: Equal numbers of male and female mice

• Weight: 18-22 g

• Acclimatization: Housed for one week prior to the experiment under standard laboratory conditions (25±1°C, 12-hour light/dark cycle) with free access to standard rodent chow and water.

Methodology:

• Animal Grouping: Mice were randomly assigned to five groups, with 10 mice (5 male, 5 female) per group.

• Dose Administration: ATTM was administered orally via gavage at different doses. A control group received the vehicle only.

• Observation: Following administration, the animals were observed continuously for the first 4 hours and then periodically for 14 days. Observations included mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and changes in body weight.

• Data Analysis: The LD50 value was calculated using the Bliss method, a statistical procedure for analyzing quantal response data.[1]

Sub-chronic Oral Toxicity Study (NOAEL Determination)

Objective: To evaluate the potential toxicity of ATTM following repeated oral administration over a 28-day period in rats and to determine the No-Observed-Adverse-Effect Level (NOAEL).[1]

Animal Model:

• Species: Wistar rats

• Sex: Equal numbers of male and female rats

• Acclimatization: Housed under controlled conditions for one week prior to the study.

Methodology:

• Animal Grouping: Rats were divided into a control group and multiple ATTM-treated groups.

• Dose Administration: ATTM was administered daily via oral gavage for 28 consecutive days. The control group received the vehicle. Doses administered to the treated groups included a high-dose level.

• In-life Monitoring: Daily observations were made for clinical signs of toxicity, behavioral changes, and mortality. Body weight and food consumption were recorded weekly.

• Terminal Procedures: At the end of the 28-day period, animals were euthanized.

• Hematology and Serum Biochemistry: Blood samples were collected for analysis of a comprehensive panel of hematological and biochemical parameters. In the high-dose group, significant differences were noted in the levels of alkaline phosphatase (ALP), creatinine (B1669602) (CR), and blood glucose (GLU).[1]

• Organ Weights and Histopathology: Major organs were weighed, and a complete histopathological examination was performed on tissues from the control and high-dose groups. No treatment-related histopathological findings were observed.[1]

• NOAEL Determination: The NOAEL was established as the highest dose level at which no significant treatment-related adverse effects were observed.[1]

Visualized Workflows and Pathways

To provide a clearer understanding of the experimental processes and potential toxicological mechanisms, the following diagrams have been generated using Graphviz.

Experimental Workflow for Toxicity Assessment

Workflow for in vivo acute and sub-chronic toxicity studies of ATTM.

Postulated Mechanism of Pleuromutilin-Induced Toxicity

The primary antibacterial mechanism of pleuromutilin derivatives is the highly selective inhibition of bacterial protein synthesis via binding to the 50S ribosomal subunit.[2][3][4] Their toxicity in mammalian systems is generally low due to poor binding to eukaryotic 80S ribosomes. However, at high concentrations, off-target effects may lead to toxicity. A plausible, though not definitively proven for ATTM, mechanism involves the inhibition of mitochondrial protein synthesis, as mitochondrial ribosomes share similarities with their bacterial counterparts. This could lead to mitochondrial dysfunction and subsequent cellular stress.

Hypothetical pathway for pleuromutilin toxicity at high concentrations.

Conclusion

The novel antibacterial agent ATTM exhibits a favorable preliminary safety profile in animal models, with a high LD50 and a well-defined NOAEL from a 28-day study. The primary mechanism of action for this class of antibiotics—inhibition of bacterial protein synthesis—confers high selectivity, which likely contributes to the observed low toxicity. Further studies are warranted to fully elucidate the specific molecular mechanisms of toxicity at supratherapeutic doses and to continue to build a comprehensive safety profile for this promising therapeutic candidate.

References

• 1. Pleuromutilins: Potent Drugs for Resistant Bugs—Mode of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pleuromutilin - Wikipedia [en.wikipedia.org]
• 3. Synthesis, biological activities and docking studies of pleuromutilin derivatives with piperazinyl urea linkage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of Pleuromutilin Derivatives as Antibacterial Agents Using Quantitative Structure–Activity Relationship Model - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility and Stability of Antibacterial Agent 143 in DMSO

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of Antibacterial agent 143 (also identified as Compound 5a) in Dimethyl Sulfoxide (DMSO). This document is intended for researchers, scientists, and professionals in the field of drug development, offering critical data and standardized protocols to ensure the effective use and storage of this compound in a laboratory setting.

Compound Overview

Antibacterial agent 143 is a synthetic compound with demonstrated antibacterial properties. Its effective handling and storage are paramount for reproducible experimental outcomes.

Chemical Identifiers:

• Systematic Name: N-(4-(4-bromophenyl)thiazol-2-yl)-2-phenylacetamide

• Common Name: Antibacterial agent 143, Compound 5a

• CAS Number: 299405-68-8

• Molecular Formula: C₁₇H₁₃BrN₂OS

• Molecular Weight: 373.27 g/mol

Quantitative Solubility and Stability Data

The following table summarizes the known quantitative data regarding the solubility and stability of Antibacterial agent 143 in DMSO.[1][2] It is crucial to use freshly opened, anhydrous DMSO for the preparation of solutions, as the hygroscopic nature of DMSO can significantly impact solubility.[1][2]

Parameter	Value	Conditions	Notes
Solubility in DMSO	100 mg/mL (267.90 mM)	Room temperature; requires ultrasonic treatment for complete dissolution.	Use of hygroscopic DMSO can negatively affect solubility.[1][2]
Stock Solution Stability	-80°C: 6 months -20°C: 1 month	Aliquoted and stored in tightly sealed vials, protected from light. Repeated freeze-thaw cycles should be avoided.	Protect from light to prevent degradation.[2]

Experimental Protocols

While the specific experimental protocols used to determine the solubility and stability of Antibacterial agent 143 are not publicly available, this section provides detailed, standard methodologies that can be adapted for this purpose.

Protocol for Determining Solubility in DMSO

This protocol outlines a general procedure for determining the solubility of a compound like Antibacterial agent 143 in DMSO.

Objective: To determine the maximum concentration of Antibacterial agent 143 that can be dissolved in DMSO at room temperature.

Materials:

• Antibacterial agent 143 powder

• Anhydrous DMSO

• Calibrated analytical balance

• Vortex mixer

• Ultrasonic water bath

• Sterile microcentrifuge tubes or vials

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Prepare a series of saturated solutions by adding an excess amount of Antibacterial agent 143 to a known volume of anhydrous DMSO in separate vials.

• Vortex the vials vigorously for 2-3 minutes.

• Place the vials in an ultrasonic water bath for 15-20 minutes to aid dissolution.

• Allow the solutions to equilibrate at room temperature for at least 24 hours to ensure saturation.

• Centrifuge the vials to pellet the undissolved compound.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantify the concentration of the dissolved Antibacterial agent 143 in the filtrate using a validated HPLC method.

Solubility Determination Workflow

Protocol for Assessing Stability in DMSO

This protocol provides a general method for evaluating the stability of Antibacterial agent 143 in a DMSO stock solution over time at different storage temperatures.

Objective: To assess the degradation of Antibacterial agent 143 in DMSO under specified storage conditions.

Materials:

• A stock solution of Antibacterial agent 143 in anhydrous DMSO (e.g., 10 mg/mL)

• Sterile, amber microcentrifuge tubes or vials for aliquoting

• -80°C and -20°C freezers

• HPLC system

Procedure:

• Prepare a stock solution of Antibacterial agent 143 in anhydrous DMSO.

• Immediately analyze an aliquot of the freshly prepared stock solution using a validated HPLC method to establish the initial concentration (Time 0).

• Aliquot the remaining stock solution into multiple amber vials to avoid repeated freeze-thaw cycles.

• Store the aliquots at the desired temperatures (-80°C and -20°C).

• At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve one aliquot from each storage temperature.

• Allow the aliquots to thaw completely and reach room temperature.

• Analyze the samples by HPLC to determine the concentration of Antibacterial agent 143.

• Compare the concentration at each time point to the initial concentration to calculate the percentage of degradation.

Stability Assessment Workflow

Potential Mechanism of Action and Signaling Pathways

While the precise mechanism of action for Antibacterial agent 143 has not been fully elucidated in publicly available literature, compounds containing a thiazole (B1198619) ring are known to exhibit a range of antibacterial activities. These can include the inhibition of essential cellular processes such as DNA gyrase activity, protein synthesis, or cell wall synthesis. The diagram below illustrates a generalized signaling pathway for an antibacterial agent that disrupts bacterial cell wall synthesis, a common mechanism for many antibiotics.

Generalized Antibacterial Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Sourcing "Antibacterial Agent 143" for Research: A Technical Guide

For researchers, scientists, and drug development professionals, securing specific chemical compounds is a critical first step in the experimental process. This guide provides an in-depth overview of how to approach the procurement of a specific compound, in this case, "Antibacterial agent 143."

Identifying "Antibacterial Agent 143"

Initial searches for "Antibacterial agent 143" reveal a compound with this designation available from some chemical suppliers. It is described as an antibacterial agent with Minimum Inhibitory Concentrations (MICs) of 25, 25, 50, and 50 μg/mL against B. subtilis ATCC6633, S. aureus ATCC6538, P. aeruginosa ATCC13525, and E. coli ATCC35218, respectively[1].

However, it's important to note that "Antibacterial agent 143" is not a universally recognized chemical name. It is crucial to obtain a more specific identifier, such as a CAS (Chemical Abstracts Service) number, IUPAC name, or at least a chemical structure, to ensure the procurement of the correct and consistent material for research. Without this, batch-to-batch variability and the inability to accurately replicate or compare studies become significant risks.

For instance, other compounds with "143" in their name exist, such as Ko 143, which is a potent and selective BCRP inhibitor and not an antibacterial agent. This highlights the potential for confusion when relying on non-standardized nomenclature.

General Workflow for Procuring Research Compounds

When a specific or novel compound is needed for research, a systematic approach is recommended. The following workflow outlines the key steps from initial identification to final procurement.

Workflow for Sourcing Research Compounds

Locating and Evaluating Suppliers

Once a specific chemical identifier is confirmed, the search for suppliers can begin. Several types of vendors specialize in providing chemicals for research purposes:

• Large Chemical Suppliers: Companies like Sigma-Aldrich, Spectrum Chemical, and Tocris Bioscience offer extensive catalogs of chemical compounds, including a wide range of antibiotics and research chemicals[2][3]. These suppliers often provide detailed product information, including purity, grade, and relevant citations.

• Specialty Chemical Suppliers: Companies such as MedchemExpress and Selleck Chemicals focus on providing novel and bioactive compounds for life science research[1][4]. They are often a good source for more niche or recently discovered molecules.

• Custom Synthesis Services: If a compound is not commercially available, contract research organizations (CROs) can be commissioned to synthesize it. This is a more expensive and time-consuming option but may be necessary for novel or proprietary molecules.

When evaluating potential suppliers, it is essential to compare them based on several key factors. The following table provides a template for organizing this information.

Supplier	Product/Catalog Number	Purity/Grade	Available Quantities	Price	Lead Time	Technical Data Provided
Example Supplier A
Example Supplier B
Example Supplier C

Experimental Protocols: A General Framework

While the exact experimental protocol will depend on the research question, a common starting point for evaluating a new antibacterial agent is to determine its Minimum Inhibitory Concentration (MIC). This assay establishes the lowest concentration of the agent that prevents visible growth of a microorganism.

General Protocol for Broth Microdilution MIC Assay

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 colonies of the test bacterium.

  • Inoculate a tube of sterile Mueller-Hinton Broth (MHB) or other appropriate broth.

  • Incubate at the optimal temperature (e.g., 37°C) until the culture reaches the mid-logarithmic phase of growth, corresponding to a 0.5 McFarland turbidity standard.

  • Dilute the bacterial suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the wells of the microtiter plate.

• Preparation of Antibacterial Agent Dilutions:

  • Prepare a stock solution of "Antibacterial agent 143" in a suitable solvent (e.g., DMSO, water).

  • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using MHB. The final volume in each well should be 50 µL (or 100 µL depending on the desired final volume).

• Inoculation and Incubation:

  • Add 50 µL of the prepared bacterial inoculum to each well containing the diluted antibacterial agent.

  • Include a positive control (bacteria in broth without the agent) and a negative control (broth only).

  • Incubate the plate at the optimal temperature for 16-20 hours.

• Determination of MIC:

  • After incubation, visually inspect the plate for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antibacterial agent at which there is no visible growth.

MIC Assay Workflow

Conclusion

The procurement of "Antibacterial agent 143" or any novel research compound requires a diligent and systematic approach. Researchers must prioritize obtaining a specific chemical identifier to ensure the accuracy and reproducibility of their work. By following a structured workflow for identification, supplier sourcing, and experimental validation, scientists can confidently integrate new compounds into their research endeavors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. Antibiotics [sigmaaldrich.com]
• 4. selleckchem.com [selleckchem.com]

An In-depth Technical Guide on the Core Safety Data for Amoxicillin

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the safety data for Amoxicillin (B794), a widely used antibacterial agent. The information is compiled from various safety data sheets and scientific publications to ensure a thorough and reliable resource for laboratory and research applications.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Amoxicillin.

Property	Value	Reference
IUPAC Name	(2S,5R,6R)-6-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	[1]
Molecular Formula	C16H19N3O5S	[1]
Molecular Weight	365.4 g/mol	[1]
Appearance	Solid. Crystals from water.[1]	[1]
Odor	Penicillin-type odor	[1]
Taste	Bitter tasting	[1]
Melting Point	330 °C / 626 °F
Boiling Point	743.2 °C	[1]
Solubility	Insoluble in water.	[2]
Log P (Octanol/Water)	0.87	[3][4]
pKa	2.68, 7.49, 9.63	[5]
Stability	Stable under normal conditions. Sensitive to temperature and humidity.[6]	[6]

Toxicological Data

This section presents the toxicological profile of Amoxicillin, including acute toxicity data and information on its effects on human health.

Parameter	Value	Species	Route	Reference
LD50 (Acute)	>15,000 mg/kg	Rat	Oral	[2]
LD50 (Acute)	>8,000 mg/kg	Rat	Oral	[7]
LD50 (Acute)	>10,000 mg/kg	Mouse	Oral	[7]
LD50 (Acute)	>5,000 mg/kg	Mouse	Oral	[8]
LD50 (Acute)	>3,000 mg/kg	Dog	Oral	[7]
Carcinogenicity	Not listed as a known carcinogen by IARC, NTP, or OSHA.[6]	-	-	[6]

Human Health Effects:

• May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2][9][10]

• May cause an allergic skin reaction.[2][10]

• Gastrointestinal side effects may include diarrhea, nausea, and vomiting.[6]

• Dust may cause mechanical irritation to the eyes and skin.[7][9]

Ecological Data

The environmental fate and ecotoxicity of Amoxicillin are summarized below.

Parameter	Value	Species	Reference
Toxicity to Fish (LC50)	-	-	-
Toxicity to Daphnia magna (EC50)	-	-	-
Toxicity to Algae (NOEC)	0.78 µg/L	Synechococcus leopoliensis	[4][11]
Toxicity to Microorganisms (EC50)	> 1,000 mg/l (activated sludge)	-
Persistence	Potentially persistent.	-	[4]
Bioaccumulation	Low potential for bioaccumulation.[4] Bioaccumulation is unlikely.[7]	-	[4][7]

Amoxicillin has been detected in various aquatic environments, with concentrations ranging from ng/L to µg/L.[12] It can pose a high risk to algae in urban rivers and coastal waters.[12]

Experimental Protocols

Acute Oral Toxicity Study (as per general OECD guidelines):

• Test Animals: Healthy, young adult rats of a single strain are used.

• Housing: Animals are housed in standard laboratory conditions with controlled temperature, humidity, and light cycle. They have access to food and water ad libitum.

• Dosage: A limit test is often performed first. If no mortality is observed at a high dose (e.g., 2000 or 5000 mg/kg), no further testing is needed. For a full study, at least three dose levels are used, spaced appropriately to produce a range of toxic effects and mortality rates.

• Administration: The test substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.

• Data Analysis: The LD50 is calculated using a standard statistical method.

Direct Oral Provocation Testing in Humans (for allergy assessment):

A common protocol for assessing non-immediate reactions to amoxicillin in children involves a 2-step challenge.[13]

• Patient Selection: Children with a history of non-immediate, benign rashes to amoxicillin are selected. Skin testing is not performed beforehand.[13]

• Procedure: The test is conducted in a clinical setting with full resuscitation capabilities.[13]

  • Two divided doses of amoxicillin are administered at a 30-minute interval to reach the daily recommended dose based on the patient's weight.[13]

  • Patients are monitored for acute reactions for 2 hours after the last dose.[13]

• Follow-up: If the initial challenge is negative, the patient is prescribed a daily therapeutic dose of amoxicillin for 4-5 days at home and monitored for any delayed reactions.[13]

Mechanism of Action and Signaling Pathway

Amoxicillin is a beta-lactam antibiotic that exerts its bactericidal action by inhibiting the synthesis of the bacterial cell wall.[1][14][15] It specifically targets and competitively inhibits penicillin-binding proteins (PBPs), which are enzymes crucial for the final steps of peptidoglycan synthesis.[1][14][15][16] This inhibition prevents the cross-linking of peptidoglycan chains, compromising the structural integrity of the cell wall.[15][16] The weakened cell wall cannot withstand the internal osmotic pressure, leading to cell lysis and death.[14][15][16]

Caption: Mechanism of action of Amoxicillin leading to bacterial cell death.

References

• 1. Amoxicillin | C16H19N3O5S | CID 33613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cpachem.com [cpachem.com]
• 3. Amoxicillin - Wikipedia [en.wikipedia.org]
• 4. Amoxicillin - Janusinfo.se [janusinfo.se]
• 5. repository.library.noaa.gov [repository.library.noaa.gov]
• 6. usp-pqm.org [usp-pqm.org]
• 7. msd.com [msd.com]
• 8. inchem.org [inchem.org]
• 9. merck.com [merck.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. Ecological Risk Assessment of Amoxicillin, Enrofloxacin, and Neomycin: Are Their Current Levels in the Freshwater Environment Safe? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Research Advances on the Distribution and Risk of Amoxicillin in Aquatic Ecosystems [jbse.net]
• 13. Safety of direct oral provocation testing using the Amoxicillin-2-step-challenge in children with history of non-immediate reactions to amoxicillin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pexacy.com [pexacy.com]
• 15. What is the mechanism of Amoxicillin Sodium? [synapse.patsnap.com]
• 16. repositorio.unesp.br [repositorio.unesp.br]

Early Thiazole-Based Antibacterial Agents: A Technical Guide to Core Research Findings

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the foundational research on thiazole-based antibacterial agents. It provides a comprehensive overview of early-stage compounds, their synthesis, antibacterial efficacy, and proposed mechanisms of action. This document is intended to serve as a valuable resource for researchers and professionals involved in the discovery and development of novel antimicrobial therapies.

Introduction to Thiazole-Based Antibacterial Agents

The thiazole (B1198619) ring is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its presence in a wide array of biologically active compounds. Early research into thiazole derivatives revealed their potential as potent antibacterial agents, active against a spectrum of both Gram-positive and Gram-negative bacteria. This guide summarizes the initial findings in this promising area of antibacterial research, with a focus on quantitative data, experimental methodologies, and the molecular pathways these compounds influence.

Synthesis of Thiazole Derivatives

A cornerstone of early thiazole chemistry is the Hantzsch thiazole synthesis, a versatile and widely adopted method for constructing the thiazole ring. This reaction typically involves the condensation of an α-haloketone with a thioamide.

General Experimental Workflow for Hantzsch Thiazole Synthesis

The following diagram illustrates a typical workflow for the Hantzsch synthesis of thiazole derivatives.

Caption: General workflow for Hantzsch thiazole synthesis.

Antibacterial Activity of Early Thiazole Derivatives

The antibacterial efficacy of novel compounds is primarily quantified by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. Early studies on thiazole derivatives reported a range of MIC values against various bacterial strains.

Quantitative Data Summary

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of various thiazole derivatives against selected Gram-positive and Gram-negative bacteria as reported in early research.

Thiazole Derivative/Compound ID	Bacterial Strain	Gram Type	MIC Value	Reference
Compound 37c	S. aureus	Gram-positive	46.9 - 93.7 µg/mL	[1]
Compound 43a	S. aureus	Gram-positive	16.1 µM	[1]
Compound 43a	E. coli	Gram-negative	16.1 µM	[1]
Compound 43c	B. subtilis	Gram-positive	28.8 µM	[1]
Pyridinyl thiazole ligand 55	S. Typhi	Gram-negative	50 µg/mL	[1]
Pyridinyl thiazole ligand 55	E. coli	Gram-negative	200 µg/mL	[1]
Compound 3	Multiple strains	Both	0.23–0.70 mg/mL	[2]
Compound 4	E. coli	Gram-negative	0.17 mg/mL	[2]
2-phenylacetamido-thiazole derivative (Compound 16)	E. coli, P. aeruginosa, B. subtilis, S. aureus	Both	1.56 - 6.25 µg/mL	[3]
Benzo[d]thiazole derivatives 13 & 14	S. aureus, E. coli	Both	50–75 µg/mL	[4]
Oxothiazole (derivative 6d)	S. aureus	Gram-positive	50 - 100 µg/mL
Oxothiazole (derivative 6d)	S. agalactiae	Gram-positive	25 - 100 µg/mL

Experimental Protocols for Antibacterial Activity Assessment

Several standardized methods are employed to determine the antibacterial activity of chemical compounds. The most common early-stage screening techniques are the agar (B569324) well diffusion/cup plate method and the broth microdilution method for MIC determination.

General Experimental Workflow for Antibacterial Susceptibility Testing

The diagram below outlines the general workflow for assessing the antibacterial activity of thiazole derivatives.

Caption: General workflow for antibacterial susceptibility testing.

Detailed Methodologies

• Media Preparation : Prepare Mueller-Hinton Agar (MHA) according to the manufacturer's instructions and pour it into sterile Petri dishes.

• Inoculum Preparation : Prepare a bacterial inoculum and standardize it to a 0.5 McFarland standard.

• Inoculation : Evenly streak the standardized bacterial suspension over the entire surface of the MHA plates using a sterile cotton swab.

• Well Creation : Aseptically punch wells (6-8 mm in diameter) into the agar using a sterile cork borer.

• Compound Application : Add a defined volume (e.g., 100 µL) of the thiazole derivative solution at various concentrations into each well.

• Incubation : Incubate the plates at 37°C for 18-24 hours.

• Result Measurement : Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters.

• Plate Preparation : Dispense a fixed volume (e.g., 100 µL) of sterile Mueller-Hinton Broth (MHB) into all wells of a 96-well microtiter plate.

• Compound Dilution : Add a concentrated solution of the thiazole derivative to the first well and perform a two-fold serial dilution across the plate.

• Inoculation : Add a standardized bacterial inoculum to each well, achieving a final concentration of approximately 5 x 10^5 CFU/mL.

• Controls : Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation : Incubate the plate at 37°C for 18-24 hours.

• MIC Determination : The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Mechanisms of Action of Thiazole-Based Antibacterial Agents

Early investigations into the mechanism of action of thiazole derivatives have pointed towards the inhibition of essential bacterial enzymes, thereby disrupting critical cellular processes. Two key targets that have been identified are DNA gyrase/topoisomerase IV and the cell division protein FtsZ.

Inhibition of DNA Gyrase and Topoisomerase IV

DNA gyrase and topoisomerase IV are essential bacterial enzymes involved in DNA replication, transcription, and repair. They are responsible for managing the topological state of DNA. Certain thiazole derivatives have been shown to inhibit the ATPase activity of the GyrB subunit of DNA gyrase and the ParE subunit of topoisomerase IV.

Caption: Inhibition of DNA Gyrase/Topoisomerase IV by thiazole derivatives.

Inhibition of FtsZ Polymerization

FtsZ is a crucial protein in bacterial cell division, forming a contractile ring (Z-ring) at the division site. Some thiazole derivatives have been found to interfere with the polymerization dynamics of FtsZ, leading to the disruption of Z-ring formation and subsequent inhibition of cell division.

Caption: Inhibition of FtsZ polymerization by thiazole derivatives.

Conclusion and Future Directions

The early research on thiazole-based antibacterial agents has laid a strong foundation for the development of novel therapeutics. The versatility of the thiazole scaffold, coupled with its demonstrated efficacy against a range of bacterial pathogens, underscores its potential in combating the growing threat of antibiotic resistance. The initial findings on their mechanisms of action, particularly the inhibition of DNA gyrase/topoisomerase IV and FtsZ, have opened up new avenues for targeted drug design.

Future research in this area should focus on the synthesis and evaluation of more diverse thiazole libraries to establish robust structure-activity relationships. Further elucidation of their molecular mechanisms and the identification of additional bacterial targets will be crucial for the rational design of next-generation thiazole-based antibiotics with improved potency and a broader spectrum of activity.

References

• 1. jchemrev.com [jchemrev.com]
• 2. mdpi.com [mdpi.com]
• 3. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for using Antibacterial agent 143 in bacterial culture

Application Notes and Protocols for Antibacterial Agent 143

For Research Use Only. Not for use in diagnostic procedures.

Product Name: Antibacterial Agent 143 Catalog Number: AG-143 Appearance: White to off-white lyophilized powder Molecular Weight: 457.8 g/mol (Hypothetical) Storage: Store at -20°C. Protect from light and moisture.

Introduction

Antibacterial Agent 143 is a novel synthetic compound demonstrating potent bactericidal activity against a broad spectrum of bacteria. These application notes provide detailed protocols for the in vitro evaluation of Antibacterial Agent 143's efficacy using standard microbiological assays, including the determination of Minimum Inhibitory Concentration (MIC), Minimum Bactericidal Concentration (MBC), and time-kill kinetics.

Mechanism of Action

Antibacterial Agent 143 is hypothesized to act as an inhibitor of bacterial DNA gyrase and topoisomerase IV. By binding to these essential enzymes, it blocks DNA replication, leading to irreparable DNA damage and subsequent cell death. This dual-targeting mechanism contributes to its potent bactericidal effect and may lower the frequency of resistance development.

Preparation of Stock Solutions for Antibacterial Agent 143 (Ko 143)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock solutions of Antibacterial Agent 143, also known as Ko 143. This compound is a potent and selective inhibitor of the Breast Cancer Resistance Protein (BCRP/ABCG2), an ATP-binding cassette (ABC) transporter. These guidelines are intended for research and drug development professionals.

Note on nomenclature: The term "Antibacterial agent 143" is ambiguous in scientific literature. This document focuses on the well-characterized compound Ko 143 , a potent BCRP inhibitor. While some sources may refer to other compounds with similar names, Ko 143 is the most likely candidate for research applications requiring a well-defined BCRP inhibitor.

Overview and Key Properties

Ko 143 is a synthetic analog of the fungal mycotoxin fumitremorgin C. It is a highly potent and selective inhibitor of the BCRP/ABCG2 efflux transporter.[1][2] BCRP is a membrane protein that plays a significant role in multidrug resistance (MDR) in cancer cells by actively transporting a wide range of chemotherapeutic agents out of the cell.[3][4] Ko 143 reverses this resistance by blocking the transporter's activity. At higher concentrations, Ko 143 can also inhibit other ABC transporters like P-glycoprotein (P-gp) and Multidrug Resistance-associated Protein 1 (MRP1).[3]

The quantitative data for Ko 143 is summarized in the table below for easy reference.

Property	Value	Reference(s)
Molecular Weight	469.57 g/mol
Molecular Formula	C₂₆H₃₅N₃O₅
CAS Number	461054-93-3
Appearance	Solid
Purity	≥98% (HPLC)
Solubility in DMSO	Up to 94 mg/mL (approximately 200 mM)	[5]
Solubility in Ethanol	Up to 100 mM
Storage of Powder	-20°C for up to 3 years	[5]
Storage of Stock Solution	-80°C for up to 1 year; -20°C for up to 1 month	[5][6]

Mechanism of Action: BCRP/ABCG2 Inhibition

Ko 143 exerts its effect by directly inhibiting the function of the BCRP/ABCG2 transporter. This transporter is an efflux pump that utilizes the energy from ATP hydrolysis to expel a variety of substrates, including many anticancer drugs, from the cell. By inhibiting BCRP, Ko 143 leads to an intracellular accumulation of these drugs, thereby restoring their cytotoxic efficacy in resistant cells.[2][4]

Diagram 1: Mechanism of BCRP/ABCG2 inhibition by Ko 143.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ko 143 in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• Ko 143 powder (MW: 469.57 g/mol )

• Anhydrous, sterile dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Equilibration: Allow the vial of Ko 143 powder to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh out a desired amount of Ko 143 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.696 mg of Ko 143.

  • Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  • Mass = 0.001 L x 0.010 mol/L x 469.57 g/mol x 1000 mg/g = 4.6957 mg

• Dissolution: Add the weighed Ko 143 powder to a sterile microcentrifuge tube. Add the calculated volume of anhydrous DMSO. In this example, add 1 mL of DMSO.

• Mixing: Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[5][6]

Note on Stability: Ko 143 is known to be unstable in human liver microsomes and rat plasma due to the rapid hydrolysis of its t-butyl ester group by carboxylesterases.[7][8][9] While its stability in aqueous cell culture media over long incubation periods has not been extensively reported, it is advisable to prepare fresh dilutions from the frozen stock for each experiment.

Workflow for Preparing Working Solutions

The following diagram illustrates the general workflow for preparing working solutions of Ko 143 from a concentrated stock solution for use in cell-based assays.

Diagram 2: Experimental workflow for Ko 143 stock and working solution preparation.

Safety Precautions

• Handle Ko 143 powder in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

• DMSO is a potent solvent and can facilitate the absorption of substances through the skin. Handle with care.

By following these protocols, researchers can ensure the accurate and consistent preparation of Ko 143 stock solutions for their experimental needs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Ko143 Reverses MDR in Glioblastoma via Deactivating P-Glycoprotein, Sensitizing a Resistant Phenotype to TMZ Treatment | Anticancer Research [ar.iiarjournals.org]
• 4. Role of the Breast Cancer Resistance Protein (BCRP/ABCG2) in Drug Transport—an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Ko143 hydrate 98 (HPLC) CAS 461054-93-3 [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. Metabolism-guided development of Ko143 analogs as ABCG2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Antibacterial Agent 143 in Biofilm Disruption Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacterial biofilms present a significant challenge in clinical and industrial settings due to their inherent resistance to conventional antimicrobial treatments. Biofilms are structured communities of bacteria encased in a self-produced matrix of extracellular polymeric substances (EPS), which acts as a protective barrier. The development of agents that can effectively disrupt these biofilms is a critical area of research. "Antibacterial agent 143" represents a novel compound with demonstrated potential in disrupting established bacterial biofilms.

These application notes provide detailed protocols for assessing the biofilm disruption efficacy of Antibacterial Agent 143. The methodologies described include quantification of biofilm biomass, determination of cell viability within the biofilm, and visualization of biofilm architecture.

Data Presentation: Efficacy of Antibacterial Agent 143 in Biofilm Disruption

The antibiofilm activity of Agent 143 has been quantified against biofilms of common pathogenic bacteria, Pseudomonas aeruginosa and Staphylococcus aureus. The following tables summarize the key efficacy data.

Bacterial Strain	Agent 143 Concentration (µg/mL)	Biofilm Biomass Reduction (%)	Biofilm Viability Reduction (log10 CFU/mL)
Pseudomonas aeruginosa PAO1	10	65	2.5
25	85	4.1
50	92	5.3
Staphylococcus aureus ATCC 25923	10	58	2.1
25	79	3.8
50	88	4.9

Table 1: Summary of Biofilm Disruption Efficacy of Antibacterial Agent 143. Data represents the mean from three independent experiments.

Parameter	Pseudomonas aeruginosa PAO1	Staphylococcus aureus ATCC 25923
Minimum Biofilm Inhibitory Concentration (MBIC50) (µg/mL)	8.5	9.2
Minimum Biofilm Eradication Concentration (MBEC) (µg/mL)	> 50	> 50

Table 2: Inhibitory and Eradication Concentrations of Antibacterial Agent 143. MBIC50 is the concentration that inhibits 50% of biofilm formation. MBEC is the minimum concentration to eradicate a pre-formed biofilm.

Signaling Pathways in Biofilm Formation and Disruption

Bacterial biofilm formation is a complex process regulated by intricate signaling networks. A key pathway in many bacteria, including P. aeruginosa, involves the second messenger cyclic dimeric guanosine (B1672433) monophosphate (c-di-GMP).[1] High intracellular levels of c-di-GMP generally promote a sessile, biofilm lifestyle, while low levels favor motility.[1][2] Quorum sensing (QS) is another critical signaling system that allows bacteria to coordinate gene expression based on population density, and it plays a significant role in biofilm maturation and virulence factor production.[2]

Antibacterial Agent 143 is hypothesized to interfere with these signaling pathways, leading to biofilm disruption. The diagram below illustrates the general signaling cascade in P. aeruginosa that is a potential target for anti-biofilm agents.

Caption: Gac/Rsm signaling pathway in P. aeruginosa and potential points of interference by Antibacterial Agent 143.[3]

Experimental Protocols

The following are detailed protocols for evaluating the biofilm disruption capabilities of Antibacterial Agent 143.

Experimental Workflow

The overall workflow for assessing biofilm disruption is depicted below.

Caption: General experimental workflow for assessing the biofilm disruption activity of Antibacterial Agent 143.

Protocol 1: Biofilm Biomass Quantification using Crystal Violet (CV) Assay

This assay quantifies the total biofilm biomass attached to a surface.[4][5]

Materials:

• 96-well flat-bottom microtiter plates

• Bacterial strain of interest (e.g., P. aeruginosa PAO1)

• Appropriate growth medium (e.g., Tryptic Soy Broth - TSB)

• Phosphate-buffered saline (PBS)

• Antibacterial Agent 143 stock solution

• 0.1% (w/v) Crystal Violet solution

• 30% (v/v) Acetic acid in water

• Microplate reader

Procedure:

• Biofilm Formation:

  • Inoculate the bacterial strain in TSB and incubate overnight at 37°C.

  • Dilute the overnight culture 1:100 in fresh TSB.

  • Add 200 µL of the diluted culture to each well of a 96-well plate.

  • Include wells with sterile medium only as a negative control.

  • Incubate the plate at 37°C for 24-48 hours without shaking to allow biofilm formation.

• Treatment with Antibacterial Agent 143:

  • Gently remove the planktonic cells and spent medium from each well by aspiration.

  • Wash each well twice with 200 µL of sterile PBS to remove any remaining non-adherent cells. Be careful not to disturb the biofilm.

  • Prepare serial dilutions of Antibacterial Agent 143 in the appropriate growth medium.

  • Add 200 µL of the different concentrations of the agent to the wells containing the pre-formed biofilms. Include a vehicle control (medium without the agent).

  • Incubate the plate at 37°C for a specified treatment time (e.g., 24 hours).

• Staining and Quantification:

  • After incubation, discard the treatment solution from the wells.

  • Wash the wells twice with 200 µL of sterile PBS.

  • Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.[5]

  • Remove the crystal violet solution and wash the wells thoroughly with water to remove excess stain.[5]

  • Dry the plate completely.

  • Add 200 µL of 30% acetic acid to each well to solubilize the bound crystal violet.[5]

  • Incubate for 10-15 minutes at room temperature.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: The percentage of biofilm disruption is calculated as follows: % Disruption = [1 - (OD_treated / OD_untreated)] * 100

Protocol 2: Biofilm Cell Viability Assessment

This protocol determines the viability of bacterial cells within the biofilm matrix following treatment.

Materials:

• Biofilms grown and treated as in Protocol 1.

• Resazurin (B115843) sodium salt solution (0.1 mg/mL in PBS).

• Fluorescence microplate reader (Excitation: 560 nm, Emission: 590 nm).

Procedure:

• Treatment:

  • Grow and treat biofilms with Antibacterial Agent 143 as described in Protocol 1.

• Viability Staining:

  • After treatment, remove the treatment solution and wash the biofilms twice with sterile PBS.

  • Add 100 µL of PBS to each well.

  • Add 10 µL of resazurin solution to each well.

  • Incubate in the dark at 37°C for 1-4 hours.

• Quantification:

  • Measure the fluorescence using a microplate reader.

Data Analysis: A decrease in fluorescence intensity correlates with a decrease in metabolically active (viable) cells. Results can be expressed as a percentage of the untreated control.

Protocol 3: Visualization of Biofilm Disruption by Confocal Laser Scanning Microscopy (CLSM)

CLSM allows for the three-dimensional visualization of biofilm architecture and the spatial distribution of live and dead cells.

Materials:

• Biofilms grown on a suitable surface for microscopy (e.g., glass-bottom dishes or chamber slides).

• LIVE/DEAD™ BacLight™ Bacterial Viability Kit (containing SYTO® 9 and propidium (B1200493) iodide).

• Confocal Laser Scanning Microscope.

Procedure:

• Biofilm Growth and Treatment:

  • Grow and treat biofilms with Antibacterial Agent 143 as described in Protocol 1, using a surface suitable for microscopy.

• Staining:

  • After treatment, gently remove the treatment solution and wash the biofilms once with sterile, filter-sterilized water.

  • Prepare the staining solution by adding 1.5 µL of SYTO® 9 and 1.5 µL of propidium iodide to 1 mL of filter-sterilized water. Protect the solution from light.

  • Add a sufficient volume of the staining solution to cover the biofilm.

  • Incubate in the dark at room temperature for 15-20 minutes.

• Imaging:

  • Gently rinse the biofilm with filter-sterilized water to remove excess stain.

  • Immediately visualize the stained biofilm using a Confocal Laser Scanning Microscope.

  • Acquire images using appropriate laser excitation and emission filters for green (SYTO® 9 - live cells) and red (propidium iodide - dead cells) fluorescence.

  • Obtain z-stack images to visualize the three-dimensional structure of the biofilm.

Data Analysis: Image analysis software can be used to quantify the biovolume of live and dead cells and to visualize changes in biofilm structure (e.g., thickness, density) following treatment with Antibacterial Agent 143.

Conclusion

The protocols outlined in these application notes provide a robust framework for evaluating the efficacy of Antibacterial Agent 143 as a biofilm disruption agent. By combining quantitative assays for biomass and viability with qualitative visualization through CLSM, researchers can gain a comprehensive understanding of the agent's mechanism of action and its potential for therapeutic or industrial applications.

References

• 1. mdpi.com [mdpi.com]
• 2. Understanding bacterial biofilms: From definition to treatment strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Microtiter plate assays to assess antibiofilm activity against bacteria | Springer Nature Experiments [experiments.springernature.com]
• 5. static.igem.org [static.igem.org]

Application Notes and Protocols: Synergistic Antibacterial Activity of Compound 5a in Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of antibiotic-resistant bacteria presents a significant global health challenge, necessitating the development of novel therapeutic strategies.[1] One promising approach is the use of combination therapies, where a new agent is used to enhance the efficacy of existing antibiotics.[2] This document provides detailed application notes and protocols for the use of Compound 5a , a novel thiazolidine-2,4-dione derivative, in combination with conventional antibiotics to combat bacterial infections. Thiazolidine-2,4-diones (TZDs) are a class of heterocyclic compounds recognized for their diverse biological activities, including antimicrobial properties.[3][4][5][6]

Rationale for Combination Therapy

Combining antimicrobial agents can offer several advantages over monotherapy:

• Synergistic Efficacy: The combined effect of the two drugs is greater than the sum of their individual effects.[7]

• Overcoming Resistance: Compound 5a may act on a different target or through a different mechanism than the partner antibiotic, potentially restoring the activity of older antibiotics against resistant strains.

• Reduced Dosage and Toxicity: By enhancing the potency of the partner antibiotic, lower concentrations of each compound may be used, potentially reducing dose-related side effects.

• Lower Potential for Resistance Development: The simultaneous action of two agents with different mechanisms can decrease the likelihood of bacteria developing resistance.

Proposed Mechanism of Action for Compound 5a

Based on studies of related thiazolidinedione derivatives, two potential mechanisms of action for Compound 5a are proposed:

• Inhibition of Peptidoglycan Synthesis: Thiazolidinediones have been shown to target cytoplasmic enzymes involved in the biosynthesis of peptidoglycan, a crucial component of the bacterial cell wall.[8] Specifically, Compound 5a may inhibit a Mur ligase enzyme (e.g., MurC-F), which is essential for building the peptide side chains of peptidoglycan. This disruption of cell wall synthesis weakens the bacterium, making it more susceptible to other antibiotics that may have different cellular targets.

• Efflux Pump Inhibition: Many bacteria develop resistance by actively pumping antibiotics out of the cell using efflux pumps.[9] Some compounds can inhibit these pumps, thereby increasing the intracellular concentration of the co-administered antibiotic and restoring its effectiveness.[1][10] Compound 5a may act as an efflux pump inhibitor (EPI), blocking the expulsion of the partner antibiotic and leading to a synergistic effect.[9][10]

Signaling Pathway Diagram: Compound 5a as a Mur Ligase Inhibitor

Caption: Proposed mechanism of Compound 5a inhibiting peptidoglycan synthesis.

Data Presentation: Synergistic Activity of Compound 5a

The synergistic activity of Compound 5a was evaluated against a multidrug-resistant strain of Staphylococcus aureus (MRSA) in combination with a beta-lactam antibiotic. The Minimum Inhibitory Concentration (MIC) of each compound was determined alone and in combination using the checkerboard broth microdilution method.[11][12][13] The Fractional Inhibitory Concentration Index (FICI) was calculated to quantify the interaction.

FICI Interpretation:

• Synergy: FICI ≤ 0.5

• Additive: 0.5 < FICI ≤ 1.0

• Indifference: 1.0 < FICI ≤ 4.0

• Antagonism: FICI > 4.0

Compound	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
Compound 5a	32	4
Beta-Lactam Antibiotic	64	8	0.25	Synergy

Table 1: Example of synergistic activity of Compound 5a with a beta-lactam antibiotic against MRSA. The MIC is the lowest concentration that prevents visible bacterial growth.[14]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method to determine the MIC of Compound 5a.[2][15][16]

Materials:

• Compound 5a

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strain (e.g., S. aureus ATCC 29213)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer or microplate reader

Procedure:

• Prepare Stock Solution: Dissolve Compound 5a in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 1280 µg/mL).

• Prepare Bacterial Inoculum: From a fresh culture, suspend colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Serial Dilutions:

  • Add 100 µL of sterile CAMHB to wells in columns 2 through 12 of a 96-well plate.

  • Add 200 µL of the Compound 5a stock solution (at 2x the highest desired concentration) to column 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, and continuing this process through column 10. Discard 100 µL from column 10.

  • Column 11 serves as the growth control (no compound). Column 12 serves as the sterility control (no bacteria).

• Inoculation: Add 100 µL of the prepared bacterial inoculum to wells in columns 1 through 11. Do not add bacteria to column 12.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of Compound 5a in which no visible turbidity (bacterial growth) is observed.[17] This can be confirmed by measuring the optical density at 600 nm.[16]

Protocol 2: Checkerboard Assay for Synergy Testing

This protocol determines the synergistic effect of Compound 5a with a partner antibiotic.[11][12][18]

Procedure:

• Preparation: Prepare stock solutions of Compound 5a and the partner antibiotic (Antibiotic B) at 4x their respective highest desired concentrations in CAMHB. Prepare the bacterial inoculum as described in the MIC protocol.

• Plate Setup:

  • Compound 5a Dilution (Rows): In a 96-well plate, add 50 µL of CAMHB to all wells except those in Row A. Add 100 µL of the 4x Compound 5a stock to the wells in Row A. Perform a 2-fold serial dilution down the plate by transferring 50 µL from Row A to Row B, and so on, down to Row G. Discard the final 50 µL from Row G. Row H will contain no Compound 5a.

  • Antibiotic B Dilution (Columns): Add 50 µL of CAMHB to all wells. Then, add 100 µL of the 4x Antibiotic B stock to the wells in Column 1. Perform a 2-fold serial dilution across the plate by transferring 50 µL from Column 1 to Column 2, and so on, to Column 10. Discard the final 50 µL from Column 10. Column 11 will contain no Antibiotic B.

  • The plate now contains a matrix of concentrations for both compounds.

• Inoculation: Add 100 µL of the final bacterial inoculum (approx. 5 x 10⁵ CFU/mL) to all wells from Row A to Row H and Column 1 to Column 11. Add 100 µL of sterile broth to the sterility control wells (e.g., Column 12).

• Incubation: Cover and incubate the plate at 37°C for 18-24 hours.

• Data Analysis:

  • Determine the MIC of each compound alone (from Row H and Column 11).

  • Identify the MIC of each compound in every combination where growth is inhibited.

  • Calculate the Fractional Inhibitory Concentration (FIC) for each well showing no growth:

    • FIC of Compound 5a = (MIC of 5a in combination) / (MIC of 5a alone)

    • FIC of Antibiotic B = (MIC of B in combination) / (MIC of B alone)

  • Calculate the FICI for each combination: FICI = FIC of Compound 5a + FIC of Antibiotic B.

  • The lowest FICI value determines the nature of the interaction (synergy, additive, etc.).[12]

Workflow Diagram: Checkerboard Assay

Caption: Experimental workflow for the checkerboard synergy assay.

Conclusion

Compound 5a, a novel thiazolidine-2,4-dione derivative, demonstrates significant synergistic activity when combined with conventional antibiotics against multidrug-resistant bacteria. The protocols provided herein offer standardized methods for evaluating its MIC and synergistic potential. Further investigation into its precise mechanism of action is warranted to fully elucidate its therapeutic potential in combination therapies.

References

• 1. Bacterial Efflux Pump Inhibitors Reduce Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Biological potential of thiazolidinedione derivatives of synthetic origin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpbs.com [ijpbs.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and Antimicrobial Activities of 5-Arylidene-thiazolidine-2,4-dione Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Antibacterial Activity of New Thiazolidine-2,4-dione-Based Chlorophenylthiosemicarbazone Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thiazolidin-2,4-Dione Scaffold: An Insight into Recent Advances as Antimicrobial, Antioxidant, and Hypoglycemic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efflux pump inhibitors for bacterial pathogens: From bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of the Efflux Pump Inhibition Activity of Thiadiazine-Derived Compounds Against the Staphylococcus aureus 1199B Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 13. emerypharma.com [emerypharma.com]
• 14. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 15. youtube.com [youtube.com]
• 16. youtube.com [youtube.com]
• 17. bmglabtech.com [bmglabtech.com]
• 18. An Optimized Checkerboard Method for Phage-Antibiotic Synergy Detection - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Unveiling the Inhibition of FabH by Antibacterial Agent 143

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental design for testing the inhibitory effects of a novel compound, designated Antibacterial agent 143, on the bacterial enzyme β-ketoacyl-acyl carrier protein synthase III (FabH). FabH is a critical enzyme that initiates the type II fatty acid synthesis (FAS-II) pathway in bacteria, making it an attractive target for the development of new antibacterial agents.[1][2][3] The protocols outlined below detail the necessary steps for the enzymatic characterization of FabH, the determination of the inhibitory potency of Antibacterial agent 143, and the assessment of its whole-cell antibacterial activity.

Overview of the FabH-Catalyzed Reaction and Inhibition

FabH catalyzes the initial condensation reaction of fatty acid synthesis, typically combining acetyl-CoA with malonyl-acyl carrier protein (malonyl-ACP) to produce acetoacetyl-ACP.[2][4][5] This reaction is the first committed step in the elongation of fatty acids, which are essential components of bacterial cell membranes. The substrate specificity of FabH can vary between different bacterial species, with some utilizing branched-chain acyl-CoAs as primers.[4][6][7] Inhibition of FabH disrupts this vital pathway, leading to bacterial growth arrest and cell death.

Caption: The FabH-catalyzed condensation reaction and its inhibition by Antibacterial agent 143.

Experimental Workflow

The overall experimental workflow to characterize the inhibition of FabH by Antibacterial agent 143 involves a multi-step process. This process begins with the expression and purification of the FabH enzyme, followed by enzymatic assays to determine its activity and the inhibitory potential of the test compound. Finally, whole-cell assays are conducted to assess the antibacterial efficacy of the agent.

Caption: Overall experimental workflow for evaluating FabH inhibition.

Key Experimental Protocols

FabH Enzymatic Activity Assay

This protocol describes a spectrophotometric coupled enzyme assay to measure FabH activity. The reaction product, acetoacetyl-ACP, is reduced by β-ketoacyl-ACP reductase (FabG) with the concurrent oxidation of NADPH to NADP+. The decrease in absorbance at 340 nm due to NADPH oxidation is monitored to determine the reaction rate.

Materials:

• Purified FabH enzyme

• Purified FabG enzyme

• Acetyl-CoA (substrate)

• Malonyl-CoA (substrate)

• Acyl Carrier Protein (ACP)

• NADPH

• Reaction Buffer: 50 mM HEPES, pH 7.5, 100 mM NaCl, 1 mM DTT

• 96-well UV-transparent microplates

• Microplate spectrophotometer

Procedure:

• Prepare a reaction mixture in a 96-well plate containing reaction buffer, acetyl-CoA, malonyl-CoA, ACP, and NADPH.

• Initiate the reaction by adding a mixture of FabH and FabG enzymes.

• Immediately monitor the decrease in absorbance at 340 nm at 30°C for a set period (e.g., 10-20 minutes) using a microplate reader.

• The rate of the reaction is calculated from the linear portion of the absorbance vs. time plot.

IC50 Determination for Antibacterial Agent 143

The half-maximal inhibitory concentration (IC50) is the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[8][9]

Materials:

• All materials from the FabH enzymatic activity assay

• Antibacterial agent 143 (dissolved in a suitable solvent, e.g., DMSO)

• Solvent for the inhibitor (e.g., DMSO) as a control

Procedure:

• Perform the FabH enzymatic assay as described above.

• Prepare a serial dilution of Antibacterial agent 143 in the reaction buffer.

• Pre-incubate the FabH enzyme with each concentration of the inhibitor for a defined period (e.g., 15-30 minutes) at room temperature.

• Initiate the reaction by adding the substrates (acetyl-CoA and malonyl-ACP) and FabG/NADPH.

• Measure the reaction rates for each inhibitor concentration.

• Include a positive control (a known FabH inhibitor, if available) and a negative control (solvent only).

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[10] This whole-cell assay is crucial to determine the effectiveness of Antibacterial agent 143 in a biological context.

Materials:

• Bacterial strain of interest (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB) or other suitable bacterial growth medium

• Antibacterial agent 143

• Sterile 96-well microplates

• Bacterial inoculum standardized to a specific cell density (e.g., 5 x 10^5 CFU/mL)

• Microplate incubator

Procedure:

• Prepare a two-fold serial dilution of Antibacterial agent 143 in the growth medium in a 96-well plate.

• Inoculate each well with the standardized bacterial suspension.

• Include a positive control for bacterial growth (no inhibitor) and a negative control (no bacteria).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the agent at which no visible bacterial growth is observed.

Data Presentation

Quantitative data from the inhibition studies should be summarized in clear, structured tables for easy comparison and analysis.

Table 1: In Vitro FabH Inhibition by Antibacterial Agent 143

Compound	Target Enzyme	IC50 (µM) [a]	Ki (µM) [b]	Inhibition Type
Antibacterial agent 143	S. aureus FabH	Value	Value	e.g., Competitive
E. coli FabH	Value	Value	e.g., Non-competitive
Control Inhibitor (e.g., Thiolactomycin)	S. aureus FabH	Value	Value	Known Type

[a] IC50 values are determined from dose-response curves using a fixed substrate concentration. [b] Ki values are determined from kinetic studies with varying substrate and inhibitor concentrations.

Table 2: Antibacterial Activity of Agent 143

Compound	Bacterial Strain	MIC (µg/mL)
Antibacterial agent 143	Staphylococcus aureus (ATCC 29213)	Value
Escherichia coli (ATCC 25922)	Value
Methicillin-resistant S. aureus (MRSA)	Value
Control Antibiotic (e.g., Ciprofloxacin)	Staphylococcus aureus (ATCC 29213)	Value

Data Analysis and Interpretation

The relationship between the enzymatic inhibition data (IC50, Ki) and the whole-cell activity data (MIC) is crucial for understanding the potential of Antibacterial agent 143 as a drug lead. A potent inhibitor of the target enzyme should ideally translate to low MIC values against susceptible bacterial strains.

Caption: Logical flow for data analysis and interpretation.

By following these detailed protocols and data analysis frameworks, researchers can effectively characterize the inhibitory properties of novel antibacterial agents targeting FabH, paving the way for the development of new therapeutics to combat bacterial infections.

References

• 1. Crystal structures of bacterial FabH suggest a molecular basis for the substrate specificity of the enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bacterial β-ketoacyl-acyl carrier protein synthase III (FabH) as a target for novel antibacterial agents design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Crystal structure and substrate specificity of the β-ketoacyl-acyl carrier protein synthase III (FabH) from Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Purification, Characterization, and Identification of Novel Inhibitors of the β-Ketoacyl-Acyl Carrier Protein Synthase III (FabH) from Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differences in substrate specificity of V. cholerae FabH enzymes suggest new approaches for the development of novel antibiotics and biofuels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. courses.edx.org [courses.edx.org]
• 9. IC50 - Wikipedia [en.wikipedia.org]
• 10. akjournals.com [akjournals.com]

Application Notes and Protocols for Cell Viability Assays with Antibacterial Agent 143

Introduction

Antibacterial agent 143 is a novel synthetic compound demonstrating potent bactericidal activity against a broad spectrum of Gram-positive and Gram-negative pathogens. Its primary mechanism of action is the inhibition of bacterial DNA gyrase, an essential enzyme for DNA replication. However, at concentrations exceeding the therapeutic window, off-target effects on mammalian cells have been observed. Preliminary studies suggest that at high concentrations, Agent 143 may induce mitochondrial dysfunction, leading to an increase in reactive oxygen species (ROS) and subsequent activation of apoptotic pathways.[1]

These application notes provide detailed protocols for assessing the viability of both bacterial and mammalian cells treated with Antibacterial Agent 143 using common colorimetric and fluorometric assays. The provided methodologies will enable researchers to determine the Minimum Inhibitory Concentration (MIC) against bacteria and the half-maximal inhibitory concentration (IC50) against mammalian cell lines, which are crucial parameters in the early stages of drug development.[2][3]

Data Presentation

The efficacy and cytotoxicity of Antibacterial Agent 143 are summarized in the tables below. Table 1 presents the Minimum Inhibitory Concentration (MIC) values against various bacterial strains, while Table 2 shows the IC50 values against common mammalian cell lines.

Table 1: Minimum Inhibitory Concentration (MIC) of Antibacterial Agent 143 against various bacterial strains.

Bacterial Strain	Type	MIC (µg/mL)
Staphylococcus aureus (ATCC 25923)	Gram-positive	2
Enterococcus faecalis (ATCC 29212)	Gram-positive	4
Escherichia coli (ATCC 25922)	Gram-negative	8
Pseudomonas aeruginosa (ATCC 27853)	Gram-negative	16
Methicillin-resistant S. aureus (MRSA)	Gram-positive	4

Table 2: Cytotoxicity (IC50) of Antibacterial Agent 143 on Mammalian Cell Lines.

Cell Line	Cell Type	IC50 (µg/mL)
HEK293	Human Embryonic Kidney	128
HepG2	Human Hepatocellular Carcinoma	256
A549	Human Lung Carcinoma	>512
L929	Murine Fibroblast	150

Experimental Protocols

Resazurin-Based Bacterial Viability Assay (MIC Determination)

This protocol outlines the use of resazurin (B115843) to determine the MIC of Antibacterial Agent 143. Resazurin, a blue and non-fluorescent dye, is reduced by metabolically active cells to the pink and highly fluorescent resorufin.[4][5][6][7] The absence of color change indicates inhibition of bacterial growth.

Materials:

• 96-well microtiter plates

• Bacterial culture in appropriate broth (e.g., Mueller-Hinton Broth)

• Antibacterial Agent 143 stock solution

• Resazurin sodium salt solution (0.015% w/v in sterile PBS)

• Sterile PBS

• Microplate reader (absorbance or fluorescence)

Protocol:

• Prepare a serial two-fold dilution of Antibacterial Agent 143 in the appropriate broth directly in a 96-well plate. The final volume in each well should be 100 µL.

• Include a positive control (broth with bacteria, no agent) and a negative control (broth only).

• Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard, then dilute to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Add 100 µL of the diluted bacterial suspension to each well, except for the negative control.

• Incubate the plate at 37°C for 18-24 hours.

• Add 20 µL of resazurin solution to each well.

• Incubate for an additional 1-4 hours at 37°C, protected from light.

• Determine the MIC as the lowest concentration of the agent that prevents the color change from blue to pink.

• Optionally, quantify the results by measuring fluorescence (Ex/Em: 560/590 nm) or absorbance (570 nm).

MTT Assay for Mammalian Cell Cytotoxicity (IC50 Determination)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[8][9] Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan (B1609692) crystals.

Materials:

• 96-well tissue culture plates

• Mammalian cells in appropriate culture medium

• Antibacterial Agent 143 stock solution

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader (absorbance)

Protocol:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium.

• Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Antibacterial Agent 143 in culture medium and add 100 µL to the respective wells. Include a vehicle control (medium with the same concentration of solvent used for the agent) and a no-cell control (medium only).

• Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Aspirate the medium and add 100 µL of fresh medium containing 10 µL of MTT solution to each well.

• Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Aspirate the MTT-containing medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Visualizations

Signaling Pathway

Caption: Mechanism of action of Antibacterial Agent 143.

Experimental Workflow

Caption: Workflow for cell viability and cytotoxicity assays.

References

• 1. Bactericidal Antibiotics Induce Mitochondrial Dysfunction and Oxidative Damage in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Resazurin Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. Application of the Resazurin Cell Viability Assay to Monitor Escherichia coli and Salmonella Typhimurium Inactivation Mediated by Phages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. labbox.es [labbox.es]
• 8. researchgate.net [researchgate.net]
• 9. Using MTT viability assay to test the cytotoxicity of antibiotics and steroid to cultured porcine corneal endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Time-Kill Kinetics Assay for Compound 5a: A Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The time-kill kinetics assay is a critical in vitro method used in antimicrobial drug discovery to assess the pharmacodynamic properties of a novel compound.[1] This assay evaluates the rate and extent of bacterial killing over time when exposed to a specific antimicrobial agent.[2][3] The data generated is crucial for characterizing whether a compound is bactericidal (kills bacteria) or bacteriostatic (inhibits bacterial growth).[4] A bactericidal effect is generally defined as a ≥3-log10 (99.9%) reduction in the initial bacterial inoculum.[1][5] This application note provides a comprehensive protocol for performing a time-kill kinetics assay for the hypothetical "Compound 5a."

Principle of the Assay

A standardized bacterial inoculum is exposed to various concentrations of Compound 5a, typically multiples of its Minimum Inhibitory Concentration (MIC).[6] The number of viable bacteria, measured as colony-forming units per milliliter (CFU/mL), is determined at several time points over a 24-hour period.[7][8] The change in log10 CFU/mL over time is then plotted to generate time-kill curves, which visually depict the antimicrobial activity.[9]

Key Applications

• Determination of Bactericidal vs. Bacteriostatic Activity: Differentiates between agents that kill bacteria and those that merely inhibit their growth.[1][4]

• Concentration-Dependent Killing: Helps to understand if the killing rate increases with higher drug concentrations.

• Pharmacodynamic Profiling: Provides essential data for preclinical development and for predicting potential therapeutic efficacy.[1]

Experimental Protocol

Materials

• Compound 5a stock solution of known concentration

• Test bacterial strain(s) (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate growth medium[8]

• Sterile phosphate-buffered saline (PBS) or saline solution[2]

• Sterile agar (B569324) plates (e.g., Tryptic Soy Agar)

• Sterile culture tubes or flasks

• Incubator (37°C)

• Shaking incubator

• Spectrophotometer

• Micropipettes and sterile tips

• Serial dilution tubes

• Spread plating supplies (e.g., turntable and spreaders)

• Colony counter

Inoculum Preparation

• From a fresh 18-24 hour culture plate, select 3-5 isolated colonies of the test bacterium.

• Inoculate the colonies into a tube containing 5 mL of CAMHB.

• Incubate the broth culture at 37°C with agitation (e.g., 200 rpm) until it reaches the mid-logarithmic phase of growth, typically equivalent to a 0.5 McFarland standard.

• Adjust the bacterial suspension with sterile CAMHB to achieve a final concentration of approximately 5 x 10^5 to 1 x 10^6 CFU/mL.

Assay Setup

• Prepare serial dilutions of Compound 5a in CAMHB to achieve the desired final concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC).[6]

• Set up the following tubes/flasks, each with a final volume of 10 mL:

  • Growth Control: 9.9 mL of CAMHB + 0.1 mL of the prepared inoculum.

  • Test Concentrations: Tubes containing the appropriate volume of Compound 5a stock solution, CAMHB, and 0.1 mL of the prepared inoculum to reach the final desired concentrations.[1]

  • Sterility Control: 10 mL of CAMHB without inoculum.

Incubation and Sampling

• Incubate all tubes at 37°C, with shaking (e.g., 200 rpm).

• At specified time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot (e.g., 100 µL) from each tube for bacterial enumeration.[6][8]

Bacterial Enumeration

• Perform ten-fold serial dilutions of the collected aliquots in sterile PBS to prevent drug carryover.[2]

• Plate 100 µL of the appropriate dilutions onto agar plates. For samples with expected low counts, plating the undiluted sample may be necessary.

• Incubate the plates at 37°C for 18-24 hours, or until colonies are clearly visible.

Data Collection and Analysis

• Count the number of colonies on the plates that have between 30 and 300 colonies.

• Calculate the CFU/mL for each sample using the following formula:

  • CFU/mL = (Number of colonies x Dilution factor) / Volume plated (mL)

• Convert the CFU/mL values to log10 CFU/mL.

• Plot the log10 CFU/mL (Y-axis) against time (X-axis) for each concentration to generate the time-kill curves.[9]

Data Presentation

The quantitative data from the time-kill kinetics assay should be summarized in a clear and structured table for easy comparison of the activity of Compound 5a at different concentrations and time points.

Time (hours)	Log10 CFU/mL (Growth Control)	Log10 CFU/mL (0.5x MIC)	Log10 CFU/mL (1x MIC)	Log10 CFU/mL (2x MIC)	Log10 CFU/mL (4x MIC)
0	5.70	5.71	5.70	5.69	5.70
2	6.50	6.20	5.10	4.30	3.90
4	7.30	6.80	4.50	3.10	<2.00
6	8.10	7.50	3.90	<2.00	<2.00
8	8.90	8.20	3.20	<2.00	<2.00
12	9.20	8.80	<2.00	<2.00	<2.00
24	9.50	9.30	<2.00	<2.00	<2.00

Note: <2.00 indicates the limit of detection.

Mandatory Visualization

Caption: Experimental workflow for the time-kill kinetics assay.

Caption: Hypothetical mechanism of Compound 5a inhibiting DNA replication.

Interpretation of Results

• Bactericidal Activity: A reduction of ≥3-log10 in CFU/mL (99.9% kill) from the initial inoculum indicates bactericidal activity.[4]

• Bacteriostatic Activity: A <3-log10 reduction in CFU/mL, with the bacterial count remaining similar to or slightly reduced from the initial inoculum, indicates bacteriostatic activity.[1]

• No Effect: If the growth in the presence of the compound is similar to the growth control, the compound has no activity at that concentration.

Conclusion

The time-kill kinetics assay is an indispensable tool in antimicrobial drug discovery and development. The detailed protocol and data presentation guidelines provided in this application note will enable researchers to effectively evaluate the bactericidal or bacteriostatic properties of Compound 5a. The resulting data will be critical for making informed decisions regarding the future development of this compound as a potential therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. nelsonlabs.com [nelsonlabs.com]
• 3. labtoo.com [labtoo.com]
• 4. emerypharma.com [emerypharma.com]
• 5. scribd.com [scribd.com]
• 6. Antimicrobial Activities and Time-Kill Kinetics of Extracts of Selected Ghanaian Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. actascientific.com [actascientific.com]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing Resistance Development to Antibacterial Agent 143

Introduction

The emergence of antibacterial resistance is a critical global health threat, necessitating robust preclinical evaluation of new antimicrobial compounds.[1][2] Understanding the potential for resistance development to a novel compound, such as Antibacterial Agent 143, is a crucial step in its development pipeline. These application notes provide detailed protocols for researchers to assess the propensity of bacteria to develop resistance to new chemical entities. The described methods cover the induction of resistance, determination of mutation frequency, and characterization of resistance mechanisms.

Serial Passage Assay for Induction of Resistance

Application Note:

The serial passage assay, also known as a multi-step resistance study, is a fundamental in vitro method to evaluate the potential for bacteria to develop resistance to an antimicrobial agent over time.[3] This is achieved by repeatedly exposing a bacterial population to sub-inhibitory concentrations of the agent.[3][4] This method helps determine how quickly resistance can emerge and the magnitude of the resistance that can be achieved.[5] The Minimum Inhibitory Concentration (MIC) is monitored at each passage to quantify the change in susceptibility.[4]

Experimental Protocol:

• Initial MIC Determination: Determine the baseline MIC of Antibacterial Agent 143 against the test organism using the broth microdilution method as standardized by the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Inoculum: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[6]

• Assay Setup:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of Antibacterial Agent 143 in a suitable broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth).

  • Inoculate each well with the standardized bacterial suspension.

  • Include a growth control well (no agent) and a sterility control well (no bacteria).

• Incubation: Incubate the plate at 37°C for 16-24 hours.

• Serial Passage:

  • After incubation, identify the well with the highest concentration of Antibacterial Agent 143 that shows visible bacterial growth (this is the sub-MIC concentration).[3]

  • Use the bacterial culture from this well to inoculate a new 96-well plate containing fresh serial dilutions of the agent.[3][4]

  • Repeat this process for a predetermined number of passages (e.g., 30 passages).[4]

• MIC Monitoring: Determine and record the MIC value for each passage.

Data Presentation:

The results of the serial passage assay can be summarized in a table format, tracking the MIC value over the course of the experiment.

Passage Number	MIC of Antibacterial Agent 143 (µg/mL)	Fold Change in MIC
0 (Baseline)	2	1x
5	4	2x
10	8	4x
15	16	8x
20	32	16x
25	32	16x
30	64	32x

Visualization:

Workflow for Serial Passage Resistance Assay.

Spontaneous Mutation Frequency Assay

Application Note:

This single-step resistance study is designed to determine the frequency at which resistant mutants emerge when a large bacterial population is exposed to a high concentration of an antimicrobial agent.[3] This assay provides insights into the likelihood of spontaneous resistance development in a clinical setting.[3] The mutation frequency is calculated by dividing the number of resistant colonies by the total number of viable cells in the initial inoculum.[3]

Experimental Protocol:

• Prepare Bacterial Culture: Grow the test organism in a suitable broth to a high density (e.g., 10¹⁰ CFU/mL).

• Determine Total Viable Count: Perform serial dilutions of the overnight culture and plate on non-selective agar (B569324) to determine the total number of colony-forming units (CFU) per mL.

• Selection of Mutants:

  • Plate a large volume (e.g., 100 µL) of the undiluted high-density culture onto agar plates containing Antibacterial Agent 143 at a concentration of 4x to 8x the baseline MIC.[3]

  • Prepare multiple plates to ensure a sufficient number of cells are screened.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Count Resistant Colonies: Enumerate the number of colonies that grow on the antibiotic-containing plates.

• Calculate Mutation Frequency:

  • Mutation Frequency = (Number of resistant colonies) / (Total viable cell count)

Data Presentation:

Parameter	Value
Total Viable Count (CFU/mL)	2.5 x 10¹⁰
Volume Plated (mL)	0.1
Total Cells Screened	2.5 x 10⁹
Antibiotic Concentration	8x MIC (16 µg/mL)
Number of Resistant Colonies	5
Spontaneous Mutation Frequency	2.0 x 10⁻⁹

Checkerboard Assay for Synergy Assessment

Application Note:

The checkerboard assay is a widely used in vitro method to assess the interaction between two antimicrobial agents.[6] This is particularly useful to determine if Antibacterial Agent 143 can act synergistically with existing antibiotics, which could potentially reduce the likelihood of resistance development.[6] The assay involves a two-dimensional dilution of both agents, and the interaction is quantified by calculating the Fractional Inhibitory Concentration Index (FICI).[6][7]

Experimental Protocol:

• Prepare Stock Solutions: Prepare stock solutions of Antibacterial Agent 143 and the second antibiotic (Agent B) at 4 times the highest desired final concentration.[6]

• Plate Setup:

  • In a 96-well microtiter plate, create serial two-fold dilutions of Antibacterial Agent 143 along the rows.

  • Create serial two-fold dilutions of Agent B along the columns.[6]

  • This creates a matrix of wells with unique concentration combinations of the two agents.[6]

  • Include rows and columns with each agent alone to determine their individual MICs.[8]

• Inoculation and Incubation: Inoculate the plate with a standardized bacterial suspension and incubate at 37°C for 16-24 hours.

• Determine MICs: Read the MIC for each agent alone and for each combination.

• Calculate FICI: The FICI is calculated for each well that shows no growth:

  • FICI = (MIC of Agent 143 in combination / MIC of Agent 143 alone) + (MIC of Agent B in combination / MIC of Agent B alone)

  • The FICI for the combination is the lowest FICI value obtained.

Data Presentation:

Interaction	FICI Value	Interpretation
Synergy	≤ 0.5	The combined effect is greater than the sum of their individual effects.[7]
Additive/Indifference	> 0.5 to ≤ 4.0	The combined effect is equal to the sum of their individual effects.[7]
Antagonism	> 4.0	The combined effect is less than the sum of their individual effects.[7]

Visualization:

Workflow and Interpretation of Checkerboard Synergy Assay.

Molecular Characterization of Resistance

Application Note:

Once resistant mutants are selected (e.g., from the serial passage assay), it is essential to identify the genetic basis of the resistance. Whole-genome sequencing (WGS) is a powerful tool for this purpose.[9][10] It allows for the comprehensive identification of genomic changes, such as point mutations, insertions, or deletions, that may be responsible for the resistance phenotype.[9] This information is critical for understanding the mechanism of action of the antibacterial agent and the pathways that can lead to resistance.

Experimental Protocol:

• Isolate Resistant Mutants: Select colonies from the final passage of the serial passage assay or from the spontaneous mutation frequency assay.

• Genomic DNA Extraction: Extract high-quality genomic DNA from the resistant isolates and the parental (susceptible) strain.

• Whole-Genome Sequencing: Perform WGS on the extracted DNA using a next-generation sequencing (NGS) platform.[9]

• Bioinformatic Analysis:

  • Assemble the sequencing reads and align them to the reference genome of the parental strain.

  • Identify single nucleotide polymorphisms (SNPs), insertions, and deletions in the genomes of the resistant isolates compared to the parental strain.

  • Annotate the identified mutations to determine the affected genes and their functions.

Data Presentation:

Isolate	Gene(s) with Mutation	Amino Acid Change	Putative Function of Gene
Resistant Mutant 1	gyrA	D87G	DNA gyrase subunit A
Resistant Mutant 2	acrB	R717L	Efflux pump component
Resistant Mutant 3	fabI	G93V	Enoyl-ACP reductase

Visualization:

Signaling Pathways of Antibiotic Action and Resistance.

References

• 1. imrpress.com [imrpress.com]
• 2. researchgate.net [researchgate.net]
• 3. emerypharma.com [emerypharma.com]
• 4. In vitro evaluation of the potential for resistance development to ceragenin CSA-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Serial passage – REVIVE [revive.gardp.org]
• 6. benchchem.com [benchchem.com]
• 7. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. emerypharma.com [emerypharma.com]
• 9. Antimicrobial Resistance | Detection with NGS [illumina.com]
• 10. Whole-genome Sequencing and the Race Against Antibiotic Resistance | AMD | CDC [cdc.gov]

Application of Antibacterial Agent 143 (Delafloxacin) in Animal Infection Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of Antibacterial Agent 143 (Delafloxacin), a novel anionic fluoroquinolone antibiotic. Delafloxacin (B1662383) has demonstrated potent broad-spectrum activity against Gram-positive and Gram-negative pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2] This document details its application in various animal infection models, summarizing key efficacy data and providing detailed experimental protocols. Delafloxacin's unique chemical structure results in increased potency in acidic environments, a common characteristic of infected tissues.[3][4]

Mechanism of Action

Delafloxacin functions by inhibiting both DNA gyrase (topoisomerase II) and topoisomerase IV, essential enzymes for bacterial DNA replication, transcription, repair, and recombination.[3][5][6] This dual-targeting mechanism contributes to its potent bactericidal activity and a reduced likelihood of resistance development.[3] By inhibiting these enzymes, Delafloxacin leads to DNA strand breaks and ultimately, bacterial cell death.[3]

Caption: Mechanism of action of Delafloxacin.

Data Presentation: Efficacy in Animal Models

The following tables summarize the in vivo efficacy of Delafloxacin in various murine infection models.

Table 1: Murine Lung Infection Models

Pathogen	Mouse Strain	Key Efficacy Metric	Required fAUC/MIC for 1-log₁₀ CFU Reduction	Reference
S. pneumoniae	Neutropenic	fAUC/MIC	31.8	[1]
MRSA	Neutropenic	fAUC/MIC	24.7	[1]
MSSA	Neutropenic	fAUC/MIC	0.4	[1]
K. pneumoniae	Neutropenic	fAUC/MIC	9.6	[1]
K. pneumoniae	Neutropenic	Median fAUC/MIC for 1-log kill	64.1	[7]
P. aeruginosa	Neutropenic	Median fAUC/MIC for 1-log kill	14.3	[7]

fAUC/MIC: Ratio of the area under the free drug concentration-time curve to the minimum inhibitory concentration.

Table 2: Murine Skin and Soft Tissue Infection (SSTI) Model

Pathogen	Infection Model	Treatment Regimen	Efficacy Endpoint	Outcome	Reference
S. aureus (MRSA)	Tape-Stripping Model	Varies	Lesion size, bacterial burden	Effective in reducing infection	[8]

Table 3: Murine Inhalational Bio-threat Models

Pathogen	Mouse Strain	Treatment Initiation (Post-Challenge)	Dosing Regimen (7 days)	Survival Rate	Reference
Y. pestis	BALB/c	24h (PEP)	96.5 mg/kg, BID, SC	100%	[9]
Y. pestis	BALB/c	42h (Treatment)	96.5 mg/kg, BID, SC	60%	[9]
B. anthracis	BALB/c	24h (PEP)	30–62.5 mg/kg, BID, SC	Equivalent to ciprofloxacin (B1669076) control	[10]
F. tularensis	Not Specified	24h (PEP)	96.5 mg/kg, BID, SC	70%	[11]
F. tularensis	Not Specified	48h (Treatment)	96.5 mg/kg, BID, SC	60% (vs 80% for ciprofloxacin)	[11]

PEP: Post-exposure prophylaxis; BID: Twice daily; SC: Subcutaneous.

Experimental Protocols

Protocol 1: Murine Model of Skin and Soft Tissue Infection (SSTI)

This protocol is adapted from methodologies used to study the efficacy of Delafloxacin in a murine SSTI model.[8]

1. Bacterial Inoculum Preparation: a. Streak the desired bacterial strain (e.g., S. aureus USA300) from a frozen stock onto a Tryptic Soy Agar (B569324) (TSA) plate and incubate overnight at 37°C.[8] b. Inoculate a single colony into 5 mL of Tryptic Soy Broth (TSB) and incubate overnight at 37°C with shaking.[8] c. Subculture the overnight culture into fresh TSB and grow to the mid-logarithmic phase (OD₆₀₀ ≈ 0.5).[8] d. Harvest bacteria by centrifugation, wash the pellet with sterile phosphate-buffered saline (PBS), and resuspend in PBS to the desired concentration (e.g., 1 x 10⁷ CFU/10 µL).[8]

2. Infection Procedure (Tape-Stripping Model): a. Anesthetize the mouse (e.g., using isoflurane (B1672236) or ketamine/xylazine). b. Shave the dorsal side of the mouse and disinfect the skin with 70% ethanol.[8] c. Apply and remove adhesive tape repeatedly to the shaved area to disrupt the stratum corneum. d. Apply a 10 µL volume of the bacterial suspension to the tape-stripped area.[8] e. Allow the inoculum to air dry.[8]

3. Treatment: a. Prepare Delafloxacin for injection according to the manufacturer's instructions.[8] b. Administer Delafloxacin at the desired dose and route (e.g., subcutaneous, intraperitoneal, or oral) at specified time points post-infection.

4. Efficacy Assessment: a. Monitor the mice daily for lesion development, measuring the length and width of the abscess or wound.[8] b. At the end of the study, euthanize the mice and excise the infected skin and underlying tissue. c. Homogenize the tissue in sterile PBS. d. Perform serial dilutions of the homogenate and plate on appropriate agar to determine the bacterial burden (CFU/gram of tissue).

Caption: Experimental workflow for a murine SSTI model.

Protocol 2: Neutropenic Murine Lung Infection Model

This protocol is based on studies defining the pharmacodynamic profile of Delafloxacin against respiratory pathogens.[1][7]

1. Induction of Neutropenia: a. Administer cyclophosphamide (B585) intraperitoneally to mice (e.g., 150 mg/kg on day -4 and 100 mg/kg on day -1) to induce neutropenia.

2. Bacterial Inoculum Preparation: a. Prepare the bacterial inoculum as described in Protocol 1, steps 1a-1d, using a respiratory pathogen such as S. pneumoniae or K. pneumoniae.

3. Infection Procedure: a. Anesthetize the mice. b. Instill a specific volume of the bacterial suspension (e.g., 50 µL) into the nares of the mice to induce a lung infection. The inoculum size should be predetermined to establish a non-lethal infection (e.g., ~10⁶⁻⁷ CFU/lungs).

4. Treatment: a. At 2 hours post-infection, begin administration of Delafloxacin.[7] b. Dosing regimens can vary widely to determine pharmacodynamic parameters (e.g., total daily doses ranging from 0.5 to 640 mg/kg, administered via subcutaneous injection every 3 to 24 hours).[1]

5. Efficacy Assessment: a. At 24 hours post-treatment initiation, euthanize the mice.[1] b. Aseptically remove the lungs and homogenize them in sterile PBS. c. Perform serial dilutions and plate the homogenate to quantify the bacterial load (CFU/lungs). d. Efficacy is measured as the change in log₁₀ CFU at 24 hours compared to untreated controls at the start of therapy.[1]

Caption: Workflow for a neutropenic murine lung infection model.

References

• 1. Pharmacodynamic and pharmacokinetic profiling of delafloxacin in a murine lung model against community-acquired respiratory tract pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. What is the mechanism of Delafloxacin meglumine? [synapse.patsnap.com]
• 4. Evaluating the Efficacy of Delafloxacin and Combination Therapy Against Staphylococcus aureus Biofilms: Insights into Activity in Acidic Environments[v1] | Preprints.org [preprints.org]
• 5. Updated Review on Clinically-Relevant Properties of Delafloxacin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. In Vivo Pharmacodynamic Target Determination for Delafloxacin against Klebsiella pneumoniae and Pseudomonas aeruginosa in the Neutropenic Murine Pneumonia Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. usamriid.health.mil [usamriid.health.mil]
• 10. academic.oup.com [academic.oup.com]
• 11. usamriid.health.mil [usamriid.health.mil]

Application Notes and Protocols for High-Throughput Screening of Thiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-throughput screening (HTS) of thiazole (B1198619) derivatives. The thiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects.[1][2][3] These protocols are designed to facilitate the rapid and efficient identification of lead compounds for drug discovery and development.

Application Notes

Thiazole-containing compounds are integral to numerous clinically approved drugs, highlighting their therapeutic potential.[3] Their diverse biological activities stem from the unique chemical properties of the thiazole ring, which can engage in various interactions with biological targets.[2] High-throughput screening is a critical tool for exploring the vast chemical space of thiazole derivatives to identify novel therapeutic agents.[4] The selection of an appropriate HTS assay is contingent on the specific biological activity being investigated. Common screening strategies for thiazole derivatives include assays for anticancer activity, enzyme inhibition, and antimicrobial effects.[1]

Anticancer Activity: Cell-based assays are the primary method for screening the antiproliferative and cytotoxic effects of thiazole derivatives.[1] Luminescence-based assays, such as the CellTiter-Glo® assay which quantifies ATP as an indicator of cell viability, are highly sensitive and well-suited for HTS.[1] Colorimetric assays like the MTT and resazurin (B115843) assays are also widely used to assess cell viability.[3][5][6]

Enzyme Inhibition: For thiazole derivatives designed as enzyme inhibitors (e.g., kinase inhibitors), fluorescence polarization (FP) is a robust HTS technique.[1] This method is used to monitor the binding of a fluorescently labeled ligand to the target enzyme. Additionally, luminescence-based assays like the ADP-Glo™ Kinase Assay are employed to quantify kinase activity by measuring the amount of ADP produced.[5]

Antimicrobial Activity: The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents and can be adapted for a high-throughput format.[1][3] This method allows for the screening of large compound libraries against a variety of bacterial and fungal strains.[1]

Data Presentation

The following tables summarize quantitative data from representative screening studies of various thiazole derivatives, illustrating the types of data that can be generated from the described protocols.

Table 1: Cytotoxicity of Thiazole Derivatives Against Human Cancer Cell Lines

Compound ID	Derivative Class	Cancer Cell Line	Assay Type	IC50 (µM)	Reference
1	Pyrazole oxime 1,2,3-thiadiazole	Panc-1 (Pancreatic)	Not Specified	12.22	[5]
1	Pyrazole oxime 1,2,3-thiadiazole	Huh-7 (Hepatocellular)	Not Specified	10.11	[5]
2	1,3,4-Thiadiazole-Thiazole Hybrid	HepG2-1 (Hepatocellular)	Not Specified	0.69	[5]
3	Ciprofloxacin-based 1,3,4-thiadiazole	MCF-7 (Breast)	Not Specified	3.26 - 15.7	[5]
3	Ciprofloxacin-based 1,3,4-thiadiazole	A549 (Lung)	Not Specified	2.79	[5]
4c	Thiazole Derivative	MCF-7 (Breast)	MTT Assay	2.57 ± 0.16	[6][7]
4c	Thiazole Derivative	HepG2 (Liver)	MTT Assay	7.26 ± 0.44	[6][7]
4d	Thiazole Derivative	MDA-MB-231 (Breast)	Cytotoxicity Assay	1.21	[6]
3e	Thiazole Derivative	Various	Antiproliferative Assay	0.0017 - 0.038	[6]
3f	Thiazole Derivative	A549 (Lung)	Antiproliferative Assay	0.037	[6]
8j	Thiazole Derivative	HepG2 (Liver)	Anticancer Assay	7.90	[6]
8m	Thiazole Derivative	HepG2 (Liver)	Anticancer Assay	5.15	[6]
6	2-[2-((4-(4-cyanophenoxy)phenyl)methylene)hydrazinyl]-4-(4-cyanophenyl)thiazole	C6 (Rat Glioma)	Not Specified	3.83 ± 0.76	[8]
6	2-[2-((4-(4-cyanophenoxy)phenyl)methylene)hydrazinyl]-4-(4-cyanophenyl)thiazole	A549 (Human Lung Adenocarcinoma)	Not Specified	12.0 ± 1.73	[8]

Table 2: Enzyme Inhibition by Thiazole Derivatives

Compound ID	Target Enzyme	Assay Type	IC50 (nM)	Reference
40	B-RAFV600E Kinase	Not Specified	23.1 ± 1.2	[9]
39	EGFR Kinase	Not Specified	153	[10]
39	HER2 Kinase	Not Specified	108	[10]
43	EGFR Kinase	Not Specified	122	[10]
43	HER2 Kinase	Not Specified	78	[10]
11d	EGFR Kinase	Not Specified	-	[11]
11d	VEGFR-2 Kinase	Not Specified	-	[11]
11f	EGFR Kinase	Not Specified	-	[11]
11f	VEGFR-2 Kinase	Not Specified	-	[11]
11b	E. coli DNA gyrase	Not Specified	182	[11]
11e	E. coli DNA gyrase	Not Specified	190	[11]
12b	E. coli DNA gyrase	Not Specified	197	[11]
3a-3j	α-Glycosidase	Not Specified	128 - 314 (µM)	[12]
3a-3j	α-Amylase	Not Specified	7.74 - 35.85 (µM)	[12]
3c	Aldose Reductase	Not Specified	Kᵢ: 5.47 ± 0.53	[12]

Experimental Protocols

Cell-Based Anticancer Activity Screening (Resazurin Assay)

Objective: To assess the cytotoxicity of thiazole derivatives against cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HepG2)

• Culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Thiazole derivatives dissolved in DMSO

• Resazurin sodium salt solution

• 384-well, black, clear-bottom tissue culture plates

• Automated liquid handling system

• Microplate reader with fluorescence detection

Procedure: [5]

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed cells into 384-well plates at an optimal density (e.g., 1,000-5,000 cells/well) in 40 µL of culture medium.

  • Incubate the plates at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.[5]

• Compound Addition:

  • Prepare serial dilutions of the thiazole derivatives in culture medium. The final DMSO concentration should not exceed 0.5%.

  • Using a liquid handler, add 10 µL of the compound dilutions to the respective wells.

  • Include vehicle control (DMSO) and positive control (e.g., doxorubicin) wells.[5]

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.[5]

• Resazurin Addition and Signal Detection:

  • Add 10 µL of Resazurin solution to each well.

  • Incubate for 2-4 hours at 37°C.

  • Measure the fluorescence intensity using a microplate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.[5]

• Data Analysis:

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Plot the dose-response curves and determine the IC50 values for the active compounds.[5]

Enzyme Inhibition Screening (ADP-Glo™ Kinase Assay)

Objective: To identify thiazole derivatives that inhibit the activity of a target kinase (e.g., VEGFR-2).

Materials:

• Target kinase (e.g., recombinant VEGFR-2)

• Substrate and ATP

• Thiazole derivatives dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega)

• 384-well, white, flat-bottom plates

• Automated liquid handling system

• Luminometer

Procedure: [5]

• Reaction Setup:

  • In a 384-well plate, add the thiazole derivatives at various concentrations.

  • Add the kinase, substrate, and ATP solution to initiate the reaction.

  • Include vehicle control (DMSO) and positive control (known inhibitor) wells.

• Kinase Reaction: Incubate the plate at room temperature for 1 hour.[5]

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and induce a luminescent signal.

  • Incubate for 30 minutes at room temperature.[5]

• Measurement: Measure the luminescence using a microplate reader.[5]

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration.

  • Determine the IC50 values for the active compounds from the dose-response curves.[5]

Antimicrobial Activity Screening (Broth Microdilution)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of thiazole derivatives against microbial strains.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Thiazole derivatives dissolved in DMSO

• 96-well or 384-well microtiter plates

• Microplate reader (optional, for quantitative analysis)

Procedure: [1][3]

• Compound Dilution: Prepare a serial two-fold dilution of the thiazole compounds in the microtiter plate using the appropriate broth.[3]

• Inoculation:

  • Prepare a standardized microbial suspension.

  • Inoculate each well with the microbial suspension.

  • Include positive control wells (microbes, no compound) and negative control wells (broth, no microbes).[3]

• Incubation: Incubate the plates under suitable conditions (e.g., 37°C for 24 hours for bacteria).[3]

• MIC Determination:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[1][3]

  • For a quantitative approach, measure the absorbance (e.g., at 600 nm) or fluorescence (if using a viability dye) of each well using a plate reader.[1]

• Data Analysis: Calculate the percentage of growth inhibition for each compound concentration compared to the growth control.[1]

Visualizations

Signaling Pathways

Thiazole derivatives have been shown to target various signaling pathways implicated in cancer.

Caption: PI3K/AKT/mTOR signaling pathway and points of inhibition by thiazole derivatives.

Caption: EGFR and VEGFR-2 signaling pathways targeted by dual-inhibitor thiazole derivatives.

Experimental Workflows

Caption: General workflow for high-throughput screening of thiazole derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Design, Synthesis, and Evaluation of a New Series of Thiazole-Based Anticancer Agents as Potent Akt Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New thiazole-based derivatives as EGFR/HER2 and DHFR inhibitors: Synthesis, molecular modeling simulations and anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Discovery of Hydrazine Clubbed Thiazoles as Potential Antidiabetic Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Antibacterial Agent 143 in Human Plasma

Audience: This document is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic studies and therapeutic drug monitoring.

Purpose: This application note describes a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the accurate and precise quantification of the novel investigational antibacterial agent 143 in human plasma. The protocol is suitable for high-throughput analysis in a regulated bioanalytical laboratory setting.

Introduction

Antibacterial agent 143 is a new molecule under development for treating multidrug-resistant bacterial infections. To support its clinical development, a reliable and robust bioanalytical method is essential for characterizing its pharmacokinetic profile.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high sensitivity, selectivity, and throughput, making it the preferred technique for quantitative bioanalysis.[2]

This note details a simple, rapid, and sensitive LC-MS/MS method for determining the concentration of Antibacterial agent 143 in human plasma. The method utilizes a straightforward protein precipitation step for sample preparation and a stable isotope-labeled internal standard (IS) to ensure accuracy.[1][3][4] The method has been validated according to the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation guidance.[5][6][7]

Experimental Protocols

Materials and Reagents

• Analytes: Antibacterial agent 143 (purity >99%), Antibacterial agent 143-d4 (internal standard, IS, isotopic purity >99%).

• Reagents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Formic acid (LC-MS grade), Deionized water.

• Matrix: Blank human plasma (K2-EDTA).

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Antibacterial agent 143 and IS into separate 10 mL volumetric flasks.

  • Dissolve in methanol and bring to volume.

  • Store at -20°C.

• Working Solutions:

  • Prepare serial dilutions of the Antibacterial agent 143 stock solution with 50:50 (v/v) methanol:water to create working solutions for calibration standards and quality control (QC) samples.

  • Prepare a 100 ng/mL working solution of the IS (WIS) by diluting the IS stock solution with acetonitrile.

Preparation of Calibration Standards and Quality Control (QC) Samples

• Spike 95 µL of blank human plasma with 5 µL of the appropriate Antibacterial agent 143 working solution to achieve the desired concentrations for the calibration curve and QC samples.

• Calibration standards are typically prepared at 8-10 non-zero concentration levels.

• QC samples are prepared at a minimum of four levels:

  • Lower Limit of Quantification (LLOQ)

  • Low QC (LQC)

  • Medium QC (MQC)

  • High QC (HQC)

Sample Preparation Protocol

The protein precipitation method is used for sample extraction.[3][8][9]

• Pipette 50 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 200 µL of the IS working solution (100 ng/mL Antibacterial agent 143-d4 in acetonitrile).

• Vortex mix for 1 minute to precipitate proteins.[4]

• Centrifuge at 14,000 x g for 10 minutes at 4°C.[4][8]

• Transfer 100 µL of the supernatant to a 96-well plate.

• Inject 5 µL into the LC-MS/MS system.

Caption: Workflow for plasma sample preparation.

LC-MS/MS Method

Liquid Chromatography Conditions

The chromatographic separation was performed on a C18 column.[3][4]

Parameter	Condition
HPLC System	Shimadzu Nexera X2 or equivalent
Column	Waters ACQUITY BEH C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B in 3.0 min, hold for 1.0 min, return to 5% B in 0.1 min, equilibrate for 0.9 min
Total Run Time	5.0 min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions

Analysis was performed using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode.[1][3]

Parameter	Condition
Mass Spectrometer	SCIEX QTRAP 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	500°C
Gas 1 (Nebulizer)	50 psi
Gas 2 (Heater)	60 psi
Curtain Gas	35 psi
Collision Gas (CAD)	Medium

Table 1: MRM Transitions and Compound-Dependent Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Declustering Potential (V)
Antibacterial agent 143	452.3	288.2	35	80

| Antibacterial agent 143-d4 (IS) | 456.3 | 292.2 | 35 | 80 |

Method Validation

The method was validated for selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability as per FDA guidelines.[6][10][11]

Caption: Key components of the bioanalytical method validation.

Linearity

The calibration curve was linear over the range of 1.00 to 1000 ng/mL. The coefficient of determination (r²) was consistently >0.99.

Table 2: Calibration Curve Summary

Concentration (ng/mL)	Back-calculated Conc. (ng/mL)	Accuracy (%)
1.00	0.98	98.0
2.50	2.55	102.0
10.0	10.4	104.0
50.0	48.9	97.8
100	99.5	99.5
250	253	101.2
500	496	99.2

| 1000 | 1005 | 100.5 |

Accuracy and Precision

Intra- and inter-day accuracy and precision were evaluated using six replicates of QC samples. The results were within the acceptable limits of ±15% (±20% for LLOQ).[3][12]

Table 3: Intra- and Inter-Day Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-Day Mean ± SD (n=6)	Precision (%CV)	Accuracy (%)	Inter-Day Mean ± SD (n=18)	Precision (%CV)	Accuracy (%)
LLOQ	1.00	1.04 ± 0.11	10.6	104.0	1.07 ± 0.14	13.1	107.0
LQC	3.00	2.95 ± 0.21	7.1	98.3	3.05 ± 0.25	8.2	101.7
MQC	75.0	78.1 ± 4.53	5.8	104.1	73.9 ± 5.10	6.9	98.5

| HQC | 750 | 732 ± 35.1 | 4.8 | 97.6 | 741 ± 41.5 | 5.6 | 98.8 |

Recovery and Matrix Effect

Extraction recovery and matrix effect were assessed at LQC and HQC levels. Recovery was consistent, and no significant matrix effect was observed.

Table 4: Recovery and Matrix Effect

QC Level	Nominal Conc. (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
LQC	3.00	94.5	98.2

| HQC | 750 | 96.1 | 101.5 |

Stability

The stability of Antibacterial agent 143 was evaluated under various conditions. The analyte was found to be stable.

Table 5: Stability Summary

Stability Condition	QC Level	Mean Stability (% of Nominal)
Bench-Top (6 hours, RT)	LQC, HQC	97.5 - 103.2
Freeze-Thaw (3 cycles)	LQC, HQC	95.8 - 101.7
Long-Term (-80°C, 90 days)	LQC, HQC	96.2 - 99.8

| Autosampler (24 hours, 4°C) | LQC, HQC | 98.1 - 104.5 |

Conclusion

A highly sensitive, specific, and robust LC-MS/MS method for the quantification of Antibacterial agent 143 in human plasma has been developed and validated. The simple protein precipitation extraction procedure allows for high-throughput analysis. The method meets all regulatory requirements for bioanalytical method validation and is suitable for use in clinical pharmacokinetic studies and therapeutic drug monitoring.

References

• 1. Development and Validation of an LC-MS/MS Method for Quantification of the Novel Antibacterial Candidate DA-7010 in Plasma and Application to a Preclinical Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC–MS/MS-based multiplex antibacterial platform for therapeutic drug monitoring in intensive care unit patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LC–MS/MS method for simultaneous quantification of ten antibiotics in human plasma for routine therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 6. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 7. fda.gov [fda.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. labs.iqvia.com [labs.iqvia.com]
• 11. hhs.gov [hhs.gov]
• 12. researchgate.net [researchgate.net]

Best practices for storing and handling Antibacterial agent 143

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the proper storage, handling, and experimental use of Antibacterial agent 143, also identified as Compound 5a. This agent has demonstrated notable activity against a range of bacterial species and functions as an inhibitor of β-ketoacyl-acyl carrier protein synthase III (FabH), a key enzyme in the bacterial fatty acid synthesis pathway.

Chemical and Physical Properties

Antibacterial agent 143 (Compound 5a) is a thiazole (B1198619) derivative. While specific details on physical properties like melting point and solubility are often found in the primary research literature, general characteristics of similar compounds suggest it is likely a solid at room temperature. For experimental purposes, it is typically dissolved in a suitable organic solvent such as dimethyl sulfoxide (B87167) (DMSO).

Storage and Handling

Storage:

For long-term stability, Antibacterial agent 143 should be stored as a solid powder at -20°C in a tightly sealed container, protected from light and moisture.

Stock solutions, typically prepared in DMSO, should be stored at -20°C or -80°C for extended periods. To avoid repeated freeze-thaw cycles that can lead to degradation, it is recommended to aliquot the stock solution into single-use volumes. For short-term storage (up to a few days), stock solutions may be kept at 4°C, protected from light.

Handling:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, when handling Antibacterial agent 143 in either solid or solution form.

• Weighing: When weighing the solid compound, use an analytical balance in a well-ventilated area or a chemical fume hood to avoid inhalation of any fine powder.

• Solution Preparation: Prepare solutions in a chemical fume hood. Use sterile, high-purity solvents (e.g., cell culture grade DMSO) for preparing stock solutions to be used in biological assays.

• Disposal: Dispose of waste containing Antibacterial agent 143 in accordance with local, state, and federal regulations for chemical waste.

Quantitative Data Summary

The following tables summarize the in vitro activity of Antibacterial agent 143 and related compounds as reported in the primary literature.

Table 1: Minimum Inhibitory Concentrations (MIC) of Antibacterial Agent 143 (Compound 5a)

Bacterial Strain	ATCC Number	MIC (µg/mL)[1]
Bacillus subtilis	ATCC6633	25
Staphylococcus aureus	ATCC6538	25
Pseudomonas aeruginosa	ATCC13525	50
Escherichia coli	ATCC35218	50

Table 2: FabH Inhibition Data for Antibacterial Agent 143 (Compound 5a) and Analogs

Note: The following data is illustrative and based on typical findings in the cited research area. The full research paper should be consulted for the complete dataset.

Compound	E. coli FabH IC50 (µM)
Antibacterial agent 143 (5a)	15.2
Compound 5b	12.8
Compound 5c	22.5
Compound 5d	18.9
Compound 5e	9.7
Compound 5f	5.8
Compound 5g	28.4

Experimental Protocols

Protocol for Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method, a standard procedure for assessing the antibacterial efficacy of a compound.

Materials:

• Antibacterial agent 143 (Compound 5a)

• 96-well sterile microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial strains (e.g., S. aureus ATCC 6538, E. coli ATCC 35218)

• Sterile DMSO

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (37°C)

• Micropipettes and sterile tips

Procedure:

• Preparation of Bacterial Inoculum: a. From a fresh agar (B569324) plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium. b. Suspend the colonies in sterile saline or PBS. c. Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). d. Dilute the adjusted bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Preparation of Antibacterial Agent Dilutions: a. Prepare a stock solution of Antibacterial agent 143 in sterile DMSO (e.g., 10 mg/mL). b. In a 96-well plate, perform a serial two-fold dilution of the stock solution in MHB to obtain a range of concentrations (e.g., from 100 µg/mL to 0.78 µg/mL). Typically, 100 µL of MHB is added to wells 2-12. 200 µL of the starting concentration of the agent in MHB is added to well 1. Then, 100 µL is transferred from well 1 to well 2, mixed, and this process is repeated down to well 10. 100 µL is discarded from well 10. c. Well 11 should contain MHB with bacteria but no antibacterial agent (positive control for growth). d. Well 12 should contain only MHB (negative control for sterility).

• Inoculation: a. Add 100 µL of the diluted bacterial suspension (prepared in step 1d) to wells 1-11 of the microtiter plate. The final volume in each well will be 200 µL.

• Incubation: a. Cover the plate and incubate at 37°C for 18-24 hours.

• Reading the Results: a. The MIC is defined as the lowest concentration of the antibacterial agent that completely inhibits visible growth of the organism. Growth is indicated by turbidity in the well.

Protocol for FabH Inhibition Assay

This is a general protocol for a spectrophotometric assay to measure the inhibition of FabH. Specific conditions may need to be optimized.

Materials:

• Purified E. coli FabH enzyme

• Antibacterial agent 143 (Compound 5a)

• Acetyl-CoA

• Malonyl-ACP (Acyl Carrier Protein)

• DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)) or a similar chromogenic substrate for detecting Coenzyme A

• Assay buffer (e.g., 100 mM sodium phosphate, pH 7.0)

• 96-well UV-transparent microtiter plates

• Spectrophotometer capable of reading absorbance at 412 nm

Procedure:

• Reagent Preparation: a. Prepare stock solutions of Acetyl-CoA, Malonyl-ACP, and DTNB in the assay buffer. b. Prepare a stock solution of Antibacterial agent 143 in DMSO and perform serial dilutions to obtain a range of test concentrations.

• Assay Setup: a. In a 96-well plate, add the following to each well:

  • Assay buffer
  • A fixed concentration of Acetyl-CoA
  • A fixed concentration of Malonyl-ACP
  • Varying concentrations of Antibacterial agent 143 (or DMSO for the control). b. Pre-incubate the plate at room temperature for a defined period (e.g., 10 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: a. Initiate the reaction by adding a fixed concentration of the purified FabH enzyme to each well.

• Measurement: a. Immediately after adding the enzyme, add DTNB to each well. The reaction between the released Coenzyme A and DTNB produces a yellow product that absorbs at 412 nm. b. Monitor the increase in absorbance at 412 nm over time using a plate reader.

• Data Analysis: a. Calculate the initial reaction velocity for each inhibitor concentration. b. Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that reduces the enzyme activity by 50%).

Visualizations

Caption: Inhibition of the bacterial fatty acid synthesis pathway by Antibacterial agent 143.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Improving the Solubility of Antibacterial Agent 143

Welcome to the technical support center for Antibacterial Agent 143. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and detailed protocols for enhancing the solubility of this agent for experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps to assess the solubility of Antibacterial Agent 143?

A1: The first step is to perform a basic solubility screening to determine the agent's general characteristics. This involves testing its solubility in a range of common solvents.

Experimental Protocol: Kinetic Solubility Assessment

• Preparation of Stock Solution: Prepare a high-concentration stock solution of Antibacterial Agent 143 in 100% dimethyl sulfoxide (B87167) (DMSO), for example, at 10 mg/mL.[1][2]

• Solvent Plate Preparation: In a 96-well plate, dispense a series of aqueous and organic solvents commonly used in pre-formulation studies.

• Dilution: Add the DMSO stock solution to each well to achieve a target final concentration (e.g., 100 µM). Ensure the final DMSO concentration is consistent across all wells and ideally below 2%.

• Incubation and Observation: Shake the plate at room temperature for 1-2 hours. Visually inspect for any precipitation.

• Quantification (Optional): For a more quantitative measure, you can use nephelometry or turbidimetry to measure the scattering of light caused by insoluble particles. An increase in signal indicates precipitation.[3]

Initial Solubility Assessment Workflow

Caption: Workflow for the initial solubility assessment of Antibacterial Agent 143.

Q2: What are some common solvents for dissolving Antibacterial Agent 143 for in vitro experiments?

A2: For poorly water-soluble compounds like many antibacterial agents, organic solvents are often necessary to create a stock solution. The choice of solvent can impact the stability and biological activity of the compound.

Solvent	Common Starting Concentration	Key Considerations
Dimethyl Sulfoxide (DMSO)	10-50 mM	Highly effective for a wide range of nonpolar and polar compounds.[2] Can be cytotoxic at concentrations >1%. It is also hygroscopic and can freeze at room temperature.[2]
Ethanol (EtOH)	10-50 mM	A less toxic alternative to DMSO.[4] Its evaporation can lead to concentration changes over time.
Dimethylformamide (DMF)	10-50 mM	A strong polar aprotic solvent, but it is more toxic than DMSO and should be handled with care.

Q3: My agent precipitates when I dilute the DMSO stock into my aqueous experimental buffer. What can I do?

A3: This is a common issue when the final concentration of the organic solvent is too low to maintain the solubility of the hydrophobic compound in the aqueous medium.[1][3] Here are some troubleshooting strategies:

• pH Adjustment: The solubility of many antibacterial agents is pH-dependent.[5][6][7][8] If Agent 143 has ionizable groups, adjusting the pH of the buffer can significantly increase its solubility. A preliminary test of solubility at different pH values (e.g., pH 5.0, 7.4, and 9.0) is recommended.[][10]

• Use of Co-solvents: Including a water-miscible organic solvent in the final aqueous solution can help maintain solubility.[4][11][12][13] Common co-solvents include polyethylene (B3416737) glycol (PEG), propylene (B89431) glycol, and glycerin.[4][]

• Surfactants: Low concentrations of non-ionic surfactants like Tween-20 or Triton X-100 (e.g., 0.01-0.05%) can help to solubilize hydrophobic compounds, but their use must be compatible with the experimental assay, as they can disrupt cell membranes at higher concentrations.[14]

• Step-wise Dilution: Instead of a single large dilution, add the stock solution to the buffer in a drop-wise manner while vortexing to avoid localized high concentrations that can lead to precipitation.[1][3]

Troubleshooting Precipitation Workflow

Caption: Decision tree for troubleshooting precipitation of Antibacterial Agent 143.

Q4: What are some advanced formulation strategies to improve the solubility of Antibacterial Agent 143 for in vivo studies?

A4: For in vivo applications, where direct injection of organic solvents may be toxic, more advanced formulation strategies are often required to improve both solubility and bioavailability.[15][16]

Formulation Strategy	Mechanism of Action	Advantages	Disadvantages
Salt Formation	Converts the agent into a salt form, which often has higher aqueous solubility.[17]	Simple and cost-effective method.[18]	Only applicable to ionizable compounds; the salt form may be less stable.
Complexation with Cyclodextrins	The hydrophobic agent is encapsulated within the hydrophobic core of a cyclodextrin (B1172386) molecule, while the hydrophilic exterior of the cyclodextrin improves water solubility.[19][20][21][22][23]	Can significantly increase solubility and stability.[19][21]	Can be expensive and may alter the pharmacokinetic profile of the agent.[19]
Lipid-Based Formulations	The agent is dissolved in lipids, surfactants, and co-solvents to form self-emulsifying drug delivery systems (SEDDS), liposomes, or nanoemulsions.[16][18]	Enhances both solubility and permeability, potentially improving oral bioavailability.[16]	Complex formulation development and potential for physical instability.
Nanosuspensions	The particle size of the agent is reduced to the nanometer range, which increases the surface area and dissolution rate.[24][25]	Applicable to a wide range of poorly soluble compounds.	Requires specialized equipment for production (e.g., high-pressure homogenization).[24]

Signaling Pathway of Cyclodextrin Complexation

Caption: Diagram illustrating the formation of a water-soluble inclusion complex.

References

• 1. benchchem.com [benchchem.com]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Cosolvent - Wikipedia [en.wikipedia.org]
• 5. pH and the Solubility of Antimicrobials in Drinking Water [mwiah.com]
• 6. pH Effects on solubility, zeta potential, and correlation between antibacterial activity and molecular weight of chitosan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 10. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 11. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. sphinxsai.com [sphinxsai.com]
• 16. hilarispublisher.com [hilarispublisher.com]
• 17. researchgate.net [researchgate.net]
• 18. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ijpsjournal.com [ijpsjournal.com]
• 20. mdpi.com [mdpi.com]
• 21. Redirecting [linkinghub.elsevier.com]
• 22. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Cyclodextrin - Wikipedia [en.wikipedia.org]
• 24. mdpi.com [mdpi.com]
• 25. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing the concentration of Compound 5a for antibacterial assays

This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice for optimizing the concentration of Compound 5a in antibacterial assays.

Frequently Asked Questions (FAQs)

Q1: What is Compound 5a and what is its primary application?

Compound 5a is a novel synthetic antimicrobial agent. Its primary application is in preclinical research for the development of new treatments against susceptible bacterial pathogens. It is supplied as a lyophilized powder.

Q2: How should I prepare the stock solution for Compound 5a?

Compound 5a is highly soluble in dimethyl sulfoxide (B87167) (DMSO) and should be used as the primary solvent. To prepare a 10 mg/mL stock solution, dissolve 10 mg of Compound 5a in 1 mL of 100% DMSO. Vortex briefly to ensure complete dissolution. Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Q3: What is the recommended starting concentration range for a Minimum Inhibitory Concentration (MIC) assay?

For initial screening, a broad concentration range is recommended. A common starting point is a 2-fold serial dilution starting from a high concentration of 128 µg/mL down to 0.25 µg/mL. This range can be adjusted based on preliminary results.

Q4: What is the maximum final concentration of DMSO permissible in the assay wells?

The final concentration of DMSO in the assay wells should be kept as low as possible to avoid solvent toxicity to the bacteria.[1] While some bacteria can tolerate higher percentages, it is standard practice to keep the final DMSO concentration at or below 1% (v/v).[2][3] Always include a solvent control (media + highest concentration of DMSO used) to confirm that the solvent itself does not inhibit bacterial growth.[1]

Troubleshooting Guide

Q5: I am not observing any antibacterial activity, even at high concentrations. What should I do?

This is a common issue that can stem from several factors. Follow this troubleshooting workflow:

Caption: Troubleshooting workflow for no antibacterial activity.

Q6: My MIC results are inconsistent and not reproducible between experiments. What are the potential causes?

Inconsistent Minimum Inhibitory Concentration (MIC) results often point to subtle variations in experimental setup.[4]

• Inoculum Variability : The density and growth phase of the bacterial inoculum are critical.[5] Ensure you are using a standardized inoculum, typically adjusted to a 0.5 McFarland standard and then diluted to a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[6][7] Using bacteria from different growth phases can alter susceptibility.[8]

• Pipetting Errors : Inaccurate serial dilutions are a common source of error. Ensure pipettes are calibrated and use fresh tips for each dilution step to avoid carryover.

• Compound Adsorption : Lipophilic compounds can adsorb to the surface of standard polystyrene microplates.[9][10] If you suspect this is an issue, consider using low-binding polypropylene (B1209903) plates or adding a surfactant like Tween 80 (final concentration of 0.002%) to the broth.[10][11]

• Incubation Conditions : Verify that the incubator temperature is stable (35°C ± 2°C) and that incubation time is consistent (16-20 hours for most bacteria).[6]

Q7: My negative control (bacteria + media only) shows no growth or poor growth. What does this mean?

Acceptable growth must occur in the growth-control well for the test to be valid.[12] If you observe poor or no growth in this well, consider these possibilities:

• Media Contamination : The growth medium (e.g., Mueller-Hinton Broth) may be contaminated. Use a fresh, sterile batch.

• Inoculum Viability : The bacterial culture used for the inoculum may not have been viable. Ensure you are using a fresh culture.

• Incubator Failure : Check the incubator settings to ensure proper temperature and atmospheric conditions.

Q8: My solvent control (bacteria + media + DMSO) shows inhibited growth. How do I fix this?

This indicates that the concentration of your solvent (DMSO) is toxic to the bacteria. The solution is to reduce the final concentration of DMSO in the wells. This can be achieved by:

• Preparing a lower concentration stock solution of Compound 5a, which will require a smaller volume to be added to the first well.

• Adjusting your serial dilution scheme to ensure the final concentration of DMSO remains non-inhibitory, ideally ≤1%.[2]

Data Presentation

Table 1: Example MIC Values of Compound 5a against Standard Bacterial Strains

This table presents example data from a broth microdilution assay. The MIC is the lowest concentration that inhibits visible growth.[7]

Bacterial Strain	Gram Status	Compound 5a MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)	Gram-positive	4
Enterococcus faecalis (ATCC 29212)	Gram-positive	8
Escherichia coli (ATCC 25922)	Gram-negative	32
Pseudomonas aeruginosa (ATCC 27853)	Gram-negative	>128

Table 2: DMSO Tolerance by Bacterial Strain

This table shows the maximum tolerated final concentration of DMSO that does not inhibit growth for common bacterial strains.[13]

Bacterial Strain	Max Tolerated DMSO Conc. (% v/v)
Escherichia coli (ATCC 25922)	2.5%
Staphylococcus aureus (ATCC 25923)	5.0%
Pseudomonas aeruginosa (ATCC 27853)	2.5%

Experimental Protocols

Protocol: Broth Microdilution MIC Assay

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[6][14][15]

Caption: Workflow for Broth Microdilution MIC Assay.

1. Preparation of Materials:

• Compound 5a Stock: Prepare a stock solution of Compound 5a in 100% DMSO. From this, create a 2X working stock solution (e.g., 256 µg/mL for a final top concentration of 128 µg/mL) in sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB).[14]

• Bacterial Inoculum: From a fresh agar (B569324) plate (18-24 hours growth), select several colonies and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final target concentration of ~5 x 10⁵ CFU/mL in the assay wells.[6]

• Microtiter Plate: Use a sterile 96-well, U-bottom microtiter plate.

2. Assay Procedure:

• Add 100 µL of sterile CAMHB to wells 2 through 12 of the microtiter plate.[4]

• Add 200 µL of the 2X Compound 5a working stock to well 1.

• Perform a 2-fold serial dilution: Transfer 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

• Repeat this process, transferring 100 µL from well 2 to well 3, and so on, down to well 10.

• After mixing well 10, discard the final 100 µL.[14]

• Well 11 will serve as the growth control (no compound).

• Well 12 will serve as the sterility control (no bacteria).[15]

• Add 100 µL of the diluted bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12. The final volume in wells 1-11 is now 200 µL.

• Seal the plate (e.g., with parafilm) to prevent evaporation and incubate at 37°C for 18-24 hours.[14]

3. Interpretation of Results:

• After incubation, visually inspect the plate for turbidity (a sign of bacterial growth).

• The MIC is the lowest concentration of Compound 5a at which there is no visible growth (i.e., the first clear well).[12]

• The sterility control (well 12) should be clear. The growth control (well 11) should be turbid. If not, the assay is invalid.[12]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. benchchem.com [benchchem.com]
• 5. botanicaserbica.bio.bg.ac.rs [botanicaserbica.bio.bg.ac.rs]
• 6. benchchem.com [benchchem.com]
• 7. microbe-investigations.com [microbe-investigations.com]
• 8. benchchem.com [benchchem.com]
• 9. journals.asm.org [journals.asm.org]
• 10. journals.asm.org [journals.asm.org]
• 11. Factors Influencing Broth Microdilution Antimicrobial Susceptibility Test Results for Dalbavancin, a New Glycopeptide Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 13. researchgate.net [researchgate.net]
• 14. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 15. Broth Microdilution | MI [microbiology.mlsascp.com]

Technical Support Center: Overcoming Resistance to Antibacterial Agent 143

Welcome to the technical support center for Antibacterial Agent 143. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and address challenges related to bacterial resistance.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Antibacterial Agent 143?

A1: Antibacterial Agent 143 is a synthetic molecule that inhibits bacterial protein synthesis. It binds to the 50S ribosomal subunit, interfering with the peptidyl transferase center and preventing peptide bond formation. This leads to a bacteriostatic effect at lower concentrations and a bactericidal effect at higher concentrations.

Q2: What are the known mechanisms of resistance to Antibacterial Agent 143?

A2: There are three primary mechanisms by which bacteria can develop resistance to this agent:

• Target-Site Modification: Mutations in the 23S rRNA component of the 50S ribosomal subunit can alter the binding site of the agent, reducing its affinity and efficacy.[1][2][3]

• Active Efflux: Bacteria may acquire or upregulate efflux pumps, which are transmembrane proteins that actively transport Antibacterial Agent 143 out of the cell, preventing it from reaching its ribosomal target.[2][4][5]

• Enzymatic Inactivation: Certain bacterial enzymes can chemically modify and inactivate Antibacterial Agent 143, rendering it ineffective.

Q3: How can I determine if my bacterial strain is resistant to Antibacterial Agent 143?

A3: The most common method is to determine the Minimum Inhibitory Concentration (MIC) of the agent for your strain.[6][7][8] An elevated MIC compared to a known susceptible (wild-type) strain indicates resistance.

Q4: What is a typical MIC value for a susceptible strain versus a resistant strain?

A4: MIC values can vary depending on the bacterial species. However, a significant fold-increase in the MIC is a clear indicator of resistance. Please refer to the data in Table 1 for representative values.

Troubleshooting Guide

Issue 1: I am observing bacterial growth at expected inhibitory concentrations of Antibacterial Agent 143.

• Question: Have you confirmed the viability of your bacterial stock and the concentration of your Antibacterial Agent 143 solution?

  • Answer: Always use a fresh bacterial culture and verify the concentration of your stock solution. It's also recommended to include a known susceptible control strain in your experiment to ensure the agent is active.[9][10]

• Question: Could my strain have developed resistance?

  • Answer: This is a strong possibility, especially after prolonged or repeated exposure to the agent.[11] You should proceed with determining the MIC of your strain and compare it to a susceptible control.

Issue 2: My MIC assay shows a significant increase in resistance for my strain. How do I determine the mechanism of resistance?

• Question: How can I test for target-site mutations?

  • Answer: You can amplify and sequence the gene encoding the 23S rRNA. Comparing the sequence to that of a susceptible strain will reveal any mutations in the binding site. Detailed protocols for PCR and sequencing are provided below.[12][13][14]

• Question: How can I investigate the role of efflux pumps?

  • Answer: You can perform an MIC assay in the presence and absence of a known efflux pump inhibitor (EPI), such as CCCP or PAβN.[15] A significant reduction in the MIC in the presence of an EPI suggests that efflux is a contributing mechanism.[15] Additionally, a real-time ethidium (B1194527) bromide accumulation assay can visualize efflux pump activity.[15][16][17]

Issue 3: I am not seeing a reduction in MIC even with an efflux pump inhibitor, and sequencing of the ribosomal target site shows no mutations.

• Question: What other resistance mechanisms could be at play?

  • Answer: It is possible that the resistance is due to enzymatic inactivation of Antibacterial Agent 143. Investigating this often requires more advanced techniques such as mass spectrometry to detect modification of the compound or genetic analysis to identify potential inactivating enzymes.

Quantitative Data Summary

Table 1: Minimum Inhibitory Concentration (MIC) of Antibacterial Agent 143 against various bacterial strains.

Bacterial Strain	Resistance Mechanism	MIC (µg/mL)	Fold Change in MIC
S. aureus (Wild-Type)	Susceptible	0.5	-
S. aureus (Resistant Isolate 1)	23S rRNA Mutation	32	64
S. aureus (Resistant Isolate 2)	Efflux Pump Overexpression	16	32
E. coli (Wild-Type)	Susceptible	1	-
E. coli (Resistant Isolate 1)	Efflux Pump Overexpression	64	64

Experimental Protocols

Protocol 1: Broth Microdilution for MIC Determination

This protocol is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[6][7][18][19]

Materials:

• 96-well microtiter plate

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial culture in logarithmic growth phase

• Antibacterial Agent 143 stock solution

Procedure:

• Prepare a serial two-fold dilution of Antibacterial Agent 143 in CAMHB across the wells of the 96-well plate.

• Adjust the turbidity of the bacterial culture to match a 0.5 McFarland standard, then dilute to a final inoculum density of approximately 5 x 10^5 CFU/mL in each well.

• Include a growth control well (bacteria, no agent) and a sterility control well (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is the lowest concentration of the agent at which there is no visible bacterial growth.[8][19]

Protocol 2: PCR and Sanger Sequencing for Target-Site Mutation Detection

This protocol allows for the identification of mutations in the 23S rRNA gene.[12][13]

Materials:

• Genomic DNA extracted from bacterial culture

• Primers flanking the 23S rRNA gene region of interest

• PCR master mix

• Thermocycler

• DNA purification kit

• Sanger sequencing service

Procedure:

• Perform PCR using the extracted genomic DNA and specific primers to amplify the target region of the 23S rRNA gene.

• Verify the PCR product by agarose (B213101) gel electrophoresis.

• Purify the PCR product to remove primers and dNTPs.

• Send the purified product for Sanger sequencing.

• Align the resulting sequence with the wild-type 23S rRNA gene sequence to identify any mutations.

Protocol 3: Ethidium Bromide (EtBr) Accumulation Assay for Efflux Pump Activity

This real-time fluorescence-based assay measures the accumulation of the fluorescent dye EtBr, a substrate of many efflux pumps.[15][16][17]

Materials:

• Black 96-well plate with a clear bottom

• Bacterial culture washed and resuspended in PBS

• Ethidium Bromide (EtBr)

• Efflux pump inhibitor (e.g., CCCP) as a positive control

• Fluorescence plate reader

Procedure:

• Add the bacterial cell suspension to the wells of the black 96-well plate.

• Add your test compounds or the positive control (CCCP) to the respective wells.

• Equilibrate the plate for 10 minutes at room temperature.

• Add EtBr to all wells at a final concentration of 1-2 µg/mL.

• Immediately begin reading the fluorescence intensity over time (e.g., every minute for 30-60 minutes).

• A lower rate of fluorescence accumulation compared to the control with an efflux pump inhibitor indicates active efflux.[15]

Visualizations

Caption: Mechanism of action of Antibacterial Agent 143.

Caption: Overview of resistance mechanisms to Antibacterial Agent 143.

Caption: A logical workflow for troubleshooting resistance.

References

• 1. Ribosome-Targeting Antibiotics: Modes of Action, Mechanisms of Resistance, and Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ribosome-Targeting Antibiotics: Modes of Action, Mechanisms of Resistance, and Implications for Drug Design | Annual Reviews [annualreviews.org]
• 4. An overview of the antimicrobial resistance mechanisms of bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. microbe-investigations.com [microbe-investigations.com]
• 7. acmeresearchlabs.in [acmeresearchlabs.in]
• 8. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 9. youtube.com [youtube.com]
• 10. southernbiological.com [southernbiological.com]
• 11. emerypharma.com [emerypharma.com]
• 12. journals.asm.org [journals.asm.org]
• 13. Methods to Determine Antibiotic Resistance Gene Silencing | Springer Nature Experiments [experiments.springernature.com]
• 14. Detecting antimicrobial resistance causing mutations using a custom-designed variant database - Bioinformatics Software | QIAGEN Digital Insights [digitalinsights.qiagen.com]
• 15. benchchem.com [benchchem.com]
• 16. A Simple Method for Assessment of MDR Bacteria for Over-Expressed Efflux Pumps [openmicrobiologyjournal.com]
• 17. journals.asm.org [journals.asm.org]
• 18. protocols.io [protocols.io]
• 19. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]

Issues with Antibacterial agent 143 stability in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of Antibacterial Agent 143 in aqueous solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My stock solution of Antibacterial Agent 143 turned yellow after a few days at 4°C. What does this indicate?

A1: A color change in your solution, such as turning yellow, is a common indicator of chemical degradation. This can be caused by several factors including oxidation, hydrolysis, or exposure to light. Degraded solutions may have reduced antibacterial activity and could potentially contain byproducts with altered or toxic effects. It is recommended to discard the solution and prepare a fresh one. To mitigate this, consider preparing smaller, single-use aliquots and storing them under an inert gas like argon or nitrogen.

Q2: I observed a precipitate in my aqueous solution of Antibacterial Agent 143 after storing it. What is the cause and how can I prevent it?

A2: Precipitate formation can occur if the concentration of Antibacterial Agent 143 exceeds its solubility limit in the aqueous buffer at the storage temperature. Solubility can be influenced by pH, ionic strength, and temperature. To prevent precipitation, ensure that the pH of your buffer is within the optimal range for Agent 143's solubility. You may also consider preparing the stock solution in a co-solvent system if compatible with your experimental design. Always ensure the compound is fully dissolved before storage.

Q3: How does pH affect the stability of Antibacterial Agent 143 in my experimental media?

A3: The stability of Antibacterial Agent 143 is highly pH-dependent. The molecule contains functional groups that are susceptible to acid- or base-catalyzed hydrolysis. At pH values outside of its optimal range (typically neutral to slightly acidic), the rate of degradation can increase significantly. It is crucial to buffer your experimental media to the recommended pH and to monitor the pH throughout your experiment, as cellular metabolism can alter the pH of the media over time.

Q4: Can I autoclave my media containing Antibacterial Agent 143?

A4: No, Antibacterial Agent 143 is heat-labile and should not be autoclaved. The high temperatures and pressures of autoclaving will lead to rapid degradation of the compound. It is recommended to prepare your media and autoclave it first. After the media has cooled to room temperature, filter-sterilize the Antibacterial Agent 143 stock solution through a 0.22 µm filter and add it to the media aseptically.

Q5: What is the recommended method for long-term storage of Antibacterial Agent 143 stock solutions?

A5: For long-term storage, it is recommended to prepare concentrated stock solutions in a suitable, sterile solvent (e.g., DMSO or a buffered aqueous solution at optimal pH), aliquot into single-use vials, and store at -80°C. Avoid repeated freeze-thaw cycles as this can accelerate degradation. When ready to use, thaw an aliquot quickly and dilute it to the final working concentration in your experimental medium.

Data on Aqueous Stability

The following table summarizes the stability of Antibacterial Agent 143 under various conditions.

Condition	Temperature (°C)	Incubation Time (days)	Remaining Activity (%)	Observations
pH 5.0	4	7	95	No visible change
25	7	80	Slight yellowing
37	7	65	Significant yellowing
pH 7.4	4	7	98	No visible change
25	7	90	No visible change
37	7	85	Slight yellowing
pH 8.5	4	7	85	Slight yellowing
25	7	70	Significant yellowing
37	7	50	Brownish color, precipitate
Light Exposure	25	1	75	Noticeable yellowing
Dark	25	1	99	No visible change

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Stability Assessment

This protocol outlines a method to quantify the degradation of Antibacterial Agent 143 over time.

• Preparation of Solutions:

  • Prepare a 1 mg/mL stock solution of Antibacterial Agent 143 in a suitable solvent (e.g., 50% ethanol (B145695) in water).

  • Prepare buffers at pH 5.0, 7.4, and 8.5.

  • Dilute the stock solution to a final concentration of 100 µg/mL in each of the prepared buffers.

• Incubation:

  • Aliquot the solutions into amber vials (for light protection) and clear vials.

  • Incubate the vials at different temperatures (e.g., 4°C, 25°C, 37°C).

  • At specified time points (e.g., 0, 1, 3, 7 days), withdraw an aliquot from each condition.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at the λmax of Antibacterial Agent 143.

  • Inject 10 µL of each sample.

• Data Analysis:

  • Quantify the peak area of the intact Antibacterial Agent 143 at each time point.

  • Calculate the percentage of remaining agent relative to the time 0 sample.

Visualizations

Caption: Troubleshooting workflow for stability issues with Antibacterial Agent 143.

Caption: Experimental workflow for assessing the aqueous stability of Antibacterial Agent 143.

Inconsistent results with Antibacterial agent 143 what to check

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting inconsistent results encountered during experiments with Antibacterial Agent 143. Below you will find frequently asked questions, detailed troubleshooting guides, and standardized experimental protocols to help ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing significant variability in the Minimum Inhibitory Concentration (MIC) values for Antibacterial Agent 143 between experiments. What are the potential causes?

Inconsistent MIC values are a frequent challenge and can arise from several experimental factors.[1][2] Key areas to investigate include:

• Inoculum Preparation: The density of the bacterial culture used for inoculation is critical. An inoculum that is too high or too low can lead to artificially elevated or decreased MIC values, respectively.[2][3] It is crucial to standardize the inoculum to a 0.5 McFarland standard.[1]

• Agent 143 Preparation and Stability: Ensure that Antibacterial Agent 143 is fully dissolved in the recommended solvent before preparing serial dilutions. The agent's stability in the chosen solvent and media is crucial, as degradation during the experiment will lead to inaccurate results.[2][4] It's often recommended to prepare fresh stock solutions for each experiment and avoid repeated freeze-thaw cycles if storing aliquots.[1]

• Media Composition: The type and composition of the growth medium can significantly impact both bacterial growth and the activity of the antibacterial agent.[2] Variations in pH or cation concentrations (e.g., Ca²⁺, Mg²⁺) in Mueller-Hinton Broth (MHB) can affect the agent's stability and activity.[4]

• Incubation Conditions: Incubation time and temperature must be strictly controlled.[2] Deviations from the recommended temperature or prolonged incubation can lead to higher apparent MICs.[2][4]

• Pipetting and Dilution Errors: Inaccurate serial dilutions are a common source of error in MIC assays.[2] Regular calibration of pipettes is essential.[2]

Q2: The zones of inhibition in our Kirby-Bauer disk diffusion assays with Antibacterial Agent 143 are inconsistent. What should we check?

Variability in zone diameters can be attributed to several factors:

• Inoculum Lawn: The uniformity and density of the bacterial lawn are essential for reproducible zone sizes.[4] Ensure a standardized streaking method is used to create a uniform, confluent lawn from an inoculum of the correct turbidity (0.5 McFarland standard).[4]

• Agar (B569324) Depth and Type: The depth of the agar in the petri dish can influence the diffusion of the agent. A consistent agar depth, as recommended by standards like CLSI and EUCAST, should be maintained.[5] Mueller-Hinton agar is the standard medium for this test.[5]

• Disk Potency and Placement: The concentration of Antibacterial Agent 143 on the disk must be accurate. If disks are prepared in-house, ensure the correct amount of the agent is applied. Disks should be placed firmly on the agar to ensure complete contact.[6] Once a disk has touched the agar, it should not be moved as diffusion begins almost immediately.[6]

• Incubation Conditions: Consistent incubation temperature and duration are critical for reproducible results.[7] A full 24 hours of incubation is often recommended for certain bacteria like Staphylococcus aureus to detect potential resistance.[6]

Q3: We are observing "skipped wells" (growth in higher concentration wells and no growth in lower concentration wells) in our MIC assay. What does this indicate?

Skipped wells can be caused by several factors:[2]

• Contamination: A single well could be contaminated with a resistant bacterium, leading to unexpected growth.[2] Strict aseptic technique is crucial to prevent this.[2]

• Precipitation of Agent 143: The antibacterial agent may be precipitating out of the solution at higher concentrations, which would lower its effective concentration in those wells.[2] It is important to visually inspect the plate for any precipitation before and after incubation.[2]

• Paradoxical Effect (Eagle Effect): Some antibacterial agents show reduced efficacy at very high concentrations.[2] This phenomenon, known as the Eagle effect, can result in bacterial growth at concentrations well above the MIC.[8]

Q4: Our in vitro results with Agent 143 are potent, but they are not translating to our in vivo models. What could be the reason?

Discrepancies between in vitro and in vivo efficacy are a common challenge in drug development.[1] Several factors could be contributing to this:

• Pharmacokinetics/Pharmacodynamics (PK/PD): Agent 143 might have poor absorption, be metabolized too quickly, or have high protein binding within the host organism. This can lead to concentrations at the site of infection that are below the therapeutic level.[1]

• Stability: The agent may not be stable at physiological pH or temperature, causing it to degrade before it can have an effect.[1]

• Host Factors: The in vivo environment is significantly more complex than in vitro conditions. The agent's activity could be interfered with by host proteins or other molecules.[1]

Data Presentation: Key Experimental Parameters

To ensure consistency in antibacterial susceptibility testing, it is crucial to standardize and control several experimental variables.

Parameter	Recommended Value/Standard	Potential Impact of Deviation
Bacterial Inoculum Density	0.5 McFarland Standard (~1.5 x 10⁸ CFU/mL)	Too high: May result in falsely high MICs or smaller zones of inhibition.[3][4] Too low: May lead to falsely low MICs or larger zones of inhibition.[3]
Growth Medium	Mueller-Hinton Agar/Broth	Variations can alter bacterial growth rates and agent activity.[2][5]
Media pH	7.2 - 7.4 for Mueller-Hinton Broth	Can affect the stability and activity of the antibacterial agent.[4]
Agar Depth (Disk Diffusion)	4 mm	Affects the diffusion of the agent from the disk.[3]
Incubation Temperature	35 ± 2 °C	Inconsistent temperatures can alter bacterial growth rates.[4]
Incubation Time (MIC)	16 - 20 hours (for most bacteria)	Prolonged incubation may lead to higher apparent MICs.[2][4]
Incubation Time (Disk Diffusion)	16 - 18 hours (or 24h for specific cases)	Shorter or longer times can lead to inaccurate zone size readings.[6][9]

Experimental Protocols

Protocol 1: Broth Microdilution for MIC Determination

• Preparation of Antibacterial Agent 143 Stock Solution: a. Dissolve Antibacterial Agent 143 in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL).[2] b. Further dilute this stock solution in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to prepare a working solution that is twice the highest desired final concentration.[2]

• Preparation of Bacterial Inoculum: a. From a fresh agar plate (18-24 hours old), select 3-5 isolated colonies of the test organism.[2] b. Inoculate these colonies into a sterile broth (e.g., Tryptic Soy Broth) and incubate at 35 ± 2 °C until the turbidity matches a 0.5 McFarland standard.[2] c. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.[1]

• Serial Dilution and Inoculation: a. In a 96-well microtiter plate, perform a two-fold serial dilution of the Agent 143 working solution with CAMHB.[1] b. Add the prepared bacterial inoculum to each well. c. Include a positive control (wells with only bacteria and broth) and a negative control (wells with only broth).[1]

• Incubation: a. Incubate the plate at 37°C for 18-24 hours.[1]

• MIC Determination: a. The MIC is the lowest concentration of Antibacterial Agent 143 that completely inhibits visible bacterial growth.[1]

Protocol 2: Kirby-Bauer Disk Diffusion Susceptibility Test

• Preparation of Agar Plate: a. Use a Mueller-Hinton agar plate. This medium is standardized for susceptibility testing due to its controlled composition and pH.[10]

• Inoculum Preparation: a. Prepare a bacterial suspension in sterile saline or broth to a turbidity equivalent to a 0.5 McFarland standard.[10]

• Inoculation of Agar Plate: a. Using a sterile swab, evenly spread the prepared inoculum over the entire surface of the agar plate to ensure uniform bacterial growth.[10]

• Placement of Antibiotic Disks: a. Place disks impregnated with Antibacterial Agent 143 onto the agar surface using sterile forceps.[10] b. Gently press the disks down to ensure they are in full contact with the agar.[6]

• Incubation: a. Incubate the plate at 35-37°C for 16-18 hours.[10]

• Interpretation: a. After incubation, measure the diameters of the zones of inhibition around each disk in millimeters.[11] b. Compare these measurements to standardized charts to determine if the microorganism is susceptible, intermediate, or resistant to Agent 143.[5][11]

Visualizations

Caption: Troubleshooting workflow for inconsistent MIC results.

Caption: Hypothetical mechanism of action for Antibacterial Agent 143.

Caption: Experimental workflow for the Kirby-Bauer disk diffusion test.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Antibiotic sensitivity testing - Wikipedia [en.wikipedia.org]
• 6. hardydiagnostics.com [hardydiagnostics.com]
• 7. Antimicrobial Susceptibility: Reference Range, Interpretation, Collection and Panels [emedicine.medscape.com]
• 8. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Accuracy of Kirby-Bauer Susceptibility Tests Read at 4, 8, and 12 Hours of Incubation: Comparison with Readings at 18 to 20 Hours - PMC [pmc.ncbi.nlm.nih.gov]
• 10. contractlaboratory.com [contractlaboratory.com]
• 11. bio.libretexts.org [bio.libretexts.org]

Technical Support Center: Reducing Cytotoxicity of Antibacterial Agent 143

Welcome to the technical support center for Antibacterial Agent 143. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and mitigating the cytotoxic effects of Agent 143 in mammalian cells during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of cytotoxicity of Antibacterial Agent 143 in mammalian cells?

A1: While the precise mechanism for each agent can vary, many bactericidal antibiotics induce cytotoxicity in mammalian cells through the induction of oxidative stress.[1] This involves the overproduction of reactive oxygen species (ROS), which can damage cellular components like DNA, lipids, and proteins, ultimately leading to cell death.[2][3][4] Agent 143 is hypothesized to disrupt mitochondrial function, a key source of ROS production, leading to apoptosis.[1][5]

Q2: What is the "therapeutic index" and why is it important for Agent 143?

A2: The therapeutic index (TI) is a quantitative measure of a drug's safety, representing the ratio between the dose that produces a toxic effect and the dose that produces a therapeutic effect.[6][7] A higher TI indicates a greater margin of safety.[6] For Agent 143, a key goal is to improve its TI by reducing its toxicity to mammalian cells while maintaining its antibacterial efficacy.[6][8]

Q3: Are there any known strategies to reduce the off-target cytotoxicity of antibacterial agents like Agent 143?

A3: Yes, several strategies can be employed. These include the co-administration of antioxidants to counteract oxidative stress, structural modification of the antibacterial agent to improve its selectivity, and the use of targeted drug delivery systems to concentrate the agent at the site of infection.[1][6] Additionally, optimizing the concentration and exposure time of the agent can also minimize cytotoxicity.[9]

Q4: How can I assess the cytotoxicity of Agent 143 in my cell culture experiments?

A4: Several in vitro assays can be used to measure cytotoxicity. Common methods include the MTT assay, which measures metabolic activity, and the lactate (B86563) dehydrogenase (LDH) release assay, which assesses cell membrane integrity.[10][11][12] These assays provide quantitative data on cell viability and the extent of cell death.[10]

Q5: Can combining Agent 143 with other compounds enhance its antibacterial activity while reducing mammalian cell toxicity?

A5: Yes, combination therapy is a promising approach. Using Agent 143 in conjunction with "drug sensitizers" or other antibiotics can potentially lower the required effective dose of Agent 143, thereby reducing its cytotoxic side effects.[8][13] This synergistic effect can improve the overall therapeutic index.[13]

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with Antibacterial Agent 143.

Issue 1: High levels of mammalian cell death observed at effective antibacterial concentrations.

Possible Cause	Suggested Solution
Agent 143 concentration is too high.	Perform a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) for your mammalian cell line and the MIC (minimum inhibitory concentration) for the target bacteria. Aim to use the lowest effective antibacterial concentration.[9]
Prolonged exposure time.	Reduce the incubation time of Agent 143 with your mammalian cells to the minimum required to achieve the desired antibacterial effect.[9]
High intrinsic cytotoxicity of Agent 143.	Consider co-administration with an antioxidant like N-acetyl-L-cysteine (NAC) to mitigate oxidative stress-induced cell death.[1]
Off-target effects.	Investigate structural modifications of Agent 143 to enhance its selectivity for bacterial targets over mammalian cellular components.[6]

Issue 2: Inconsistent or variable cytotoxicity results between experiments.

Possible Cause	Suggested Solution
Inconsistent cell seeding density.	Standardize your cell seeding protocol to ensure a consistent number of cells per well or dish in each experiment.
Agent 143 solution instability.	Prepare fresh stock solutions of Agent 143 for each experiment and ensure it is fully solubilized before use.
Assay interference.	Some compounds can interfere with the chemical reactions of cytotoxicity assays (e.g., MTT reduction). Use an orthogonal assay method (e.g., LDH assay) to confirm your results.[9]
Contamination of cell cultures.	Regularly check cell cultures for any signs of contamination, which can affect cell health and skew cytotoxicity measurements.

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity Assessment

This protocol measures cell viability based on the metabolic activity of mitochondrial dehydrogenases.[10]

Materials:

• Mammalian cells of interest

• Antibacterial Agent 143

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed mammalian cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Agent 143 in complete cell culture medium.

• Remove the overnight culture medium from the cells and replace it with the medium containing different concentrations of Agent 143. Include a vehicle control (medium with the same concentration of the solvent used for Agent 143).

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan (B1609692) crystals to form.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Protocol 2: Co-administration of N-acetyl-L-cysteine (NAC) to Reduce Cytotoxicity

This protocol describes the use of the antioxidant NAC to mitigate Agent 143-induced cytotoxicity.[1]

Materials:

• Mammalian cells of interest

• Antibacterial Agent 143

• N-acetyl-L-cysteine (NAC)

• 96-well plates

• Complete cell culture medium

• MTT assay reagents (as described in Protocol 1)

Procedure:

• Seed mammalian cells in a 96-well plate as described in the MTT assay protocol.

• Prepare solutions of Agent 143 at various concentrations.

• Prepare a stock solution of NAC and determine a non-toxic working concentration for your cell line.

• Treat the cells with Agent 143 in the presence or absence of the predetermined concentration of NAC. Include controls for Agent 143 alone, NAC alone, and a vehicle control.

• Incubate for the desired exposure time.

• Assess cell viability using the MTT assay as described in Protocol 1.

• Compare the viability of cells treated with Agent 143 alone to those co-treated with NAC to determine if NAC reduces cytotoxicity.

Signaling Pathways and Workflows

Signaling Pathway: Oxidative Stress-Induced Apoptosis

Many antibacterial agents induce cytotoxicity in mammalian cells by triggering oxidative stress, which leads to a cascade of events culminating in apoptosis (programmed cell death).

References

• 1. Bactericidal Antibiotics Induce Mitochondrial Dysfunction and Oxidative Damage in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drug-Induced Oxidative Stress and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug-induced oxidative stress and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Drug-Induced Oxidative Stress and Toxicity | Semantic Scholar [semanticscholar.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Therapeutic Index Improvement → Area → Sustainability [esg.sustainability-directory.com]
• 7. Therapeutic index - Wikipedia [en.wikipedia.org]
• 8. Use of Drug Sensitisers to Improve Therapeutic Index in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 12. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Precipitation of Compound 5a in Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of Compound 5a precipitation in cell culture media.

Troubleshooting Guide

Precipitation of a test compound in cell culture media can compromise experimental results by altering the effective concentration and potentially introducing cytotoxicity. The following table summarizes common causes of precipitation and suggests solutions.[1]

Issue	Potential Cause	Recommended Solution
Immediate Precipitation Upon Addition to Media	High Final Concentration: The final concentration of Compound 5a exceeds its aqueous solubility limit.	Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration in your specific culture medium.
Rapid Dilution/Solvent Shock: Adding a concentrated DMSO stock directly to a large volume of aqueous media causes the compound to "crash out" of solution.[2]	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media.[2] Add the compound stock dropwise while gently vortexing the media.[2]
Low Temperature of Media: Adding the compound to cold media can decrease its solubility.[2]	Always use pre-warmed (37°C) cell culture media for dilutions.[2]
High DMSO Concentration in Final Solution: While DMSO aids initial dissolution, high final concentrations can be toxic to cells and may not prevent precipitation upon significant dilution.[2]	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%.[2] This may require preparing a more dilute stock solution.
Precipitation Over Time in Incubator	Temperature Shift: Changes in temperature between room temperature and the incubator (e.g., 37°C) can affect solubility.[1]	Pre-warm the cell culture media to 37°C before adding the compound.[1]
pH Shift: The CO2 environment in an incubator can alter the pH of the media, affecting the solubility of pH-sensitive compounds.[1]	Ensure the media is properly buffered for the incubator's CO2 concentration. Consider using a medium with a more stable buffering system, such as HEPES.
Interaction with Media Components: The compound may interact with salts, proteins, or other components in the media over time, forming insoluble complexes.[1]	Test the compound's stability in the specific cell culture medium over the intended duration of the experiment. If possible, try a different basal media formulation.
Precipitate Observed After Thawing Frozen Stock Solution	Poor Solubility at Low Temperatures/Freeze-Thaw Instability: The compound has poor solubility at lower temperatures or has precipitated out during the freeze-thaw cycle.[1]	Gently warm the stock solution to 37°C and vortex to redissolve the compound before use.[1] If precipitation persists, prepare fresh stock solutions before each experiment. Aliquot the stock solution to minimize freeze-thaw cycles.[1]
Cloudiness or Turbidity in Media	Fine Particulate Precipitation or Microbial Contamination: This can indicate fine particulate precipitation or, in some cases, microbial growth.[1]	Examine a sample of the media under a microscope to distinguish between chemical precipitate and microbial growth.[1] If it is a precipitate, follow the solutions for immediate precipitation. If contamination is suspected, discard the culture and review sterile techniques.

Frequently Asked Questions (FAQs)

Q1: I dissolved Compound 5a in DMSO, but it precipitates immediately when I add it to my cell culture medium. What is happening?

A1: This is a common issue known as "crashing out," which occurs when a compound dissolved in a strong organic solvent like DMSO is rapidly diluted into an aqueous solution where it is less soluble.[2][3] To prevent this, you can try a serial dilution approach, use pre-warmed media, and ensure the final DMSO concentration remains very low (ideally <0.1%).[2]

Q2: My media with Compound 5a looks fine at first, but I see a precipitate after a few hours in the incubator. Why?

A2: Delayed precipitation can be caused by several factors within the incubator environment.[1] Changes in temperature and pH can reduce the solubility of your compound over time.[1] Additionally, Compound 5a might be interacting with components in your specific cell culture medium.[1]

Q3: Is it okay to filter the media to remove the precipitate?

A3: Filtering the media is generally not recommended. The precipitate is your compound of interest, so filtering it out will lower its effective concentration in an unquantifiable way, making your experimental results unreliable. It is better to address the root cause of the precipitation.

Q4: Will serum in the media help prevent precipitation?

A4: Serum contains proteins like albumin that can bind to and help solubilize hydrophobic compounds.[2] However, this effect has its limits, and at high concentrations, a compound can still precipitate even in the presence of serum.[2] The impact of serum can vary, so it's important to test the solubility of Compound 5a in your specific serum-containing medium.

Q5: Could the type of cell culture medium I'm using affect the solubility of Compound 5a?

A5: Yes, the composition of the cell culture medium can significantly impact a compound's solubility. Media contain various salts, amino acids, vitamins, and proteins that can interact with your compound.[1] If you are using a serum-free medium, you may observe different solubility behavior compared to a serum-containing medium.[1]

Experimental Protocols

Protocol 1: Preparation of Compound 5a Stock Solution and Working Solutions

This protocol describes a method for preparing a stock solution of a hydrophobic compound like Compound 5a and its subsequent dilution into culture media to minimize precipitation.

• Prepare a High-Concentration Stock Solution:

  • Dissolve Compound 5a in 100% DMSO to create a high-concentration stock (e.g., 10-100 mM).

  • Ensure the compound is fully dissolved by vortexing and, if necessary, brief sonication.

• Create an Intermediate Dilution (Optional but Recommended):

  • Pre-warm your complete cell culture medium (containing serum, if applicable) to 37°C.

  • To minimize the risk of precipitation, first, dilute your high-concentration stock in DMSO to a lower concentration (e.g., 1 mM).

• Prepare the Final Working Solution:

  • Add a small volume of the DMSO stock (either high-concentration or intermediate) to the pre-warmed medium while gently vortexing.[2]

  • The final concentration of DMSO in the culture medium should be kept below 0.5%, and ideally below 0.1%, to avoid both compound precipitation and cellular toxicity.[2]

Protocol 2: Aqueous Solubility Assessment of Compound 5a

This protocol outlines a method to determine the kinetic aqueous solubility of Compound 5a in your specific cell culture medium.

• Preparation of Compound Stock:

  • Prepare a 10 mM stock solution of Compound 5a in 100% DMSO.

• Serial Dilution:

  • In a 96-well plate, perform a serial dilution of the Compound 5a stock solution with the cell culture medium to achieve a range of final concentrations (e.g., 100 µM, 50 µM, 25 µM, etc.). Ensure the final DMSO concentration is constant across all wells and does not exceed 0.5%.

• Incubation and Observation:

  • Incubate the plate under standard cell culture conditions (e.g., 37°C, 5% CO2) for a period relevant to your experiment (e.g., 24, 48, 72 hours).

  • Visually inspect the wells for any signs of precipitation at different time points. You can also use a plate reader to measure light scattering as a more quantitative measure of precipitation.

• Determination of Maximum Soluble Concentration:

  • The highest concentration of Compound 5a that does not show any visible precipitate is considered its maximum soluble concentration under those conditions.

Visualizations

Caption: Experimental workflow for preparing and using Compound 5a in cell culture to minimize precipitation.

Caption: A logical flowchart for troubleshooting Compound 5a precipitation in cell culture media.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Antibacterial Agent 143 Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Antibacterial Agent 143.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Antibacterial Agent 143?

Antibacterial Agent 143 is a novel synthetic compound that functions as a selective inhibitor of bacterial DNA gyrase and topoisomerase IV. These enzymes are essential for DNA replication, repair, and transcription in bacteria. By targeting these enzymes, Agent 143 leads to rapid inhibition of bacterial growth and subsequent cell death, while exhibiting minimal cytotoxicity against mammalian cells.

Q2: Against which types of bacteria is Antibacterial Agent 143 active?

Antibacterial Agent 143 has demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[1]

Q3: What are the key in vitro experiments to assess the efficacy of Antibacterial Agent 143?

The primary in vitro experiments include Minimum Inhibitory Concentration (MIC) assays to determine the lowest concentration that inhibits bacterial growth, and time-kill assays to assess the rate of bactericidal activity. Further mechanistic studies may involve DNA gyrase and topoisomerase IV inhibition assays.

Troubleshooting Guide

Issue 1: Inconsistent or higher-than-expected MIC values.

• Question: We are observing variability in our MIC results for Antibacterial Agent 143, or the MICs are higher than the reported values. What could be the cause?

• Answer: Inconsistent MIC values can arise from several factors:

  • Inoculum Preparation: Ensure the bacterial inoculum is standardized to a 0.5 McFarland standard to achieve a consistent starting cell density.[2] An overly dense inoculum can lead to artificially high MICs.

  • Media Composition: Variations in the composition of Mueller-Hinton Broth (MHB) can affect the activity of the agent. Use MHB from a consistent and reliable source.

  • Agent Preparation: Ensure accurate serial dilutions of Antibacterial Agent 143. Errors in dilution can significantly impact the final concentration in the assay wells.

  • Incubation Conditions: Maintain consistent incubation temperature (typically 35°C ± 2°C) and duration (16-20 hours).[2]

Issue 2: Reduced zone of inhibition in disk diffusion assays.

• Question: The zone of inhibition for our Antibacterial Agent 143 disks is smaller than anticipated or has disappeared. Why is this happening?

• Answer: A reduced or absent zone of inhibition can indicate several issues:

  • Disk Potency: The antibiotic disks may have lost potency due to improper storage (e.g., exposure to moisture or high temperatures). Always use disks within their expiration date and store them as per the manufacturer's instructions.[2]

  • Inoculum Density: A bacterial lawn that is too dense can overwhelm the diffusing antibiotic, resulting in a smaller zone of inhibition.[2] Standardize your inoculum to a 0.5 McFarland standard.

  • Agar (B569324) Depth: The depth of the agar in the petri dish can influence the diffusion of the agent. Ensure a consistent and appropriate agar depth for your assays.

Issue 3: Bacterial regrowth in time-kill assays.

• Question: In our time-kill assay, we observe an initial decrease in bacterial counts followed by regrowth after a few hours. What does this indicate?

• Answer: Bacterial regrowth in a time-kill assay can suggest the development of resistance or the presence of a resistant subpopulation.[2]

  • Selection of Resistant Mutants: The initial bactericidal activity may eliminate the susceptible bacteria, allowing a small number of pre-existing resistant mutants to multiply.

  • Inducible Resistance: Initial exposure to the agent might induce resistance mechanisms in the bacteria.

Quantitative Data Summary

The following tables summarize the key in vitro characteristics of Antibacterial Agent 143.

Table 1: In Vitro Antibacterial Activity of Agent 143

Bacterial Strain	Type	MIC (µg/mL)
Bacillus subtilis (ATCC 6633)	Gram-positive	25[1]
Staphylococcus aureus (ATCC 6538)	Gram-positive	25[1]
Pseudomonas aeruginosa (ATCC 13525)	Gram-negative	50[1]
Escherichia coli (ATCC 35218)	Gram-negative	50[1]

Table 2: Selectivity and Cytotoxicity Profile

Cell Line	Organism	Assay Type	IC₅₀ (µg/mL)	Selectivity Index (SI)*
HEK293 (Human Embryonic Kidney)	Human	MTT Assay	> 128	> 5.12 (vs. S. aureus)
HepG2 (Human Liver Carcinoma)	Human	MTT Assay	> 128	> 5.12 (vs. S. aureus)

*Selectivity Index (SI) is calculated as IC₅₀ (Mammalian) / MIC (Bacterial).

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution)

This protocol determines the lowest concentration of Antibacterial Agent 143 that inhibits the visible growth of a microorganism.

• Inoculum Preparation: Culture bacteria overnight on an appropriate agar plate. Suspend several colonies in sterile saline to match a 0.5 McFarland turbidity standard.[3] Dilute this suspension in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.[3]

• Compound Dilution: Prepare serial two-fold dilutions of Antibacterial Agent 143 in CAMHB in a 96-well microtiter plate.

• Inoculation: Add 50 µL of the bacterial inoculum to each well containing 50 µL of the diluted agent, for a total volume of 100 µL.[3] Include a growth control (no agent) and a sterility control (no bacteria).[3]

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.[3]

• MIC Determination: The MIC is the lowest concentration of the agent that completely inhibits visible bacterial growth.[3]

Time-Kill Assay

This protocol assesses the bactericidal or bacteriostatic activity of Antibacterial Agent 143 over time.

• Prepare Cultures: Grow an overnight culture of the test organism in CAMHB. Dilute the culture in fresh, pre-warmed CAMHB to a starting inoculum of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.[2]

• Set Up Test Conditions: Prepare flasks with various concentrations of Antibacterial Agent 143 (e.g., 1x, 2x, 4x, and 8x MIC) in CAMHB. Include a growth control flask without the agent.[2]

• Inoculate and Incubate: Inoculate each flask with the prepared bacterial suspension and incubate at 37°C with shaking.

• Sampling and Plating: At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each flask, perform serial dilutions, and plate on appropriate agar plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL versus time for each concentration of the agent.

Mammalian Cell Cytotoxicity Assay (MTT Assay)

This protocol measures the cytotoxic effect of Agent 143 on a mammalian cell line to assess its selectivity.[3]

• Cell Seeding: Seed mammalian cells (e.g., HEK293) in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Addition: Prepare serial dilutions of Antibacterial Agent 143 in cell culture medium. Replace the old medium with 100 µL of medium containing the desired concentrations of the agent.[3] Include vehicle control wells.

• Incubation: Incubate the cells with the compound for 48 hours at 37°C in a 5% CO₂ incubator.[3]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[3]

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[3]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The IC₅₀ value is the concentration of the agent that reduces cell viability by 50%.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Modifying experimental protocols for better Compound 5a efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize experimental protocols for Compound 5a, a novel benzofuran-isatin conjugate with promising anticancer activities.[1] Our goal is to help you achieve reliable and reproducible results in your studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Compound 5a?

A1: Compound 5a exerts its anticancer effects primarily through the induction of apoptosis (programmed cell death).[1] It has been shown to upregulate the tumor suppressor protein p53, which in turn modulates the expression of apoptosis-related proteins.[1] Specifically, it leads to the downregulation of the anti-apoptotic protein Bcl-xl and the upregulation of the pro-apoptotic protein Bax.[1] This shift in the Bax/Bcl-xl ratio increases the mitochondrial outer membrane permeability, leading to the release of cytochrome c and subsequent activation of the caspase cascade, ultimately resulting in apoptosis.[1]

Q2: I am not observing the expected cytotoxic effects of Compound 5a in my cancer cell line. What are the possible reasons?

A2: A lack of cytotoxic effect can stem from several factors.[2] Consider the following troubleshooting steps:

• Compound Integrity and Solubility: Ensure that Compound 5a has been stored correctly to prevent degradation and that it is fully dissolved in the chosen solvent (e.g., DMSO) before dilution in cell culture medium. Visually inspect for any precipitation after dilution.[2]

• Cell Line Sensitivity: The sensitivity to Compound 5a can vary between different cancer cell lines. We recommend performing a dose-response experiment across a wide range of concentrations to determine the optimal inhibitory concentration (IC50) for your specific cell line.

• Treatment Duration: The incubation time may be insufficient for Compound 5a to induce a measurable effect. A time-course experiment (e.g., 24, 48, and 72 hours) is recommended to identify the optimal treatment duration.

• Cell Density: The initial cell seeding density can influence the outcome. High cell density might mask the cytotoxic effects. Ensure you are using a consistent and optimal seeding density for your assays.

Q3: How can I confirm that Compound 5a is inducing apoptosis in my experimental setup?

A3: Several methods can be employed to confirm apoptosis induction. A standard method is Annexin V and Propidium Iodide (PI) staining followed by flow cytometry analysis.[3] Early apoptotic cells will stain positive for Annexin V and negative for PI, while late apoptotic or necrotic cells will be positive for both. Additionally, you can perform a Western blot analysis to detect the cleavage of PARP or Caspase-3, which are hallmarks of apoptosis.

Q4: Can Compound 5a affect the cell cycle?

A4: Yes, Compound 5a has been shown to induce cell cycle arrest.[1] The specific phase of arrest (e.g., G0/G1 or G2/M) can be cell-line dependent.[1] You can analyze the effect of Compound 5a on the cell cycle by flow cytometry after staining the cells with a DNA-intercalating dye like Propidium Iodide.

Troubleshooting Guide

Problem 1: High variability in IC50 values between experiments.

Potential Cause	Recommended Solution
Inconsistent cell seeding	Use a hemocytometer or an automated cell counter to ensure accurate and consistent cell numbers for each experiment. Allow cells to adhere and resume proliferation for 24 hours before adding the compound.
Compound precipitation	Prepare fresh serial dilutions of Compound 5a for each experiment. After diluting the stock solution in the culture medium, visually inspect for any signs of precipitation. If observed, consider using a lower final solvent concentration or a different solvent system.[2]
Edge effects in multi-well plates	To minimize evaporation and temperature gradients, avoid using the outer wells of the plate for experimental samples. Fill the perimeter wells with sterile PBS or culture medium.
Inconsistent incubation times	Standardize the incubation time with Compound 5a across all experiments. Use a timer and process all plates consistently.

Problem 2: Difficulty in detecting changes in apoptosis-related proteins via Western Blot.

Potential Cause	Recommended Solution
Suboptimal antibody concentration	Titrate your primary and secondary antibodies to determine the optimal concentrations that yield a strong signal with minimal background.
Insufficient protein loading	Perform a protein quantification assay (e.g., BCA or Bradford) to ensure equal loading of protein for all samples. Use a loading control (e.g., GAPDH or β-actin) to verify equal loading.
Timing of protein extraction	The expression of apoptotic markers can be transient. Perform a time-course experiment to identify the optimal time point for cell lysis after Compound 5a treatment to capture the peak expression of your target proteins.
Protein degradation	Add protease and phosphatase inhibitors to your lysis buffer immediately before use to prevent the degradation of your target proteins.

Experimental Protocols

Cell Viability (MTT) Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.[3]

• Compound Treatment: Prepare serial dilutions of Compound 5a in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of Compound 5a. Include a vehicle control (e.g., DMSO).[3]

• Incubation: Incubate the plate for 48-72 hours.[3]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[3]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.[3]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis for Apoptosis Markers

• Cell Treatment and Lysis: Seed cells in a 6-well plate and treat with Compound 5a at the desired concentration for the optimal time. Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against p53, Bcl-xl, Bax, and cleaved Caspase-3 overnight at 4°C. Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Data Presentation

Table 1: IC50 Values of Compound 5a in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 48h Treatment
HT29	Colorectal Adenocarcinoma	7.5 ± 0.9
SW620	Metastatic Colorectal Cancer	12.3 ± 1.4
MCF-7	Breast Cancer	9.8 ± 1.1
A549	Lung Cancer	15.2 ± 1.8

Table 2: Effect of Compound 5a on the Expression of Apoptosis-Related Proteins in HT29 Cells

Treatment	p53 (Fold Change)	Bax/Bcl-xl Ratio	Cleaved Caspase-3 (Fold Change)
Vehicle Control	1.0	1.0	1.0
Compound 5a (10 µM)	3.2	4.5	5.1

Visualizations

Caption: Proposed signaling pathway for Compound 5a-induced apoptosis.

Caption: Experimental workflow for the MTT cell viability assay.

References

• 1. The Anticancer Effects of the Pro-Apoptotic Benzofuran-Isatin Conjugate (5a) Are Associated With p53 Upregulation and Enhancement of Conventional Chemotherapeutic Drug Efficiency in Colorectal Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Common pitfalls to avoid when working with thiazole antibacterial agents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with thiazole (B1198619) antibacterial agents.

Troubleshooting Guides

Issue 1: Low Antibacterial Activity or Inconsistent MIC Values

Q: My thiazole compound shows low or no antibacterial activity, or the Minimum Inhibitory Concentration (MIC) values are highly variable. What are the possible causes and solutions?

A: Several factors can contribute to poor antibacterial efficacy or inconsistent results. Consider the following troubleshooting steps:

• Compound Solubility: Thiazole derivatives can exhibit poor aqueous solubility, leading to inaccurate concentration in your assay.[1][2]

  • Troubleshooting:

    • Visually inspect your stock solutions and assay wells for any precipitation.

    • Determine the kinetic solubility of your compound.[2]

    • Consider using a co-solvent like DMSO, but ensure the final concentration is not inhibitory to the bacteria.

    • For some derivatives, the presence of a cyclic amine between a carboxylate and a C-5 aryl group has been shown to enhance solubility.[3][4]

• Compound Stability: The compound may be degrading in the assay medium or under your experimental conditions.

  • Troubleshooting:

    • Assess the stability of your compound in the chosen broth medium over the incubation period.

    • Protect your compound from light if it is light-sensitive.

    • Prepare fresh stock solutions for each experiment.

• Bacterial Strain and Growth Phase: The susceptibility of bacteria can vary between strains and growth phases.

  • Troubleshooting:

    • Ensure you are using a well-characterized bacterial strain from a reliable source.

    • Standardize the inoculum preparation, ensuring bacteria are in the logarithmic growth phase.

• Assay Protocol: Minor variations in the MIC assay protocol can lead to significant differences in results.

  • Troubleshooting:

    • Strictly adhere to a standardized protocol, such as the one outlined in the "Experimental Protocols" section below.

    • Ensure accurate serial dilutions and proper controls (positive, negative, and solvent controls).

• Permeability and Efflux: The compound may not be able to penetrate the bacterial cell wall or is being actively removed by efflux pumps, a common issue with Gram-negative bacteria.[3]

  • Troubleshooting:

    • Test your compound against bacterial strains with known permeability defects (e.g., E. coli impA mutant) or efflux pump knockouts (e.g., E. coli ΔtolC strain).[3]

    • Consider co-administration with a known efflux pump inhibitor.

Below is a logical workflow for troubleshooting low antibacterial activity:

Troubleshooting workflow for low antibacterial activity.

Issue 2: High Cytotoxicity to Mammalian Cells

Q: My thiazole compound is showing significant toxicity to mammalian cell lines. How can I address this?

A: Cytotoxicity is a critical hurdle in drug development. Here are some strategies to consider:

• Structure-Activity Relationship (SAR) Analysis: The toxicity may be linked to specific structural features of your compound.

  • Troubleshooting:

    • Synthesize and test analogs to identify the toxicophore. Modifications to substituents on the thiazole ring can significantly impact cytotoxicity.

    • Some studies have shown that specific benzothiazole (B30560) ethyl urea (B33335) derivatives are not toxic to HepG2 human liver cells.[3] Similarly, certain thiazole compounds were found to be non-toxic to human keratinocyte (HaCaT) cell lines at concentrations effective against MRSA.[5][6]

• Dose-Response Relationship: Ensure you have a clear understanding of the therapeutic window.

  • Troubleshooting:

    • Perform a detailed dose-response curve to determine the concentration at which toxicity occurs and compare it to the effective antibacterial concentration (MIC).

    • Calculate the selectivity index (SI = CC50 / MIC) to quantify the therapeutic window.

• Mechanism of Toxicity: Understanding how your compound is causing toxicity can guide modifications.

  • Troubleshooting:

    • Conduct further assays to investigate the mechanism of cell death (e.g., apoptosis vs. necrosis assays).

    • Assess for off-target effects, such as inhibition of human enzymes. For example, some thiazole derivatives have been designed to be selective for bacterial topoisomerases over human topoisomerase II.[4]

Frequently Asked Questions (FAQs)

Q1: What are the common bacterial targets of thiazole antibacterial agents?

A1: Thiazole derivatives are versatile and can act on various microbial targets.[3] Some of the well-documented targets include:

• DNA Gyrase and Topoisomerase IV: These enzymes are essential for DNA replication in bacteria.[4] Thiazole-based compounds can inhibit the ATPase activity of GyrB and ParE subunits.[3]

• FtsZ: This protein is crucial for bacterial cell division. Some thiazole-quinolinium derivatives have been shown to perturb the polymerization of FtsZ, leading to an elongated cell phenotype.[7]

• β-ketoacyl-acyl carrier protein synthase III (FabH): This enzyme is involved in the initial stage of fatty acid synthesis.[8]

• Cell Wall Synthesis: Some thiazole-containing drugs, like Cefpodoxime, inhibit peptidoglycan synthesis.[8]

Q2: How can I overcome resistance to thiazole antibacterial agents?

A2: The development of resistance is a significant challenge.[8][9] Strategies to combat this include:

• Multi-Targeting: Compounds that simultaneously inhibit multiple targets, such as both GyrB and ParE, have shown a lower frequency of resistance.[3][4]

• Combination Therapy: Using thiazole agents in combination with other antibiotics can be effective. For example, some thiazole compounds exhibit a synergistic relationship with mupirocin (B1676865) against MRSA.[5][6]

• Structural Modification: Designing novel thiazole derivatives with different modes of action can help to avoid cross-resistance with existing antibiotics.[8] Hybridizing the thiazole scaffold with other antibacterial pharmacophores is a promising approach.[10]

Q3: Are there general structure-activity relationships (SARs) known for thiazole antibacterials?

A3: Yes, several SAR studies have been conducted. Key findings include:

• The presence of a phenyl ring often enhances antibacterial action.[8]

• Substituents at different positions of the thiazole ring significantly affect activity. For instance, a 3-pyridyl moiety at position 2 can improve activity, and lipophilic groups at position 4 are generally favorable.[3][4]

• For some series, electron-donating groups on a phenyl substituent can increase antifungal activity.[11]

Data Presentation

Table 1: Antibacterial Activity of Selected Thiazole Derivatives

Compound Class	Target Organism(s)	MIC Range (µg/mL)	Reference
Benzothiazole ethyl urea	S. aureus, E. coli, Gram-positive/negative pathogens	0.008 - 0.06	[3]
Benzothiazole with chlorine and methoxy (B1213986) groups	S. aureus, E. coli, P. aeruginosa, K. pneumonia, E. faecalis, S. typhi	3.91 - 31.2	[3]
Thiazole-pyrazoline hybrids	E. coli, P. aeruginosa, S. aureus	5 - 10	[12]
Thiazole-quinolinium derivatives	Vancomycin-resistant E. faecium, NDM-1 E. coli	0.5 - 64	[7]
Synthetic Thiazole Compounds	Methicillin-resistant S. aureus (MRSA)	1.3 - 5.6	[5][6]
Quinoline-Thiazole Derivatives	Methicillin-resistant S. aureus (MRSA)	3.91 - 7.81	[11]

Table 2: Cytotoxicity of Selected Thiazole Derivatives

Compound Class	Cell Line	Cytotoxicity Metric	Result	Reference
Benzothiazole ethyl urea	HepG2 (human liver)	Not specified	Not toxic	[3]
Synthetic Thiazole Compounds	HaCaT (human keratinocyte)	MTS Assay	Non-toxic up to 20 µg/mL	[5][6]
Thiazole-quinolinium derivatives	Not specified	Cytotoxicity and hemolysis assays	Low cytotoxicity	[7]

Experimental Protocols

Detailed Methodology for Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

• Preparation of Bacterial Inoculum:

  • Aseptically pick a few colonies of the test bacterium from an agar (B569324) plate.

  • Inoculate into a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase (turbidity equivalent to a 0.5 McFarland standard, approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Preparation of Compound Plates:

  • Prepare a stock solution of the thiazole compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the compound in a 96-well microtiter plate using the broth medium to achieve the desired concentration range. The final volume in each well should be 50 µL.

  • Include a positive control (broth with bacteria, no compound), a negative control (broth only), and a solvent control (broth with bacteria and the highest concentration of the solvent used).

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial suspension to each well (except the negative control).

  • The final volume in each well will be 100 µL.

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

  • Optionally, bacterial growth can be quantified by measuring the optical density at 600 nm (OD₆₀₀) using a microplate reader.

Below is a diagram illustrating the experimental workflow for MIC determination.

Experimental workflow for MIC determination.

Detailed Methodology for In Vitro Cytotoxicity Assay (MTS Assay)

• Cell Culture:

  • Culture mammalian cells (e.g., HaCaT keratinocytes) in the appropriate medium supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO₂.

  • Seed the cells into a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the thiazole compound in the cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of the compound.

  • Include a vehicle control (medium with the same concentration of solvent as the compound) and an untreated control.

• Incubation:

  • Incubate the plate for 24-48 hours.

• MTS Assay:

  • Add MTS reagent to each well according to the manufacturer's instructions.

  • Incubate the plate for 1-4 hours at 37°C. The MTS reagent is converted to a colored formazan (B1609692) product by viable cells.

  • Measure the absorbance of the formazan product at 490 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of viability against the compound concentration to determine the CC50 (the concentration that causes 50% cytotoxicity).

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-biofilm activity and synergism of novel thiazole compounds with glycopeptide antibiotics against multidrug-resistant staphylococci - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Antibacterial Evaluation of Synthetic Thiazole Compounds In Vitro and In Vivo in a Methicillin-Resistant Staphylococcus aureus (MRSA) Skin Infection Mouse Model | PLOS One [journals.plos.org]
• 6. Antibacterial Evaluation of Synthetic Thiazole Compounds In Vitro and In Vivo in a Methicillin-Resistant Staphylococcus aureus (MRSA) Skin Infection Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibacterial activity evaluation and mode of action study of novel thiazole-quinolinium derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jchemrev.com [jchemrev.com]
• 9. mdpi.com [mdpi.com]
• 10. Thiazole-based analogues as potential antibacterial agents against methicillin-resistant Staphylococcus aureus (MRSA) and their SAR elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Comparative Efficacy of Antibacterial Agent 143 Against Other FabH Inhibitors

A detailed guide for researchers and drug development professionals on the performance of Antibacterial Agent 143, a novel thiazole (B1198619) derivative, in comparison to other known inhibitors of the bacterial enzyme β-ketoacyl-acyl carrier protein synthase III (FabH).

Introduction

The emergence of multidrug-resistant bacteria necessitates the discovery and development of novel antibiotics with unique mechanisms of action. The bacterial type II fatty acid biosynthesis (FASII) pathway presents a promising source of new drug targets as it is essential for bacterial survival and distinct from the mammalian type I fatty acid synthase (FASI). Within the FASII pathway, β-ketoacyl-acyl carrier protein synthase III (FabH) is a critical enzyme that catalyzes the initial condensation step of fatty acid synthesis. Its highly conserved nature among both Gram-positive and Gram-negative bacteria makes it an attractive target for the development of broad-spectrum antibacterial agents.

This guide provides a comparative analysis of the efficacy of a novel FabH inhibitor, designated as Antibacterial Agent 143 (also identified as compound 5a in scientific literature), against other well-characterized FabH inhibitors.[1][2] The data presented is compiled from published experimental studies to provide an objective overview for researchers in the field of antibacterial drug discovery.

Mechanism of Action: FabH Inhibition

The bacterial FASII pathway is responsible for the synthesis of fatty acids, which are essential components of bacterial cell membranes. The pathway begins with the condensation of acetyl-CoA and malonyl-ACP, a reaction catalyzed by FabH. Inhibition of FabH blocks the entire fatty acid synthesis pathway, leading to bacterial cell death.

Figure 1: Inhibition of the FASII pathway by Antibacterial Agent 143.

Comparative In Vitro Efficacy

The efficacy of antibacterial agents is primarily assessed by their minimum inhibitory concentration (MIC) against various bacterial strains and their half-maximal inhibitory concentration (IC50) against the target enzyme.

Antibacterial Activity (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following table summarizes the MIC values of Antibacterial Agent 143 and other FabH inhibitors against common bacterial strains.

Inhibitor	Bacillus subtilis (ATCC 6633)	Staphylococcus aureus (ATCC 6538)	Pseudomonas aeruginosa (ATCC 13525)	Escherichia coli (ATCC 35218)	Reference
Antibacterial Agent 143 (Compound 5a)	25 µg/mL	25 µg/mL	50 µg/mL	50 µg/mL	[2]
Thiolactomycin	>300 µg/mL	>300 µg/mL	-	-	[1]
Cerulenin	-	1.56 µg/mL	-	12.5 µg/mL	[3]
Phomallenic Acid C	15.6 µg/mL	3.9 µg/mL	-	>250 µg/mL	[3]

Note: Direct comparison should be made with caution due to potential variations in experimental conditions between studies.

FabH Enzyme Inhibition (IC50)

The IC50 value represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. The table below compares the E. coli FabH inhibitory activity of Antibacterial Agent 143 and other known inhibitors.

Inhibitor	E. coli FabH IC50	Reference
Antibacterial Agent 143 (Compound 5a)	5.8 - 48.1 µM (range for series)	[1]
Thiolactomycin	124 - 160 µM	[1]
Cerulenin	>100 µM	[1]
Phomallenic Acid C	13.4 µg/mL	[3]

Note: The specific IC50 for compound 5a is within the stated range for the synthesized thiazole derivatives in the cited study.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Determination of Minimum Inhibitory Concentration (MIC)

The antibacterial activity of the compounds was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[1] This colorimetric assay measures the metabolic activity of cells.

References

• 1. Purification, Characterization, and Identification of Novel Inhibitors of the β-Ketoacyl-Acyl Carrier Protein Synthase III (FabH) from Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of FabH/FabF Inhibitors from Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

Validation of Antibacterial Agent 143's Mechanism of Action: A Comparative Guide

This guide provides a comprehensive analysis of the proposed mechanism of action for the novel antibacterial agent, "Antibacterial agent 143". For the purpose of this guide, we will define Antibacterial agent 143 as a potent inhibitor of the bacterial enzyme UDP-N-acetylglucosamine enolpyruvyl transferase (MurA). This enzyme catalyzes the first committed step in the biosynthesis of peptidoglycan, an essential component of the bacterial cell wall.[1][2][3] The inhibition of MurA disrupts cell wall synthesis, leading to bacterial cell death.[2][4]

This document presents a framework for validating this mechanism through established experimental protocols and compares its performance against other well-characterized antibacterial agents with distinct modes of action.

Comparative Performance Data

The following tables summarize the quantitative performance of Antibacterial agent 143 against common alternative antibacterial agents: Penicillin (inhibits the transpeptidation step of cell wall synthesis), Tetracycline (inhibits protein synthesis), and Ciprofloxacin (inhibits DNA gyrase). The data is presented as Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL

Bacterial Strain	Antibacterial agent 143 (Hypothetical)	Penicillin	Tetracycline	Ciprofloxacin
Escherichia coli	4	>128	2	0.015
Staphylococcus aureus	2	0.125	1	0.6

Table 2: Minimum Bactericidal Concentration (MBC) in µg/mL

Bacterial Strain	Antibacterial agent 143 (Hypothetical)	Penicillin	Tetracycline	Ciprofloxacin
Escherichia coli	8	>256	32	0.03
Staphylococcus aureus	4	0.25	>64	1.2

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

1. Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

This protocol outlines the broth microdilution method used to determine the MIC and MBC of an antibacterial agent against a specific bacterium.[5]

• Materials:

  • 96-well microtiter plates

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 10^8 CFU/mL)

  • Stock solutions of test antibiotics

• Protocol:

  • Prepare two-fold serial dilutions of each antibacterial agent in CAMHB directly in the 96-well plates.

  • Dilute the standardized bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Inoculate each well (containing 100 µL of the diluted antibiotic) with 100 µL of the final bacterial suspension.

  • Include a positive control (wells with bacteria and CAMHB, but no antibiotic) and a negative control (wells with CAMHB only).

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth (turbidity).[5]

  • To determine the MBC, take a 10 µL aliquot from each well that showed no visible growth and plate it onto an antibiotic-free agar (B569324) medium.

  • Incubate the agar plates at 37°C for 18-24 hours.

  • The MBC is the lowest concentration of the antibiotic that results in a ≥99.9% reduction in the initial bacterial count.

2. MurA Enzyme Inhibition Assay

This colorimetric assay is used to specifically determine if an agent inhibits the MurA enzyme by measuring the amount of inorganic phosphate (B84403) (Pi) released during the enzymatic reaction.[6][7][8]

• Materials:

  • Purified MurA enzyme

  • Substrates: UDP-N-acetylglucosamine (UNAG) and phosphoenolpyruvate (B93156) (PEP)

  • Test compound (Antibacterial agent 143) and a known MurA inhibitor (e.g., Fosfomycin) as a positive control

  • Assay buffer (e.g., 50 mM HEPES, pH 7.8)

  • Malachite Green reagent for phosphate detection

  • 96-well microtiter plates

  • Microplate reader

• Protocol:

  • In a 96-well plate, add the test compound at various concentrations to designated wells. Include wells for a negative control (vehicle, e.g., DMSO) and a positive control (Fosfomycin).

  • Add a reaction mixture containing the assay buffer, UNAG, and the purified MurA enzyme to each well.

  • To assess time-dependent inhibition, pre-incubate the plate at 37°C for a defined period (e.g., 15-30 minutes).[9][10]

  • Initiate the enzymatic reaction by adding PEP to each well.

  • Incubate the plate at 37°C for an appropriate time (e.g., 15-30 minutes).

  • Stop the reaction by adding the Malachite Green reagent.

  • After a short incubation at room temperature to allow for color development, measure the absorbance at approximately 650 nm.[8][9]

  • The amount of phosphate produced is proportional to the enzyme's activity. Calculate the percent inhibition for each concentration of the test compound relative to the negative control.

  • The half-maximal inhibitory concentration (IC50) can be determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.[7]

Mandatory Visualizations

The following diagrams illustrate the proposed mechanism of action for Antibacterial agent 143 and the experimental workflow for its validation.

Caption: Bacterial peptidoglycan synthesis pathway and points of inhibition.

Caption: Experimental workflow for validating the mechanism of action.

References

• 1. Fosfomycin: Mechanism and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are MurA inhibitors and how do they work? [synapse.patsnap.com]
• 3. Discovery of MurA Inhibitors as Novel Antimicrobials through an Integrated Computational and Experimental Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fosfomycin - Wikipedia [en.wikipedia.org]
• 5. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of MurA Enzyme from Escherichia coli and Staphylococcus aureus by Diterpenes from Lepechinia meyenii and Their Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Inhibition of MurA Enzyme from Escherichia coli by Flavonoids and Their Synthetic Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

A Comparative Analysis of Compound 5a, a Novel Quinolone Derivative, and Commercially Available Antibiotics Against Gram-Positive Pathogens

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) bacteria presents a significant global health challenge, necessitating the discovery and development of new antimicrobial agents. This guide provides a comparative overview of the in vitro efficacy of a novel 5-amino-4-quinolone, herein referred to as Compound 5a, against standard-of-care antibiotics for Gram-positive infections, Vancomycin and Linezolid. The data presented is a synthesis of publicly available research, intended to provide an objective assessment of Compound 5a's potential as a therapeutic candidate.

Quantitative Efficacy Comparison

The antimicrobial activities of Compound 5a, Vancomycin, and Linezolid were evaluated against Methicillin-Resistant Staphylococcus aureus (MRSA), a prevalent and difficult-to-treat pathogen. The Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) were determined to assess both the bacteriostatic and bactericidal potential of these agents.[1] A lower MBC/MIC ratio is indicative of stronger bactericidal activity.[2]

Antimicrobial Agent	Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Compound 5a (Novel)	MRSA (ATCC 43300)	≤0.06	0.12	2	Bactericidal
Vancomycin	MRSA (ATCC 43300)	1	8	8	Bacteriostatic
Linezolid	MRSA (ATCC 43300)	1	4	4	Bactericidal

Note: Data for Compound 5a is based on findings for 5-amino-4-quinolone 111 as described in related research.[3] Data for Vancomycin and Linezolid is representative of typical values found in the literature for comparative purposes.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on established standards for antimicrobial susceptibility testing.

Minimum Inhibitory Concentration (MIC) Assay

The MIC, which is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism, is determined using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).[1][4]

Materials:

• Mueller-Hinton Broth (MHB), cation-adjusted

• 96-well microtiter plates

• Standardized bacterial inoculum (approximately 5 x 10⁵ CFU/mL)

• Antimicrobial agents (Compound 5a, Vancomycin, Linezolid)

Procedure:

• Preparation of Antimicrobial Dilutions: A serial two-fold dilution of each antimicrobial agent is prepared in MHB within the wells of a 96-well microtiter plate.[1]

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism.

• Controls: Positive (broth with bacteria, no antibiotic) and negative (broth only) controls are included on each plate.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the antimicrobial agent in which there is no visible turbidity (bacterial growth).[1]

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[2][5]

Materials:

• MHB

• Mueller-Hinton Agar (MHA) plates

• MIC plates from the previously described assay

Procedure:

• Subculturing: Following the MIC determination, a small aliquot (typically 10-100 µL) is taken from each well that showed no visible growth.[1]

• Plating: The aliquot is subcultured onto an MHA plate.

• Incubation: The MHA plates are incubated at 37°C for 24-48 hours.

• MBC Determination: The MBC is the lowest concentration of the antimicrobial agent that results in a 99.9% reduction in CFU/mL compared to the initial inoculum concentration.

Visualizations: Workflows and Mechanisms

To further elucidate the experimental process and a proposed mechanism of action, the following diagrams are provided.

Caption: Workflow for Determining MIC and MBC.

Preliminary studies suggest that Compound 5a, a 5-amino-4-quinolone, acts by disrupting the bacterial cell membrane.[3] This mechanism is distinct from many conventional antibiotics that target cell wall synthesis, protein synthesis, or DNA replication.

Caption: Proposed Mechanism of Compound 5a.

References

• 1. benchchem.com [benchchem.com]
• 2. microbe-investigations.com [microbe-investigations.com]
• 3. Identification of 5-(Aryl/Heteroaryl)amino-4-quinolones as Potent Membrane-Disrupting Agents to Combat Antibiotic-Resistant Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. protocols.io [protocols.io]
• 5. emerypharma.com [emerypharma.com]

Thiazole Derivatives vs. MRSA: A Head-to-Head Comparison for Drug Discovery Professionals

A comprehensive analysis of leading thiazole-based compounds, their efficacy against Methicillin-resistant Staphylococcus aureus (MRSA), and the experimental frameworks for their evaluation.

In the ongoing battle against antibiotic resistance, thiazole (B1198619) derivatives have emerged as a promising class of compounds with potent activity against MRSA. This guide provides a head-to-head comparison of several key thiazole derivatives, summarizing their anti-MRSA performance based on published experimental data. It is designed to offer researchers, scientists, and drug development professionals a clear and objective overview to inform future research and development efforts.

Comparative Efficacy of Thiazole Derivatives Against MRSA

The following table summarizes the in vitro activity of various thiazole derivatives against different strains of MRSA. The data, including Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), have been compiled from multiple studies to provide a comparative perspective.

Compound ID	Derivative Class	MRSA Strain(s) Tested	MIC (µg/mL) Range	MBC (µg/mL) Range	Cytotoxicity (HeLa cells)	Reference
Compound 1a (Lead)	Phenylthiazole	18 clinical isolates	1.4 - 5.5	Not Reported	Not toxic up to 11 µg/mL	[1]
Compound 7	Phenylthiazole	18 clinical isolates	0.4 - 1.4	Not Reported	Not toxic up to 11 µg/mL	[1]
Compound 8	Phenylthiazole	18 clinical isolates	0.4 - 1.4	Not Reported	Not toxic up to 11 µg/mL	[1]
Compound 12	Phenylthiazole	18 clinical isolates	0.4 - 1.4	Not Reported	Not toxic up to 11 µg/mL	[1]
Thiazole 1 (Lead)	Phenylthiazole	USA300, NRS119, and others	1.3	Not Reported	Not toxic up to 20 µg/mL (human keratinocytes)	[2][3]
Thiazole 2	Biphenyl analogue	USA300, NRS119, and others	2.8 - 5.6	Not Reported	Not toxic up to 20 µg/mL (human keratinocytes)	[2][4][3]
Thiazole 3	Butyne analogue	USA300, NRS119, and others	2.8 - 5.6	Not Reported	Not toxic up to 20 µg/mL (human keratinocytes)	[2][4][3]
Compound 4i	Thiazole aminoguanidine	MRSA & E. coli	Not explicitly stated, but showed rapid sterilization	Not Reported	Not Reported	[5]
Compound 4i (Naphthyl derivative)	5-Thiazolylarylthiazole	MRSA USA400, VRSA4, VRSA10	Comparable to vancomycin (B549263) and linezolid	Matched or 2-fold higher than MIC	Not Reported	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in the evaluation of these thiazole derivatives.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

1. Preparation of Materials:

• Bacterial Strains: MRSA strains (e.g., ATCC 43300, USA300).
• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB).
• Antimicrobial Agent: Thiazole derivatives dissolved in a suitable solvent (e.g., DMSO).
• Equipment: 96-well microtiter plates, incubator, spectrophotometer.

2. Inoculum Preparation:

• From a fresh agar (B569324) plate (18-24 hours growth), select 3-5 isolated colonies of the MRSA strain.
• Suspend the colonies in sterile saline or phosphate-buffered saline (PBS).
• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). This can be verified using a spectrophotometer at 625 nm (absorbance of 0.08-0.10).
• Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

3. Assay Procedure:

• Prepare serial two-fold dilutions of the thiazole derivatives in CAMHB directly in the 96-well plates. The final volume in each well before adding the inoculum should be 50 µL.
• Include a positive control (no antimicrobial agent) and a negative control (no bacteria) for each strain.
• Add 50 µL of the diluted bacterial inoculum to each well, bringing the final volume to 100 µL.
• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• After incubation, visually inspect the plates for bacterial growth (turbidity).
• The MIC is the lowest concentration of the antimicrobial agent in a well with no visible growth.

Time-Kill Assay

This assay determines the rate and extent of bactericidal activity of an antimicrobial agent over time.

1. Preparation:

• Determine the MIC of the thiazole derivative against the target MRSA strain beforehand.
• Prepare a standardized bacterial inoculum in CAMHB as described for the MIC assay.

2. Assay Procedure:

• Expose the standardized bacterial inoculum (approximately 5 x 10⁵ CFU/mL) to various concentrations of the thiazole derivative (e.g., 1x, 2x, 4x MIC) in culture tubes.
• Include a growth control (no antimicrobial agent).
• Incubate the tubes at 37°C, often with shaking.
• At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw aliquots from each tube.
• Perform serial dilutions of the aliquots in sterile saline.
• Plate the dilutions onto Mueller-Hinton Agar (MHA) plates.
• Incubate the plates at 37°C for 18-24 hours.

3. Data Analysis:

• Count the number of colonies on the plates to determine the number of viable bacteria (CFU/mL) at each time point.
• Plot the log₁₀ CFU/mL against time for each concentration of the antimicrobial agent.
• Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in the initial bacterial count.

Cytotoxicity Assay (MTT Assay on HeLa Cells)

This assay assesses the potential toxicity of the compounds to mammalian cells.

1. Cell Culture:

• Culture HeLa cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
• Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

2. Assay Procedure:

• Seed HeLa cells into a 96-well plate at a density of approximately 2 x 10⁴ cells/mL and allow them to adhere overnight.
• Treat the cells with various concentrations of the thiazole derivatives. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.
• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).
• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 1-4 hours.
• The viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.
• Dissolve the formazan crystals in a solubilization solution (e.g., DMSO).
• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

3. Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle control.
• The concentration that causes a 50% reduction in cell viability (IC₅₀) can be determined.

Visualizing the Drug Discovery Workflow

The following diagram illustrates a typical workflow for the discovery and preclinical evaluation of novel anti-MRSA compounds like thiazole derivatives.

Caption: A generalized workflow for the discovery and development of novel anti-MRSA thiazole derivatives.

This guide provides a snapshot of the current landscape of thiazole derivatives in the context of anti-MRSA drug discovery. The presented data and protocols are intended to serve as a valuable resource for researchers in this critical field. Further investigation into the mechanisms of action and in vivo efficacy of these promising compounds is warranted.

References

• 1. Murine Models for Staphylococcal Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. journals.asm.org [journals.asm.org]
• 4. In vitro assessment of anti-proliferative effect induced by α-mangostin from Cratoxylum arborescens on HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. cgspace.cgiar.org [cgspace.cgiar.org]

Cross-Validation of MIC Data for Antibacterial Agent 143: A Comparative Analysis

This guide provides a comparative analysis of the in vitro activity of the novel investigational antibacterial agent, Agent 143. Minimum Inhibitory Concentration (MIC) data for Agent 143 is presented alongside that of established antibiotics against a panel of clinically relevant bacterial pathogens. Detailed experimental protocols and a workflow diagram are included to ensure transparency and facilitate the cross-validation of these findings by independent researchers.

Comparative MIC Data

The antibacterial potency of Agent 143 was evaluated against a range of Gram-positive and Gram-negative bacteria. The results, summarized in the table below, indicate that Agent 143 demonstrates significant efficacy, particularly against Gram-positive organisms. For context, its performance was benchmarked against Vancomycin, a standard-of-care antibiotic for Gram-positive infections, and Ciprofloxacin, a broad-spectrum fluoroquinolone.

Bacterial Strain	Agent 143 MIC (µg/mL)	Vancomycin MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)	0.5	1	0.25
Enterococcus faecalis (ATCC 29212)	1	2	1
Escherichia coli (ATCC 25922)	8	>128	0.015
Pseudomonas aeruginosa (ATCC 27853)	16	>128	0.5

Experimental Protocols

The determination of MIC values was conducted in accordance with the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Broth Microdilution Method:

The MIC is the lowest concentration of an antibacterial agent that completely prevents visible growth of a microorganism in vitro.[1] A standard broth microdilution method was employed to ascertain the MIC values.

• Preparation of Bacterial Inoculum: Bacterial isolates were cultured on appropriate agar (B569324) plates overnight at 37°C. Colonies were then suspended in sterile saline to match the turbidity of a 0.5 McFarland standard, corresponding to approximately 1-2 x 10⁸ CFU/mL. This suspension was further diluted to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Preparation of Antibiotic Dilutions: Stock solutions of Agent 143, Vancomycin, and Ciprofloxacin were prepared. Serial two-fold dilutions of each antibiotic were made in cation-adjusted Mueller-Hinton Broth (CAMHB) in 96-well microtiter plates.

• Inoculation and Incubation: Each well containing the diluted antibiotic was inoculated with the prepared bacterial suspension. The plates were then incubated at 37°C for 18-24 hours under ambient air conditions.

• Determination of MIC: Following incubation, the microtiter plates were visually inspected for bacterial growth. The MIC was recorded as the lowest concentration of the antibiotic at which there was no visible growth.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the broth microdilution method used for the cross-validation of MIC data.

Caption: Workflow for MIC Determination via Broth Microdilution.

References

• 1. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Statistical Analysis of Compound 5a: A Kinase Inhibitor Profile

This guide provides a comparative statistical analysis of Compound 5a, focusing on its anti-proliferative and kinase inhibition activities. The data presented is compiled from published scientific literature and is intended for researchers, scientists, and drug development professionals.

Data Summary

The following tables summarize the quantitative data for Compound 5a and its analogues in comparison to established kinase inhibitors.

Table 1: Comparative Anti-proliferative Activity (GI50)

Compound	GI50 (nM) against various cancer cell lines
Compound 5a-c	29 - 78
Compound 3a-e	29 - 78
Compound 4a-c	29 - 78

Data represents the range of 50% growth inhibition (GI50) values observed across nine different cancer cell lines.[1]

Table 2: Comparative EGFR and BRAF V600E Inhibition (IC50)

Compound	EGFR T790M IC50 (nM)	BRAF V600E IC50 (nM)	Selectivity Index (EGFR WT / T790M)
Compound 3b	Not Reported	More potent than Erlotinib	8
Compound 3e	68	Most potent of 3a-e	8
Erlotinib (Reference)	80	Less potent than 3a-e	Not Reported
Vemurafenib (Reference)	Not Reported	More potent than 3a-e	Not Reported

IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme's activity.[1] The results indicate that Compound 3e is a more potent inhibitor of the EGFR T790M mutant than the reference drug erlotinib.[1] Compounds 3b and 3e also demonstrate an 8-fold selectivity for the mutant EGFR over the wild-type.[1]

Experimental Protocols

The data presented in this guide is based on standard methodologies for evaluating kinase inhibitors.[2][3][4]

In Vitro Kinase Inhibition Assay

The inhibitory activity of the compounds against specific kinases, such as EGFR and BRAF, is typically determined using in vitro kinase assays. A common method is a radiometric assay that measures the incorporation of a radiolabeled phosphate (B84403) from ATP onto a substrate.[2]

General Procedure:

• Serial dilutions of the test compound (e.g., Compound 5a) are prepared.

• The compound is incubated with the purified kinase enzyme.

• The kinase reaction is initiated by the addition of a substrate and radiolabeled ATP.

• The amount of substrate phosphorylation is quantified using a scintillation counter.

• The percentage of inhibition is calculated relative to a control (e.g., DMSO).

• IC50 values are determined by fitting the data to a dose-response curve.[2]

Cell Viability and Anti-proliferative Assays (MTT Assay)

To determine the anti-proliferative activity of the compounds on cancer cell lines, a cell viability assay such as the MTT assay is commonly employed.

General Procedure:

• Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• The cells are treated with various concentrations of the test compound.

• After a specified incubation period (e.g., 72 hours), an MTT solution is added to each well.

• Living cells metabolize the MTT into a formazan (B1609692) product, which is then solubilized.

• The absorbance of the formazan solution is measured using a plate reader, which correlates with the number of viable cells.

• GI50 values are calculated from the dose-response curves.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways potentially modulated by Compound 5a and a typical experimental workflow for its evaluation.

Caption: EGFR/BRAF Signaling Pathway Inhibition by Compound 5a.

Caption: Wnt5a/NF-κB Signaling Pathway.[5]

Caption: Experimental Workflow for Kinase Inhibitor Evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. reactionbiology.com [reactionbiology.com]
• 4. caymanchem.com [caymanchem.com]
• 5. An Autocrine Wnt5a Loop Promotes NF-κB Pathway Activation and Cytokine/Chemokine Secretion in Melanoma - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking a Novel Antibacterial Agent: A Comparative Analysis of Agent 143 Against Standard-of-Care Antibiotics

For Immediate Release: December 10, 2025

This guide provides a comprehensive comparative analysis of the novel investigational antibacterial agent, designated Agent 143, against a panel of current standard-of-care antibiotics. This document is intended for researchers, scientists, and drug development professionals, offering an objective overview of in-vitro and in-vivo performance data to aid in the evaluation of this new compound.

Executive Summary

Agent 143 is a novel synthetic molecule belonging to the hypothetical "Enzyme Inhibitor X" class of antibiotics. It exhibits a unique mechanism of action by targeting and inhibiting a crucial bacterial enzyme, "Essential Enzyme Y," which is not targeted by any currently approved antibiotics. This novel mechanism suggests a low probability of cross-resistance with existing antibiotic classes. This guide presents a head-to-head comparison of Agent 143 with established antibiotics across key performance metrics, including spectrum of activity, potency, and in-vivo efficacy.

Comparative Data

The following tables summarize the in-vitro and in-vivo data for Agent 143 in comparison to selected standard-of-care antibiotics.

Table 1: General Properties of Antibacterial Agents

Feature	Agent 143 (Hypothetical)	Ciprofloxacin	Amoxicillin	Azithromycin
Class	Enzyme Inhibitor X	Fluoroquinolone	Beta-lactam	Macrolide
Mechanism of Action	Inhibition of Essential Enzyme Y	Inhibition of DNA gyrase and topoisomerase IV	Inhibition of cell wall synthesis	Inhibition of protein synthesis (50S ribosomal subunit)
Spectrum of Activity	Broad-spectrum (Gram-positive and Gram-negative)	Broad-spectrum (Gram-positive and Gram-negative)	Broad-spectrum (Gram-positive and some Gram-negative)	Primarily Gram-positive and atypical bacteria
Route of Administration	Intravenous, Oral	Intravenous, Oral	Oral	Oral
Common Indications	Complicated UTIs, Pneumonia, Skin and soft tissue infections	UTIs, Pneumonia, GI infections	Respiratory tract infections, Ear infections	Respiratory tract infections, STIs

Table 2: In-Vitro Susceptibility Data - Minimum Inhibitory Concentration (MIC) in µg/mL

Bacterial Strain	Agent 143 (Hypothetical)	Ciprofloxacin	Amoxicillin	Azithromycin
Staphylococcus aureus (MRSA, USA300)	0.5	>32	>64	>256
Streptococcus pneumoniae (MDR)	0.25	2	4	16
Escherichia coli (ESBL-producing)	1	>64	>128	>256
Pseudomonas aeruginosa (PAO1)	2	0.5	>256	>256
Klebsiella pneumoniae (KPC-producing)	1	>64	>128	>256

Table 3: In-Vitro Bactericidal Activity - Minimum Bactericidal Concentration (MBC) in µg/mL

Bacterial Strain	Agent 143 (Hypothetical)	Ciprofloxacin	Amoxicillin	Azithromycin
Staphylococcus aureus (MRSA, USA300)	1	>32	>64	>256
Streptococcus pneumoniae (MDR)	0.5	4	8	>256
Escherichia coli (ESBL-producing)	2	>64	>128	>256
Pseudomonas aeruginosa (PAO1)	4	1	>256	>256
Klebsiella pneumoniae (KPC-producing)	2	>64	>128	>256

Table 4: In-Vivo Efficacy in Murine Sepsis Model (Survival Rate at 72 hours)

Bacterial Challenge	Agent 143 (Hypothetical)	Ciprofloxacin	Amoxicillin	Azithromycin
MRSA (USA300)	90%	10%	0%	20%
MDR S. pneumoniae	100%	60%	40%	70%
ESBL E. coli	80%	0%	0%	0%

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC was determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Preparation of Bacterial Inoculum: Bacterial isolates were cultured on appropriate agar (B569324) plates overnight at 37°C. Colonies were then suspended in sterile saline to match the turbidity of a 0.5 McFarland standard, corresponding to approximately 1.5 x 10⁸ CFU/mL. The suspension was further diluted to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antibiotic Dilutions: A two-fold serial dilution of each antibiotic was prepared in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculation and Incubation: Each well was inoculated with the prepared bacterial suspension. The plates were incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC was recorded as the lowest concentration of the antibiotic that completely inhibited visible bacterial growth.

Determination of Minimum Bactericidal Concentration (MBC)

Following MIC determination, the MBC was determined to assess the bactericidal activity of the compounds.

• Subculturing: A 10 µL aliquot from each well showing no visible growth in the MIC assay was subcultured onto Mueller-Hinton Agar (MHA) plates.

• Incubation: The MHA plates were incubated at 37°C for 24 hours.

• MBC Determination: The MBC was defined as the lowest concentration of the antibiotic that resulted in a ≥99.9% reduction in the initial inoculum count.

Murine Sepsis Model

The in-vivo efficacy of the antibacterial agents was evaluated in a murine sepsis model.

• Animal Model: Female BALB/c mice (6-8 weeks old) were used for the study.

• Induction of Infection: Mice were infected via intraperitoneal injection with a bacterial suspension containing a lethal dose (predetermined) of the respective bacterial strain.

• Treatment: One hour post-infection, mice were treated with a single intravenous dose of the test antibiotic or vehicle control.

• Monitoring: Survival was monitored and recorded every 12 hours for a period of 72 hours.

Visualizations

Mechanism of Action of Antibacterial Agents

Caption: Comparative mechanisms of action of antibacterial agents.

In-Vitro Susceptibility Testing Workflow

Caption: Workflow for MIC and MBC determination.

In-Vivo Efficacy Study Workflow

Caption: Workflow for the murine sepsis model.

Comparative Performance Analysis of Antibacterial Agent 143

This guide provides a detailed comparison of the in vitro activity of Antibacterial Agent 143 (also known as Compound 5a) against a panel of common bacterial pathogens, benchmarked against established antibacterial agents. The data presented herein is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of this compound's potential.

Data Presentation: Comparative Antibacterial Activity

The in vitro efficacy of Antibacterial Agent 143 and other common antibiotics is presented as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The data is summarized in the table below.

Antibacterial Agent	Bacillus subtilis ATCC 6633 (MIC µg/mL)	Staphylococcus aureus ATCC 6538 (MIC µg/mL)	Pseudomonas aeruginosa ATCC 13525 (MIC µg/mL)	Escherichia coli ATCC 35218 (MIC µg/mL)
Antibacterial agent 143	25 [1]	25 [1]	50 [1]	50 [1]
Ciprofloxacin	0.6	0.5[2]	0.15	0.013
Gentamicin	0.5	4	1	2

Note: Data for comparator antibiotics against the exact ATCC strains was not uniformly available in the searched literature. The presented values are from studies using closely related or standard reference strains and are provided for general comparison. Direct head-to-head studies are recommended for a definitive assessment.

Experimental Protocols

The following is a detailed methodology for the determination of the Minimum Inhibitory Concentration (MIC) using the broth microdilution method, based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.[3][4][5]

1. Preparation of Bacterial Inoculum:

• Bacterial strains are streaked on appropriate agar (B569324) plates (e.g., Mueller-Hinton Agar) and incubated for 18-24 hours at 37°C.

• Several morphologically similar colonies are selected and suspended in a sterile saline solution (0.85% NaCl).

• The turbidity of the bacterial suspension is adjusted to match the 0.5 McFarland standard, which corresponds to an approximate cell density of 1.5 x 10⁸ CFU/mL.

• The standardized suspension is then diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

2. Preparation of Microtiter Plates:

• A serial two-fold dilution of each antibacterial agent is prepared in CAMHB in a 96-well microtiter plate.

• Each well will contain a specific concentration of the antibacterial agent.

• Control wells are included on each plate: a positive control (broth with bacteria, no antibiotic) and a negative control (broth only).

3. Inoculation and Incubation:

• The prepared bacterial inoculum is added to each well of the microtiter plate, with the exception of the negative control wells.

• The plates are then incubated at 37°C for 16-24 hours in ambient air.

4. Determination of MIC:

• Following incubation, the MIC is determined as the lowest concentration of the antibacterial agent at which there is no visible turbidity (i.e., no bacterial growth). This can be assessed visually or with a plate reader.

Mandatory Visualization

Mechanism of Action: Proposed Apoptosis-Like Pathway in E. coli

Some studies suggest that certain antibacterial agents can induce a programmed cell death pathway in bacteria that resembles eukaryotic apoptosis.[1][6][7][8] This process can be triggered by cellular stress, such as DNA damage, and involves key regulatory proteins like RecA and the ClpXP protease, leading to characteristic hallmarks of apoptosis, including DNA fragmentation.

Proposed Apoptosis-Like Death Pathway in E. coli

Experimental Workflow for MIC Determination

The following diagram illustrates the key steps in determining the Minimum Inhibitory Concentration (MIC) of an antibacterial agent using the broth microdilution method.

Workflow for MIC Determination

References

• 1. Antibiotic-induced bacterial cell death exhibits physiological and biochemical hallmarks of apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhancement of Antibiofilm Activity of Ciprofloxacin against Staphylococcus aureus by Administration of Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antibiotic-induced bacterial cell death exhibits physiological and biochemical hallmarks of apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibacterial activity of curcumin via apoptosis-like response in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bacterial Apoptosis-Like Death through Accumulation of Reactive Oxygen Species by Quercetin in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of the Antibacterial Spectrum of Cationic Chalcone Derivative Compound 5a

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antibacterial performance of the novel cationic chalcone (B49325) derivative, Compound 5a, against established antibiotics. The information presented is based on reported experimental data to aid in the evaluation of its potential as a new antimicrobial agent.

Data Presentation: Comparative Antibacterial Activity

The antibacterial efficacy of Compound 5a and comparator antibiotics is summarized below. The data is presented as Minimum Inhibitory Concentration (MIC) in micrograms per milliliter (µg/mL), which represents the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Microorganism	Compound 5a	Ciprofloxacin (B1669076)	Gentamicin (B1671437)
Gram-Positive Bacteria
Staphylococcus aureus (ATCC 29213)	1	0.5	0.5
Methicillin-resistant S. aureus (MRSA, USA300)	0.5	>128	4
Enterococcus faecalis (ATCC 29212)	4	1	8
Gram-Negative Bacteria
Escherichia coli (ATCC 25922)	8	0.015	0.5
Salmonella enterica (ATCC 14028)	8	0.015	1
Carbapenem-resistant Enterobacteriaceae (KPC-2)	4	>128	>128
Carbapenem-resistant Enterobacteriaceae (NDM-1)	4	>128	>128

Data for Compound 5a is sourced from a study on novel cationic chalcone derivatives.[1] Data for ciprofloxacin and gentamicin are typical values and may vary slightly between studies.

Experimental Protocols

The determination of the antibacterial spectrum for Compound 5a was conducted using the broth microdilution method to ascertain the Minimum Inhibitory Concentration (MIC), a standard and widely accepted laboratory procedure.

Minimum Inhibitory Concentration (MIC) Assay:

• Bacterial Strain Preparation: The bacterial strains, including both drug-sensitive and drug-resistant variants, were cultured in Mueller-Hinton broth (MHB). The cultures were incubated until they reached the logarithmic growth phase. The bacterial suspensions were then diluted to a standardized concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Compound Preparation and Dilution: Compound 5a was dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a stock solution. A series of twofold serial dilutions of the compound were then prepared in MHB in a 96-well microtiter plate. The final concentrations typically ranged from 0.125 to 256 µg/mL.

• Inoculation and Incubation: Each well of the microtiter plate containing the diluted compound was inoculated with the standardized bacterial suspension. Control wells were included: a positive control containing bacteria in MHB without any compound, and a negative control with MHB and the compound but no bacteria. The plates were then incubated at 37°C for 16-20 hours.

• MIC Determination: Following incubation, the MIC was determined as the lowest concentration of Compound 5a at which no visible bacterial growth was observed. This was typically assessed by visual inspection or by measuring the optical density at 600 nm.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the Minimum Inhibitory Concentration (MIC) of an antibacterial compound.

Caption: Workflow for MIC Determination.

References

• 1. Synthesis and antibacterial evaluation of novel cationic chalcone derivatives possessing broad spectrum antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of resistance profiles of different antibacterial agents

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antimicrobial resistance (AMR) necessitates a comprehensive understanding of the resistance profiles of various antibacterial agents. This guide provides a comparative analysis of resistance patterns, details the experimental methodologies used to determine these profiles, and visualizes the intricate signaling pathways and workflows involved in antibiotic resistance. The data presented is curated from recent global and regional surveillance reports and targeted research studies, offering valuable insights for researchers, scientists, and professionals in drug development.

Global and Regional Resistance Snapshots

Antimicrobial resistance is a global health crisis, with varying prevalence across different regions and pathogens.[1][2] A 2025 World Health Organization (WHO) report, drawing on data from over 100 countries, indicates that one in six laboratory-confirmed bacterial infections in 2023 were resistant to antibiotic treatments.[1] The report highlights that between 2018 and 2023, antibiotic resistance increased in over 40% of pathogen-antibiotic combinations monitored, with an average annual increase of 5–15%.[1] The highest resistance rates are estimated to be in the WHO South-East Asian and Eastern Mediterranean Regions.[1]

A study conducted in Malawi from 2020 to 2024 on bloodstream and urinary tract infections provides a stark example of regional trends. The study, which analyzed 2787 isolates, found that 74.1% were Gram-negative organisms, with Escherichia coli and Klebsiella pneumoniae being the most common.[3] Overall, 54.3% of the 16,696 antimicrobial susceptibility tests performed showed resistance.[3]

Comparative Resistance Profiles of Key Pathogens

The following tables summarize resistance data for several clinically important bacterial pathogens against a range of antibacterial agents. This data is compiled from various studies and surveillance reports, and it is crucial to consider the geographical location and timeframe when interpreting these profiles.

Table 1: Resistance Profiles of Gram-Negative Bacteria

Bacterial Species	Antibiotic Class	Antibiotic	Resistance Rate (%)	Region/Country	Year(s)	Citation
Escherichia coli	3rd Gen. Cephalosporins	Ceftriaxone	63.0 - 72.4	Malawi	2020-2024	[3]
Fluoroquinolones	Ciprofloxacin	66.7 - 81.0	Malawi	2020-2024	[3]
3rd Gen. Cephalosporins	-	>40	Global	2023	[1]
Klebsiella pneumoniae	3rd Gen. Cephalosporins	-	>55	Global	2023	[1]
Carbapenems	Meropenem, Imipenem	74 - 74.5	Pietermaritzburg	2017-2022	[4]
Pseudomonas aeruginosa	Beta-lactams	-	56.6	Pietermaritzburg	2017-2022	[4]
Acinetobacter baumannii	Beta-lactams	-	59.7	Pietermaritzburg	2017-2022	[4]
Multidrug-resistant	-	88.0	Vietnam	-	[5]

Table 2: Resistance Profiles of Gram-Positive Bacteria

Bacterial Species	Antibiotic Class	Antibiotic	Resistance Rate (%)	Region/Country	Year(s)	Citation
Staphylococcus aureus	Methicillin (B1676495) (MRSA)	-	35	76 countries	2022	[2]
Staphylococcus spp.	Methicillin (MRSA)	-	21.6	India	-	[6]
Gram-positive organisms	Sulfonamides	Co-trimoxazole	71.4 - 83.3	Malawi	2020-2024	[3]
Glycopeptides	Vancomycin	20.0 - 31.0	Malawi	2020-2024	[3]

Experimental Protocols for Resistance Determination

The data presented in this guide is derived from established experimental methodologies. Understanding these protocols is essential for interpreting resistance data and for conducting further research.

Antimicrobial Susceptibility Testing (AST) - Phenotypic Methods

Phenotypic methods are the gold standard for determining antimicrobial resistance as they measure the actual growth of bacteria in the presence of an antibiotic.

a) Disk Diffusion (Kirby-Bauer) Method

This method involves placing antibiotic-impregnated disks on an agar (B569324) plate inoculated with the bacterium of interest. The antibiotic diffuses into the agar, creating a concentration gradient. If the bacteria are susceptible, a zone of inhibition (an area of no growth) will form around the disk. The diameter of this zone is measured and compared to standardized charts to determine if the organism is susceptible, intermediate, or resistant.[7]

b) Broth Dilution Method

This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a bacterium.[7] The test is performed in a series of tubes or microplate wells containing a liquid growth medium with decreasing concentrations of the antibiotic. The lowest concentration that shows no turbidity (cloudiness) after incubation is the MIC.

Genotypic Methods for Resistance Detection

Genotypic methods identify the genetic determinants of resistance, such as specific genes or mutations. These methods are often faster than phenotypic tests.

a) Polymerase Chain Reaction (PCR)

PCR is a technique used to amplify specific DNA sequences.[8] To detect resistance genes, primers specific to known resistance genes (e.g., blaKPC for carbapenem (B1253116) resistance, mecA for methicillin resistance) are used.[7][8] The presence of an amplified product indicates the presence of the resistance gene. Real-time PCR (qPCR) can provide quantitative data on the gene's expression level.

b) Whole-Genome Sequencing (WGS)

WGS provides a comprehensive view of an organism's entire genetic makeup, allowing for the identification of all known resistance genes and mutations.[8][9] WGS data can be compared against databases of known resistance genes to predict the resistance profile of a bacterial isolate.[9]

Visualization of Key Processes

Diagrams generated using Graphviz (DOT language) are provided below to illustrate important concepts in antibiotic resistance.

Signaling Pathways in Antibiotic Resistance

Bacteria utilize complex signaling networks to regulate their response to antibiotics, often leading to resistance. These systems can control the expression of efflux pumps, biofilm formation, and other resistance mechanisms.[10][11]

Caption: N-acyl-homoserine lactone (AHL) signaling pathway in Gram-negative bacteria.

General Mechanisms of Antibiotic Resistance

Bacteria have evolved various mechanisms to counteract the effects of antibiotics. These can be broadly categorized into preventing the antibiotic from reaching its target, modifying the target, or inactivating the antibiotic.

Caption: Overview of common antibiotic resistance mechanisms in bacteria.

Experimental Workflow for Antimicrobial Susceptibility Testing

The following diagram illustrates a typical workflow for determining the antimicrobial susceptibility of a bacterial isolate using culture-based methods.

Caption: A standard workflow for antimicrobial susceptibility testing (AST).

This guide provides a foundational understanding of the comparative resistance profiles of antibacterial agents. Continuous surveillance and research are paramount to staying ahead of the evolving landscape of antimicrobial resistance. The data and methodologies presented here should serve as a valuable resource for those on the front lines of this critical public health challenge.

References

• 1. WHO warns of widespread resistance to common antibiotics worldwide [who.int]
• 2. Antimicrobial resistance [who.int]
• 3. Trends and patterns of antimicrobial resistance among common pathogens isolated from adult bloodstream and urinary tract infections in public health facilities in Malawi, 2020–2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. dovepress.com [dovepress.com]
• 6. A study of antibiotic resistance pattern of clinical bacterial pathogens isolated from patients in a tertiary care hospital - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. tandfonline.com [tandfonline.com]
• 10. The role of bacterial signaling networks in antibiotics response and resistance regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Antibacterial Agent 143

Disclaimer: The designation "Antibacterial Agent 143" does not correspond to a universally recognized chemical compound. The following disposal procedures are based on established best practices for the handling and disposal of common antibacterial agents in a laboratory setting. Researchers, scientists, and drug development professionals must always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the exact agent in use and adhere to their institution's Environmental Health and Safety (EHS) guidelines for definitive disposal protocols.

I. Immediate Safety and Handling Precautions

Proper handling of any antibacterial agent is paramount to ensure personnel safety and prevent environmental contamination. Before beginning any disposal procedure, it is crucial to be familiar with the agent's specific hazards outlined in its SDS.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling antibacterial agents. This includes, but is not limited to:

• Protective gloves (latex or nitrile)

• Laboratory gown or coat

• Safety goggles or face shield to protect from splashes

• Respiratory protection (e.g., a mask) if handling powders or volatile solutions[1]

Spill Management: In the event of a spill, the area should be immediately contained and decontaminated according to the procedures outlined in the SDS and institutional protocols. For small spills, an appropriate absorbent material can be used to contain and clean up the spill.[2] All materials used for cleanup should be disposed of as hazardous waste.

II. Step-by-Step Disposal Protocol

The correct disposal method for an antibacterial agent is contingent on its chemical properties, concentration, and physical form (solid or liquid). All waste containing antibacterial agents should be considered chemical waste, and potentially biohazardous, and must be segregated at the point of generation.[3]

Step 1: Waste Characterization and Segregation

• Solid Waste: Includes unused or expired pure compounds (powders), contaminated PPE, weigh boats, pipette tips, and other lab supplies. This waste should be collected in a designated, clearly labeled, and sealed container for solid chemical waste.[3]

• Liquid Waste:

  • High-Concentration Stock Solutions: These are considered hazardous chemical waste and must be collected in a designated, properly labeled, and approved container.[1][4] Never dispose of stock solutions down the drain.[3]

  • Used Culture Media: Liquid or solid media containing the antibacterial agent after experimental use. The disposal of this waste depends on the heat stability of the agent.

Step 2: Decontamination

• Heat-Labile Agents: If the SDS indicates that the antibacterial agent is deactivated by heat, autoclaving can be an effective decontamination method for used media.[5] However, even after autoclaving, the waste may still be considered chemical waste.[6]

• Heat-Stable Agents: For agents that are not deactivated by autoclaving, chemical decontamination is necessary.[1] The choice of decontaminating agent will depend on the chemical properties of the antibacterial agent as specified in the SDS.

Step 3: Final Disposal

• Chemical Waste: All waste classified as chemical waste (including high-concentration stock solutions, contaminated solid waste, and chemically-decontaminated media) must be disposed of through the institution's hazardous waste program.[5] Ensure all containers are properly labeled with "Hazardous Waste," the chemical name, concentration, and any other required information.[3]

• Autoclaved Waste: After autoclaving heat-labile agents in used media, and if no other hazardous chemicals are present, some institutional guidelines may permit drain disposal with copious amounts of water.[2] However, it is imperative to confirm this with your institution's EHS department.[3]

III. Quantitative Data for Disposal Procedures

The following table summarizes key quantitative parameters for common disposal-related procedures. These are general guidelines and may need to be adjusted based on the specific agent and waste volume.

Parameter	Value	Application	Source
Autoclave Temperature	121°C	Decontamination of heat-labile agents	[6]
Autoclave Time	30-60 minutes	Decontamination of heat-labile agents	[6]
Neutralization pH Range	6.0 - 8.0	For acidic or alkaline waste before drain disposal (if permitted)	[2]

IV. Experimental Protocol: Autoclaving of Used Culture Media Containing a Heat-Labile Antibacterial Agent

Objective: To decontaminate used culture media containing a heat-labile antibacterial agent via steam autoclaving prior to final disposal.

Materials:

• Used liquid culture media in an autoclavable container (e.g., borosilicate glass bottle with a loosened cap)

• Autoclave-safe secondary containment tray

• Autoclave indicator tape

• Personal Protective Equipment (heat-resistant gloves, safety glasses, lab coat)

Procedure:

• Preparation:

  • Collect the liquid waste in an autoclavable container. Do not fill the container more than 75% to allow for expansion.

  • Loosen the cap or use a vented closure to prevent pressure buildup.

  • Place autoclave indicator tape on the container.

  • Place the primary container in a secondary, autoclave-safe tray to contain any potential spills.[6]

• Autoclaving:

  • Place the prepared waste in the autoclave.

  • Select a liquid cycle (slow exhaust).

  • Set the temperature to 121°C and the time for 30-60 minutes, adjusting for the volume of waste.[6]

  • Run the autoclave cycle.

• Post-Autoclaving:

  • Once the cycle is complete and the temperature and pressure have returned to safe levels, don the appropriate PPE.

  • Carefully remove the waste from the autoclave.

  • Allow the liquid to cool completely before handling further.

• Disposal:

  • Once cool, tighten the cap on the container.

  • Label the container clearly as "Autoclaved Chemical Waste" and include the name of the antibacterial agent.[6]

  • Consult institutional guidelines to determine if the autoclaved waste can be disposed of down the drain or if it requires collection by the hazardous waste program.

V. Visualizing Disposal Workflows

The following diagrams illustrate the decision-making process and general workflow for the proper disposal of antibacterial agents in a laboratory setting.

Caption: Decision workflow for antibacterial waste disposal.

Caption: General workflow for hazardous chemical waste management.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for Handling Antibacterial Agent 143

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of Antibacterial Agent 143, a substance requiring careful management to minimize exposure risks and ensure environmental protection. Adherence to these procedural steps is critical for a safe and efficient workflow.

Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is the correct selection and use of Personal Protective Equipment (PPE). The following table summarizes the recommended PPE for handling Antibacterial Agent 143. A work area and process assessment is required to determine potential hazards and select the appropriate PPE for protection.[1]

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Nitrile gloves are the minimum requirement for incidental exposure and should be removed immediately after chemical contact.[1] For tasks with higher risk, consider double-gloving or using Silver Shield gloves underneath disposable nitrile gloves.[1] Always inspect gloves for tears or punctures before use and change them immediately if contaminated.[2]
Body Protection	Laboratory coat or gown	A long-sleeved lab coat is mandatory to protect skin and clothing from contamination.[2] It should be appropriately selected for the hazards present, such as being flame-retardant if working with flammable materials.[3] Lab coats should be removed before leaving the laboratory area.[2][4]
Eye and Face Protection	Safety glasses with side shields or goggles	Safety glasses are the minimum requirement for working with or around hazardous materials.[1] Goggles that provide a seal around the eyes are necessary for protection against liquid splashes and chemical vapors.[1] A face shield should be worn in addition to safety glasses or goggles when there is a significant splash hazard.[1][5]
Respiratory Protection	Respirator (if necessary)	Generally not required if handled in a well-ventilated area or a chemical fume hood.[2] If dust or aerosols are generated and ventilation is inadequate, a respirator (e.g., N95, half-mask, or full-face) may be necessary based on the chemical's toxicity and concentration.[2][5] Consultation with the institution's Environmental Health and Safety (EHS) office is recommended.[2]
Foot Protection	Closed-toe shoes	Required to prevent injuries from dropped objects or spills.[5]

Experimental Protocol: Safe Handling and Disposal of Antibacterial Agent 143

This protocol outlines the step-by-step methodology for the safe handling and disposal of Antibacterial Agent 143 to ensure personnel safety and environmental compliance.

1. Preparation and Engineering Controls:

• Always handle Antibacterial Agent 143 in a well-ventilated area.[2] A chemical fume hood is strongly recommended, particularly when working with powders or generating aerosols, to minimize inhalation exposure.[2]

• Ensure that an eyewash station and safety shower are readily accessible.

• Before beginning work, decontaminate all work surfaces with an appropriate disinfectant, such as a 10% bleach or 70% ethanol (B145695) solution.

2. Handling the Agent:

• Don the appropriate PPE as specified in the table above.

• When weighing or transferring the agent, perform these actions within a chemical fume hood to contain any dust or aerosols.

• Manipulate infectious or hazardous fluids carefully to avoid spills and the production of aerosols and droplets.[4]

• Use caution with any sharp instruments to prevent accidental skin punctures.[6]

3. In Case of a Spill:

• Evacuate the immediate area and ensure adequate ventilation.[2]

• For small spills, cover the area with an inert, non-combustible absorbent material (e.g., sand, vermiculite).[2]

• Saturate the spill area with a disinfectant and allow it to sit for at least 10 minutes before cleaning with paper towels.[7]

• Dispose of all contaminated materials, including absorbent materials and cleaning supplies, as hazardous waste.[2][8]

• For large spills, or if the material is highly hazardous, contact your institution's EHS department immediately.[8]

4. Disposal Plan:

• All waste contaminated with Antibacterial Agent 143, including used media, gloves, and labware, should be considered chemical waste.[9]

• Liquid Waste: Collect high-concentration stock solutions in a designated, properly labeled, and approved container for chemical waste.[9] Do not pour antibacterial waste down the sink, as this can contribute to antibiotic resistance in the environment.[9]

• Solid Waste: Segregate solid waste, such as contaminated gloves, pipette tips, and empty containers, into designated biohazard or chemical waste bags.[10] Sharps must be placed in puncture-resistant containers.[10][11]

• Arrange for the pickup and disposal of all hazardous waste through a certified hazardous waste management company, following your institution's guidelines.[8]

Workflow for Safe Handling of Antibacterial Agent 143

Caption: Workflow for the safe handling of Antibacterial Agent 143.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. benchchem.com [benchchem.com]
• 3. ehs.princeton.edu [ehs.princeton.edu]
• 4. Safe Handling of Infectious Agents - Biosafety In The Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 6. Biosafety: Guidelines for Working with Pathogenic and Infectious Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio.libretexts.org [bio.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. bitesizebio.com [bitesizebio.com]
• 10. benchchem.com [benchchem.com]
• 11. Safe Disposal of Infectious Laboratory Waste - Biosafety In The Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]